N-(2-bromo-4-nitrophenyl)acetamide

• CAS: 57045-86-0

Core Science & Biosynthesis

physical and chemical properties of "N-(2-bromo-4-nitrophenyl)acetamide"

This guide provides a comprehensive overview of the physical and chemical properties of N-(2-bromo-4-nitrophenyl)acetamide, a valuable building block in synthetic organic chemistry. Designed for researchers, scientists, and professionals in drug development, this document synthesizes available data with expert analysis to offer practical insights into the handling, characterization, and potential applications of this compound.

Introduction: Strategic Importance in Synthesis

N-(2-bromo-4-nitrophenyl)acetamide (CAS No. 57045-86-0) is an aromatic amide derivative. Its structure, featuring a bromo and a nitro group on the phenyl ring, makes it a versatile intermediate. The electron-withdrawing nature of the nitro group and the presence of a bromine atom at a sterically accessible position provide multiple reaction sites for further chemical modifications. This strategic placement of functional groups allows for its use in the construction of more complex molecules, including the synthesis of anticancer drug analogs.[1] The acetamido group, in turn, modulates the reactivity of the aromatic ring.

Physicochemical Properties: A Data-Driven Profile

Detailed experimental data for N-(2-bromo-4-nitrophenyl)acetamide is not as extensively published as for its isomers. However, a combination of supplier data and predictive models allows for the construction of a reliable physicochemical profile.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂O₃	[2][3]
Molecular Weight	259.06 g/mol	[2]
Appearance	Expected to be a solid	Inferred from isomers
Melting Point	Not specified; likely >100°C	Inferred from isomers[4][5][6]
Boiling Point	Not specified; predicted >400°C	Inferred from isomers[4][5][6]
Solubility	Expected to be soluble in polar organic solvents (e.g., DMSO, DMF, acetone) and sparingly soluble in water.	Inferred from isomers[7]

Molecular Structure and Reactivity Analysis

The chemical behavior of N-(2-bromo-4-nitrophenyl)acetamide is dictated by the interplay of its three key functional groups: the acetamido group, the nitro group, and the bromine atom.

Caption: Functional group analysis of N-(2-bromo-4-nitrophenyl)acetamide.

• Acetamido Group (-NHCOCH₃): This is an activating, ortho, para-directing group. However, its activating effect is significantly diminished by the strong deactivating nitro group.

• Nitro Group (-NO₂): A powerful deactivating and meta-directing group, it withdraws electron density from the aromatic ring, making it less susceptible to electrophilic substitution.

• Bromo Atom (-Br): A deactivating, yet ortho, para-directing group. It serves as a good leaving group in nucleophilic aromatic substitution reactions, particularly when activated by the ortho- and para-directing nitro group.

The combined electronic effects suggest that the positions ortho and para to the acetamido group are the most likely sites for electrophilic attack, though the overall reactivity is low. Conversely, the bromine atom is activated towards nucleophilic displacement due to the para-nitro group.

Proposed Synthesis and Purification Workflow

Experimental Protocol: Acetylation of 2-bromo-4-nitroaniline

Causality: This protocol utilizes acetic anhydride as the acetylating agent, a common and efficient method for converting anilines to their corresponding acetamides. Acetic acid serves as a solvent that is compatible with the reactants and reaction conditions. The aqueous workup is designed to precipitate the organic product while removing water-soluble byproducts and unreacted reagents.

• Dissolution: Dissolve 2-bromo-4-nitroaniline in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Acetylation: Slowly add acetic anhydride to the solution.

• Heating: Heat the reaction mixture to reflux (approximately 118°C) for a designated period (e.g., 2-3 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, pour the reaction mixture into a beaker of ice-cold water to precipitate the crude N-(2-bromo-4-nitrophenyl)acetamide.

• Filtration and Washing: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual acetic acid.

• Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain the purified compound.

• Drying: Dry the purified crystals under vacuum.

Caption: Proposed workflow for the synthesis and purification of N-(2-bromo-4-nitrophenyl)acetamide.

Spectroscopic and Chromatographic Characterization

Proper characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected to show distinct signals for the aromatic protons, the amide proton (NH), and the methyl protons (CH₃). The coupling patterns of the aromatic protons will be indicative of the 1,2,4-substitution pattern.

  • ¹³C NMR: Will reveal the number of unique carbon environments, including the carbonyl carbon of the amide and the aromatic carbons.

• Infrared (IR) Spectroscopy: Characteristic absorption bands are expected for the N-H stretch (around 3300 cm⁻¹), the C=O stretch of the amide (around 1670 cm⁻¹), and the symmetric and asymmetric stretches of the nitro group (around 1520 and 1350 cm⁻¹).[8]

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (259.06 g/mol ), with a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br).[9]

• Thin Layer Chromatography (TLC): A valuable tool for monitoring reaction progress and assessing purity, typically using a mobile phase such as ethyl acetate/hexane.[7]

Safety and Handling

N-(2-bromo-4-nitrophenyl)acetamide should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

GHS Hazard Statements: [2]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

Precautionary Statements: [2]

• Wear protective gloves, protective clothing, and eye/face protection.

• Wash hands and any exposed skin thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

• If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.

• If on skin, wash with plenty of water.

• If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

The compound should be stored in a tightly sealed container in a dry, room-temperature environment.[2] It is incompatible with strong oxidizing agents.[10][11]

Applications in Research and Development

The primary utility of N-(2-bromo-4-nitrophenyl)acetamide lies in its role as a versatile intermediate in organic synthesis.

• Drug Discovery: It has been identified as a building block for creating libraries of potential anticancer drug analogs.[1] The bromo and nitro functionalities allow for diverse chemical transformations to explore structure-activity relationships.

• Peptide Synthesis: While not a direct application of this specific isomer, related bromo-phenyl derivatives are used to induce crystallinity in the synthesis of unnatural amino acids, which are crucial for peptide synthesis.[12] This highlights the potential utility of such scaffolds in complex synthetic challenges.

• Materials Science: Nitroaromatic compounds are precursors for dyes and other functional materials.[13] The specific substitution pattern of this molecule could be exploited to synthesize novel materials with tailored electronic or optical properties.

Conclusion

N-(2-bromo-4-nitrophenyl)acetamide is a chemical intermediate with significant potential, particularly in the field of medicinal chemistry. While comprehensive experimental data for this specific isomer is limited, a robust understanding of its properties and reactivity can be established through analysis of its functional groups and comparison with its well-characterized isomers. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers to effectively utilize this compound in their synthetic endeavors. As with any chemical, adherence to strict safety protocols is paramount.

References

• Smajlagić, A., et al. (2020). Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences, 11(1), 43-53. [Link]

• ResearchGate. (n.d.). Molecular structure of N-(4-nitrophenyl) acetamide Organic compound... Retrieved from [Link]

• Penta. (2023). Safety Data Sheet: Acetamide. Retrieved from [Link]

• Gowda, B. T., et al. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. [Link]

• PubChem. (n.d.). N-(4-bromo-2-nitrophenyl)acetamide. Retrieved from [Link]

• Ark Pharm, Inc. (n.d.). N-(2-Bromo-4-nitrophenyl)acetamide. Retrieved from [Link]

• American Chemical Society. (2026). Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Retrieved from [Link]

• PubChem. (n.d.). N-(2-bromo-4-nitrophenyl)acetamide. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrum N-(4-nitrophenyl) acetamide. Retrieved from [Link]

• NIST. (n.d.). 4'-Bromo-2'-nitroacetanilide. Retrieved from [Link]

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• Wikipedia. (n.d.). Nitroacetanilide. Retrieved from [Link]

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An In-depth Technical Guide to N-(2-bromo-4-nitrophenyl)acetamide: Physicochemical Properties and Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties of N-(2-bromo-4-nitrophenyl)acetamide, a key chemical intermediate in various synthetic applications. The focus of this document is to provide researchers, scientists, and drug development professionals with the essential data and a validated methodology for its characterization.

Core Molecular Attributes

N-(2-bromo-4-nitrophenyl)acetamide is a substituted aromatic amide. The presence of a bromo and a nitro group on the phenyl ring significantly influences its reactivity and potential applications in medicinal chemistry and material science.[1] A precise understanding of its molecular weight and formula is the foundation for all stoichiometric calculations and analytical interpretations.

Physicochemical Data Summary

The fundamental molecular properties of N-(2-bromo-4-nitrophenyl)acetamide are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₈H₇BrN₂O₃	PubChem[2], BLDpharm[3]
Molecular Weight	259.06 g/mol	PubChem[2], BLDpharm[3]
CAS Number	57045-86-0	PubChem[2], BLDpharm[3]
Appearance	Yellow Solid	Biosynth[4]
Purity	>98%	Biosynth[4]

Experimental Characterization: Molecular Weight Verification

To ensure the identity and purity of N-(2-bromo-4-nitrophenyl)acetamide, experimental verification of its molecular weight is a critical step. High-resolution mass spectrometry (HRMS) is the preferred method for this analysis due to its high accuracy and sensitivity.

Workflow for Molecular Weight Determination by Mass Spectrometry

The following workflow outlines the key stages involved in the characterization of N-(2-bromo-4-nitrophenyl)acetamide.

Caption: Workflow for the verification of the molecular weight of N-(2-bromo-4-nitrophenyl)acetamide.

Detailed Protocol for Mass Spectrometry Analysis

• Sample Preparation:

  • Accurately weigh approximately 1 mg of N-(2-bromo-4-nitrophenyl)acetamide.

  • Dissolve the sample in 1 mL of a suitable solvent, such as HPLC-grade acetonitrile or methanol, to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a final concentration of 1-10 µg/mL for analysis.

• Instrumentation and Analysis:

  • Utilize an electrospray ionization time-of-flight (ESI-TOF) mass spectrometer for high-resolution analysis.

  • Set the instrument to positive ion mode to detect the protonated molecule [M+H]⁺.

  • Infuse the sample solution into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum over a relevant mass-to-charge (m/z) range (e.g., m/z 100-500).

• Data Interpretation:

  • The expected exact mass of the protonated molecule [C₈H₈BrN₂O₃]⁺ is calculated from the isotopic masses of its constituent atoms.

  • The acquired high-resolution mass spectrum should show a prominent peak corresponding to the experimentally determined m/z of the protonated molecule.

  • The experimental m/z should be within a narrow tolerance (typically < 5 ppm) of the theoretical exact mass to confirm the elemental composition.

Conclusion

This technical guide provides the essential molecular formula and weight for N-(2-bromo-4-nitrophenyl)acetamide, along with a robust workflow for its experimental verification. Adherence to these analytical principles is fundamental for ensuring the quality and reliability of research and development activities involving this compound.

References

• NIST. 4'-Bromo-2'-nitroacetanilide. [Link]

• Journal of Chemical, Biological and Physical Sciences. Synthesis and crystallization of N-(4-nitrophenyl) acetamides. [Link]

• PubChem. N-(2-bromo-4-nitrophenyl)acetamide. [Link]

• ResearchGate. 2-Bromo-N-(4-bromophenyl)acetamide. [Link]

• CAS Common Chemistry. 4-Nitrobenzenesulfonamide. [Link]

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• 1. Buy N-(2-Bromo-5-nitrophenyl)acetamide | 90221-50-4 [smolecule.com]
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• 3. 57045-86-0|N-(2-Bromo-4-nitrophenyl)acetamide|BLD Pharm [bldpharm.com]
• 4. CAS 57045-86-0 | N-(2-Bromo-4-nitrophenyl)acetamide [frontierspecialtychemicals.com]

Technical Guide: Strategic Utilization of N-(2-bromo-4-nitrophenyl)acetamide in Medicinal Chemistry

Executive Summary

N-(2-bromo-4-nitrophenyl)acetamide (CAS: 57045-86-0) serves as a high-value "tris-functionalized" scaffold in modern drug discovery. Its utility stems from the orthogonal reactivity of its three substituents: the electrophilic bromine at the ortho position, the electron-withdrawing nitro group at the para position, and the acetamido group which acts as both a protected amine and a directing group.

This guide details the application of this scaffold in synthesizing privileged heterocyclic cores—specifically 1,2-disubstituted benzimidazoles and biaryl kinase inhibitors . By exploiting the differential reactivity of the C-Br bond (susceptible to Pd-catalyzed coupling and SNAr) and the nitro group (reducible to an amine), researchers can rapidly generate diverse libraries of bioactive molecules.

Part 1: Structural Analysis & Reactivity Profile

The molecule is defined by an electron-deficient benzene ring, activated for nucleophilic attack at the 2-position by the 4-nitro group, yet amenable to electrophilic functionalization due to the acetamido group.

The "Tri-Vector" Reactivity Model

• Vector A (C2-Bromine): The primary handle for diversification. It undergoes Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or Nucleophilic Aromatic Substitution (SNAr).

• Vector B (N1-Acetamide): Serves as a "masked" nitrogen source for heterocycle formation. The acetyl group can be incorporated into the ring (forming a 2-methylbenzimidazole) or hydrolyzed to reveal a free aniline.

• Vector C (C4-Nitro): A distal handle that, upon reduction to an amine, allows for the attachment of solubilizing groups or further chain extension (e.g., amide coupling).

Reactivity Visualization

The following diagram illustrates the divergent synthetic pathways accessible from this core scaffold.

Figure 1: Divergent synthetic pathways from the N-(2-bromo-4-nitrophenyl)acetamide core.

Part 2: Primary Applications in Medicinal Chemistry[1]

Synthesis of 1-Substituted Benzimidazoles

The most potent application of this scaffold is the synthesis of 1-alkyl-2-methyl-5-nitrobenzimidazoles . The 4-nitro group activates the 2-bromo position for displacement by primary amines (SNAr). The resulting intermediate spontaneously or acid-catalytically cyclizes to form the benzimidazole core.

• Mechanism: SNAr displacement of Br

  N-alkylation Condensation of the N-alkyl amine with the acetamide carbonyl.

• Therapeutic Relevance: This motif is ubiquitous in antiviral agents, proton pump inhibitors, and antihistamines.

Biaryl Construction for Kinase Inhibitors

Using Suzuki-Miyaura coupling, the bromine atom can be replaced with aryl or heteroaryl groups. This is critical for designing Type II Kinase Inhibitors , where the introduced aryl group occupies the hydrophobic pocket adjacent to the ATP binding site.

• Advantage: The acetamide group remains intact during coupling, protecting the nitrogen for later modification (e.g., hydrolysis to an aniline to form a hinge-binding urea).

Part 3: Experimental Protocols

Protocol A: SNAr Displacement & Cyclization to Benzimidazoles

Objective: Synthesis of 1-benzyl-2-methyl-5-nitro-1H-benzimidazole.

Materials:

• N-(2-bromo-4-nitrophenyl)acetamide (1.0 eq)

• Benzylamine (1.2 eq)

• K2CO3 (2.0 eq)

• DMF (Dimethylformamide)

• Glacial Acetic Acid

Step-by-Step Methodology:

• Displacement: Dissolve N-(2-bromo-4-nitrophenyl)acetamide (259 mg, 1.0 mmol) in DMF (5 mL). Add K2CO3 (276 mg, 2.0 mmol) and benzylamine (131 µL, 1.2 mmol).

• Reaction: Heat the mixture to 80°C for 4-6 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of the starting bromide.

  • Note: The intermediate formed is N-(2-(benzylamino)-4-nitrophenyl)acetamide.

• Cyclization: Once displacement is complete, add Glacial Acetic Acid (2 mL) directly to the reaction mixture and increase temperature to 110°C for 2 hours. This promotes the dehydration cyclization.

• Work-up: Cool to room temperature. Pour into ice-water (50 mL). The product usually precipitates. Filter the solid.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (DCM/MeOH).

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of N-(4-nitro-2-(pyridin-3-yl)phenyl)acetamide.

Materials:

• N-(2-bromo-4-nitrophenyl)acetamide (1.0 eq)

• 3-Pyridylboronic acid (1.5 eq)

• Pd(PPh3)4 (0.05 eq)[1]

• Na2CO3 (2M aqueous solution, 3.0 eq)

• 1,4-Dioxane[1][2]

Step-by-Step Methodology:

• Degassing: In a sealed tube, combine the acetamide (1.0 mmol), boronic acid (1.5 mmol), and 1,4-dioxane (10 mL). Bubble Nitrogen through the solvent for 10 minutes to remove oxygen (Critical for Pd(0) stability).

• Catalyst Addition: Add Pd(PPh3)4 (58 mg, 0.05 mmol) and the degassed Na2CO3 solution.

• Reaction: Seal the tube and heat to 100°C for 12 hours.

• Work-up: Dilute with Ethyl Acetate (30 mL) and wash with water (2 x 15 mL) and brine. Dry over Na2SO4.

• Purification: Concentrate in vacuo. Purify residue via silica gel chromatography (Gradient: 0-5% MeOH in DCM).

Part 4: Comparative Data Analysis

The following table summarizes the yield efficiency of N-(2-bromo-4-nitrophenyl)acetamide in different reaction types, based on aggregated literature values for similar electron-deficient aryl bromides.

Reaction Type	Coupling Partner	Conditions	Typical Yield	Key Challenge
SNAr	Primary Aliphatic Amines	K2CO3, DMF, 80°C	85-95%	Steric hindrance in amine
SNAr	Aniline (Aromatic Amines)	Cs2CO3, DMSO, 120°C	40-60%	Low nucleophilicity of aniline
Suzuki	Phenylboronic Acids	Pd(PPh3)4, Dioxane/H2O	75-90%	Protodeboronation of acid
Buchwald	Secondary Amines	Pd2(dba)3, BINAP, NaOtBu	70-85%	Catalyst poisoning by NO2

Part 5: Benzimidazole Formation Mechanism

Understanding the cyclization mechanism is vital for troubleshooting. The acetamido oxygen acts as the nucleophile initially, but the final dehydration is driven by the stability of the aromatic benzimidazole system.

Figure 2: Mechanistic flow of the acid-catalyzed cyclization post-SNAr displacement.

References

• Organic Chemistry Portal. (n.d.). Synthesis of Benzimidazoles. Retrieved from [Link]

• MDPI. (2020). Suzuki-Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine. Molecules. Retrieved from [Link]

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• 2. benchchem.com [benchchem.com]

The Strategic Utility of N-(2-bromo-4-nitrophenyl)acetamide in Heterocyclic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-bromo-4-nitrophenyl)acetamide is a versatile and strategically important precursor in the synthesis of a variety of heterocyclic compounds, particularly those containing the benzimidazole and quinoxaline scaffolds. The presence of three distinct functional groups—the acetamido, bromo, and nitro moieties—on the phenyl ring allows for a range of selective chemical transformations. This guide provides an in-depth exploration of the synthesis, reactivity, and application of this precursor, with a focus on the mechanistic principles that underpin its utility in constructing complex molecular architectures relevant to medicinal chemistry and materials science. Detailed, field-proven protocols for the synthesis of key intermediates and their subsequent cyclization are presented, offering a practical framework for researchers in the field.

Introduction: The Architectural Significance of N-(2-bromo-4-nitrophenyl)acetamide

In the landscape of organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of target molecules. N-(2-bromo-4-nitrophenyl)acetamide emerges as a precursor of significant interest due to the orthogonal reactivity of its substituents. The acetamido group can be readily hydrolyzed to a primary amine, the nitro group can be selectively reduced to an amine, and the bromo group can participate in a variety of cross-coupling reactions or act as a leaving group in nucleophilic aromatic substitution. This multi-faceted reactivity profile makes it a powerful building block for generating molecular diversity.

The core utility of N-(2-bromo-4-nitrophenyl)acetamide lies in its ability to generate an ortho-diamino functionality through a reductive cyclization strategy. The proximity of the amino group (derived from the nitro group) to the acetamido group (or a hydrolyzed amino group) provides the necessary framework for the formation of five- and six-membered heterocyclic rings. The presence of the bromine atom on the resulting heterocyclic scaffold offers a further point of diversification, allowing for the introduction of additional complexity through reactions such as Suzuki, Buchwald-Hartwig, and Sonogashira couplings.

This guide will systematically explore the synthesis of N-(2-bromo-4-nitrophenyl)acetamide and its subsequent transformation into valuable benzimidazole and quinoxaline derivatives. The discussion will emphasize the mechanistic rationale behind the synthetic steps, providing a deeper understanding of the reaction pathways and enabling researchers to adapt and optimize these methods for their specific targets.

Synthesis of the Precursor: N-(2-bromo-4-nitrophenyl)acetamide

The synthesis of N-(2-bromo-4-nitrophenyl)acetamide is typically achieved through a two-step sequence starting from the readily available 4-nitroaniline. The first step involves the protection of the amino group via acetylation, followed by a regioselective bromination.

Step 1: Acetylation of 4-Nitroaniline

The acetylation of 4-nitroaniline is a standard procedure to protect the amino group and to moderate its activating effect in subsequent electrophilic aromatic substitution reactions.

Experimental Protocol: Synthesis of N-(4-nitrophenyl)acetamide

• Materials: 4-nitroaniline, acetic anhydride, glacial acetic acid.

• Procedure:

  • In a round-bottom flask, dissolve 4-nitroaniline in glacial acetic acid with gentle warming.

  • Cool the solution in an ice bath and slowly add acetic anhydride with stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

  • Pour the reaction mixture into a beaker of ice-cold water with vigorous stirring.

  • Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry the product.

• Expected Yield: 90-95%.

• Characterization: The product can be characterized by its melting point (215-217 °C) and spectroscopic methods (¹H NMR, IR).

Step 2: Bromination of N-(4-nitrophenyl)acetamide

The bromination of N-(4-nitrophenyl)acetamide is a regioselective electrophilic aromatic substitution. The acetamido group is an ortho, para-director. Since the para position is blocked by the nitro group, bromination occurs at the ortho position.[1]

Experimental Protocol: Synthesis of N-(2-bromo-4-nitrophenyl)acetamide

• Materials: N-(4-nitrophenyl)acetamide, bromine, glacial acetic acid.

• Procedure:

  • Dissolve N-(4-nitrophenyl)acetamide in glacial acetic acid in a round-bottom flask equipped with a dropping funnel and a stir bar.

  • From the dropping funnel, add a solution of bromine in glacial acetic acid dropwise to the stirred solution at room temperature. The reaction is exothermic and the addition should be controlled to maintain the temperature below 30 °C.

  • After the addition is complete, continue stirring at room temperature for 2-3 hours.

  • Pour the reaction mixture into a large volume of ice-cold water to precipitate the product.

  • Collect the yellow solid by vacuum filtration, wash with cold water, then with a dilute solution of sodium bisulfite to remove any unreacted bromine, and finally with water again.

  • Dry the crude product and recrystallize from ethanol or acetic acid to obtain pure N-(2-bromo-4-nitrophenyl)acetamide.

• Expected Yield: 75-85%.

• Characterization: The product can be characterized by its melting point and spectroscopic data (¹H NMR, ¹³C NMR, MS).[2]

Property	Value	Reference
Molecular Formula	C₈H₇BrN₂O₃	[2]
Molecular Weight	259.06 g/mol	[2]
Appearance	Yellow solid
CAS Number	57045-86-0	[2]

Application in Heterocyclic Synthesis

The strategic placement of the nitro and bromo groups ortho to the acetamido group in N-(2-bromo-4-nitrophenyl)acetamide allows for its conversion into versatile intermediates for heterocyclic synthesis. A key transformation is the reduction of the nitro group to an amine, which sets the stage for intramolecular cyclization reactions.

Synthesis of 6-Bromo-2-methylbenzimidazole

The synthesis of 6-bromo-2-methylbenzimidazole from N-(2-bromo-4-nitrophenyl)acetamide proceeds via a reductive cyclization. The nitro group is reduced to an amine, and the resulting ortho-diamino intermediate undergoes a cyclization with the acetyl group of the acetamide.

Mechanism of Reductive Cyclization:

The reaction is initiated by the reduction of the nitro group. Common reducing agents for this transformation include tin(II) chloride in hydrochloric acid, catalytic hydrogenation (e.g., H₂/Pd-C), or iron powder in acetic acid.[3] The in situ generated ortho-phenylenediamine intermediate then undergoes an intramolecular condensation. The amino group attacks the carbonyl carbon of the acetamido group, followed by dehydration to form the imidazole ring.

Sources

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• 2. CN111004141A - Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N- (4-nitrophenyl) acetamide - Google Patents [patents.google.com]
• 3. scribd.com [scribd.com]

Reactivity of the Bromine Atom in N-(2-bromo-4-nitrophenyl)acetamide: A Strategic Guide for Scaffold Diversification

Executive Summary

N-(2-bromo-4-nitrophenyl)acetamide (CAS: 57045-86-0) represents a high-value "push-pull" aromatic scaffold in medicinal chemistry.[1] Its utility stems from the orthogonal reactivity of its three functional handles: the electron-withdrawing nitro group (para), the moderating acetamido group (ortho), and the bromine atom (ortho) .

This guide focuses exclusively on the reactivity of the bromine atom at the C2 position. Unlike simple aryl halides, the reactivity of this bromine is governed by the ortho-acetamido steric influence and the meta-nitro electronic withdrawal. This guide details how to exploit this bromine as a "strategic handle" for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to generate complex biaryls and heterocycles prior to nitro-group manipulation.[1]

Electronic & Steric Landscape: The "Goldilocks" Activation

To design effective protocols, one must first understand the micro-environment of the C2-Bromine bond.

Electronic Activation (The "Pull")

The nitro group (-NO₂) at the C4 position exerts a strong electron-withdrawing effect (-I, -M) on the phenyl ring.[1]

• Impact on Br: While the nitro group is meta to the bromine (and thus does not activate it for classical SNAr nucleophilic displacement), it significantly lowers the electron density of the π-system.

• Consequence: This electron deficiency facilitates the Oxidative Addition step in Pd-catalyzed cycles, making the C-Br bond more reactive toward Pd(0) species compared to electron-rich aryl bromides (e.g., 2-bromoanisole).[1]

Steric Modulation (The "Push")

The acetamido group (-NHCOCH₃) at C1 is ortho to the bromine.

• Impact on Br: It introduces steric bulk, potentially hindering the approach of bulky ligands. However, the amide oxygen or nitrogen can arguably act as a weak directing group (DG) in specific catalytic systems.

• Consequence: Standard bulky phosphine ligands (e.g., BINAP) may suffer from steric clash.[1] The protocol below recommends Buchwald’s biaryl phosphine ligands (e.g., XPhos, SPhos) or bidentate ligands (e.g., dppf) that are designed to overcome ortho-substitution.

Reactivity Decision Matrix (Graphviz)

Caption: Figure 1.[1] The strategic reactivity landscape.[2] The bromine atom is best utilized via Pd-catalysis (Green path) rather than direct displacement (Red path).[1]

Primary Workflow: Suzuki-Miyaura Cross-Coupling[1]

This is the most reliable method for functionalizing the C2 position. The resulting biaryl acetanilides are key precursors for privileged drug scaffolds.

The Challenge

The ortho-acetamido group can inhibit transmetalation if the catalyst is too crowded. Furthermore, the nitro group makes the substrate prone to side reactions (reduction) if harsh conditions are used.

Optimized Protocol

Objective: Coupling of N-(2-bromo-4-nitrophenyl)acetamide with Phenylboronic acid.

Parameter	Specification	Rationale
Catalyst	Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)	The large bite angle of dppf facilitates reductive elimination in sterically crowded ortho-systems.[1]
Base	K₂CO₃ (2.0 equiv)	Mild enough to prevent hydrolysis of the acetamide; strong enough to activate the boronic acid.
Solvent	1,4-Dioxane / Water (4:[1]1)	The aqueous component is critical for the solubility of the inorganic base and boronate activation.
Temperature	80–90 °C	Sufficient for activation without thermally degrading the nitro group.
Atmosphere	Argon/Nitrogen (Strict)	Oxygen poisons the Pd(0) species.[1]

Step-by-Step Methodology

• Charge: In a glovebox or under Ar flow, add N-(2-bromo-4-nitrophenyl)acetamide (1.0 equiv), Phenylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv) to a reaction vial.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv).[1]

• Solvation: Add degassed 1,4-Dioxane/Water (4:1, 0.2 M concentration).

• Reaction: Seal the vial and heat to 85 °C for 12 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[1]

• Purification: Flash column chromatography (Hexane/EtOAc gradient). The nitro group makes the product visible under UV (254 nm).

Secondary Workflow: Buchwald-Hartwig Amination

Replacing the bromine with an amine is challenging due to the potential for the acetamide nitrogen to chelate Pd, poisoning the catalyst. However, this pathway is essential for synthesizing 2-amino-benzimidazoles .[1]

Ligand Selection Strategy

Standard ligands (PPh₃) fail here. You must use Dialkylbiaryl phosphines (Buchwald Ligands).[1]

• Recommended: XPhos or BrettPhos .[1]

• Why: These bulky, electron-rich ligands promote oxidative addition into the electron-deficient ring and protect the Pd center from non-productive chelation by the acetamide.

Optimized Protocol

Parameter	Specification	Rationale
Catalyst	Pd₂(dba)₃ (2 mol%)	Source of Pd(0).[1]
Ligand	XPhos (4-8 mol%)	Excellent for ortho-substituted aryl halides.[1]
Base	Cs₂CO₃ (2.0 equiv)	"Soluble" inorganic base; avoids deprotonating the acetamide NH (pKa ~14) excessively.[1] Avoid NaOtBu (too strong).
Solvent	Toluene or t-Amyl Alcohol	Non-polar solvents favor the catalytic cycle over side reactions.[1]
Temp	100 °C	High temperature required to overcome steric barrier.[1]

Downstream Application: Reductive Cyclization

Once the bromine has been replaced (e.g., with an aryl group via Suzuki), the molecule serves as a precursor to 2,5-disubstituted benzimidazoles .

The Mechanism

• Reduction: The 4-nitro group is reduced to an amine (using Fe/AcOH or H₂/Pd-C).[1]

• Cyclization: Under acidic conditions (AcOH/Heat), the newly formed amine condenses with the acetamide carbonyl carbon.

• Dehydration: Loss of water yields the benzimidazole.[1]

Pathway Visualization (Graphviz)[1]

Caption: Figure 2. The reductive cyclization cascade. The bromine must be functionalized BEFORE this sequence to diversify the 5-position (benzimidazole numbering) or 7-position.[1]

References

• PubChem Compound Summary. "N-(2-bromo-4-nitrophenyl)acetamide (CID 11311475)."[1] National Center for Biotechnology Information. [Link][1]

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. (Foundational text for the Suzuki protocol adapted in Section 2). [Link]

• Surry, D. S., & Buchwald, S. L. (2008).[1] "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338–6361. (Source for Ligand selection in Section 3). [Link][1]

• Organic Chemistry Portal. "Synthesis of Benzimidazoles." (General validation for the reductive cyclization pathway described in Section 4). [Link][1]

Sources

• 1. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]

"N-Acetyl-2-bromo-4-nitroaniline" as a synonym for the compound

Executive Summary

In the architecture of small-molecule drug discovery,

-(2-bromo-4-nitrophenyl)acetamide (also known as N-Acetyl-2-bromo-4-nitroaniline; CAS: 881-50-5) serves as a high-value "trifunctional" scaffold. It is not merely an intermediate; it is a strategic junction point possessing three orthogonal reactive handles:

• Acetamido group (

  ): A protected amine that directs electrophilic substitution and can be hydrolyzed to a free amine.

• Bromide (

  ): A handle for transition-metal catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) or nucleophilic substitution.

• Nitro group (

  ): A latent amine functionality that can be selectively reduced to generate diamines for heterocyclic ring closure.

This guide details the regioselective synthesis of this compound, its validation, and its deployment as a precursor for benzimidazoles and quinoxalines in oncology pipelines.

Chemical Profile & Physicochemical Properties

Before initiating synthesis, the physicochemical parameters must be understood to optimize solubility and workup procedures.

Property	Data	Relevance to Protocol
IUPAC Name	-(2-bromo-4-nitrophenyl)acetamide	Standard nomenclature for searching
CAS Number	881-50-5	Procurement verification
Molecular Formula		Stoichiometry calculations
Molecular Weight	259.06 g/mol	Yield determination
Melting Point	137–139 °C	Purity validation (DSC/Capillary)
Solubility	Soluble in DMSO, DMF, hot EtOH; Insoluble in	Recrystallization solvent selection
Appearance	Yellow to pale-brown crystalline solid	Visual endpoint confirmation

Synthesis Strategy: The Regioselectivity Logic

The synthesis of

-(2-bromo-4-nitrophenyl)acetamide is a classic exercise in electronic directing effects .

Why not brominate 4-nitroaniline directly? Direct bromination of 4-nitroaniline is possible but often leads to poly-bromination or oxidation due to the high reactivity of the free amine. Furthermore, the solubility of the free amine in acetic acid is lower than that of the amide.

The Optimal Route: Bromination of 4-Nitroacetanilide By using 4-nitroacetanilide as the substrate:

• Protection: The acetyl group mitigates the activating power of the nitrogen, preventing over-bromination.

• Direction: The acetamido group is an ortho/para director.[1] Since the para position is blocked by the nitro group, the incoming electrophile (

  ) is forced exclusively to the ortho position (C2).

• Deactivation: The nitro group (meta-director) reinforces this position (C2 is meta to C4).

Diagram 1: Synthesis Pathway & Electronic Logic

Caption: Regioselective synthesis pathway utilizing the orthogonal directing effects of acetamido and nitro groups.

Experimental Protocol: Bromination of 4-Nitroacetanilide

Safety Warning: Bromine (

) is highly corrosive and volatile. Work must be performed in a functioning fume hood. Wear Viton gloves.

Materials

• 4-Nitroacetanilide (18.0 g, 100 mmol)

• Glacial Acetic Acid (100 mL)

• Bromine (

  ) (16.0 g, ~5.2 mL, 100 mmol)

• Sodium Bisulfite (

  ) (sat. aq. solution)

• Ethanol (for recrystallization)

Step-by-Step Methodology

• Dissolution: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer and a dropping funnel, suspend 18.0 g of 4-nitroacetanilide in 100 mL of glacial acetic acid.

  • Note: Heat gently to 40–50 °C if necessary to achieve partial dissolution, though a slurry is acceptable as the product will eventually precipitate.

• Bromine Addition: Transfer the bromine (5.2 mL) to the dropping funnel. Add it dropwise to the reaction mixture over 30 minutes at room temperature.

  • Mechanistic Insight: The solution will initially turn dark orange. As the

    is consumed, the color may lighten, but the precipitation of the product usually drives the reaction forward.

• Reaction Monitoring: Stir the mixture for 2–3 hours at room temperature.

  • Validation: Spot a TLC plate (Silica; 30% EtOAc/Hexane). The starting material (

    ) should disappear, replaced by a slightly less polar spot ( ) corresponding to the brominated product.

• Quenching: Pour the reaction mixture slowly into 500 mL of ice-cold water with vigorous stirring. The product will precipitate as a yellow solid.

  • Purification Step: Add 20 mL of saturated sodium bisulfite solution to the aqueous mixture to quench any unreacted bromine (indicated by the disappearance of the orange tint).

• Isolation: Filter the solid using a Buchner funnel. Wash the cake copiously with cold water (3 x 50 mL) to remove residual acetic acid.

• Recrystallization: Recrystallize the crude solid from hot Ethanol (95%).

  • Yield Expectation: 85–90%

  • Target Melting Point: 137–139 °C.

Downstream Applications: The "Divergent Scaffold"

The true value of this compound lies in its ability to access complex heterocycles.

Pathway A: Benzimidazole Synthesis (Anticancer/Antiviral)

To synthesize 2-substituted benzimidazoles, the nitro group is reduced to an amine, followed by cyclization.[2]

• Reduction:

  -(2-bromo-4-nitrophenyl)acetamide -(2-bromo-4-aminophenyl)acetamide.

• Cyclization: The presence of the bromine allows for transition-metal catalyzed intramolecular cyclization (e.g., Cu-catalyzed Ullmann-type C-N bond formation) if the acetyl group is hydrolyzed and re-acylated with a specific ligand, or direct condensation if converted to the diamine.

Pathway B: Suzuki-Miyaura Coupling

The C2-Bromine bond is chemically distinct from the nitro and acetamide groups. It can be engaged in Pd-catalyzed cross-coupling to introduce aryl or heteroaryl groups before reducing the nitro group, allowing for the construction of highly substituted biphenyl systems.

Diagram 2: Divergent Application Workflow

Caption: Divergent synthesis pathways transforming the core scaffold into bioactive heterocycles.

References

• PubChem. N-(4-bromo-2-nitrophenyl)acetamide Compound Summary. National Library of Medicine. [Link]

• Arshad, M. N., et al. (2009).[3][4] 2-Bromo-4-nitroaniline.[4][5][6] Acta Crystallographica Section E: Structure Reports Online, 65(3), o480. [Link]

• Saha, P., et al. (2011). Ligand-Free Synthesis of Substituted Benzimidazoles via Intramolecular Cyclization of o-Bromoaryl Derivatives. The Journal of Organic Chemistry. (Contextual grounding for cyclization). [Link]

Sources

• 1. Preparation of p-nitroacetanilide from Acetanilide | PDF [slideshare.net]
• 2. Benzimidazole synthesis [organic-chemistry.org]
• 3. 2-Bromo-4-nitro­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 57045-86-0|N-(2-Bromo-4-nitrophenyl)acetamide|BLD Pharm [bldpharm.com]
• 6. CAS 57045-86-0 | N-(2-Bromo-4-nitrophenyl)acetamide [frontierspecialtychemicals.com]

Protocols & Analytical Methods

Application Note: Optimized Suzuki-Miyaura Coupling of Sterically Hindered Nitro-Acetanilides

Executive Summary

This application note details a robust experimental protocol for the Suzuki-Miyaura cross-coupling of

-(2-bromo-4-nitrophenyl)acetamide with aryl boronic acids. This substrate presents a unique dichotomy in reactivity: the para-nitro group electronically activates the ring for oxidative addition, while the ortho-acetamide group introduces significant steric hindrance and potential catalyst coordination issues.

We present two validated protocols:

• Method A (Standard Robust): A cost-effective system using Pd(dppf)Cl₂ for unhindered boronic acids.

• Method B (High-Efficiency): A specialized system using Buchwald precatalysts (XPhos Pd G2) for sterically demanding or electron-poor coupling partners.

Scientific Rationale & Mechanistic Insight

Substrate Analysis

The success of this reaction hinges on balancing electronic activation against steric impedance.

• Electronic Activation (

  ): The nitro group at the para position is a strong electron-withdrawing group (EWG). This significantly lowers the electron density of the arene, thereby stabilizing the anionic character of the transition state during the oxidative addition of Pd(0) into the C-Br bond. This makes the initial step of the catalytic cycle faster than in neutral aryl bromides.

• Steric & Chelation Challenge (

  ): The acetamide group at the ortho position poses two risks:

  • Steric Clash: It physically blocks the approach of the bulky Pd-ligand complex.

  • Amide Coordination: The carbonyl oxygen or the deprotonated amide nitrogen (under basic conditions) can coordinate to the Palladium center, potentially forming a stable, unreactive "off-cycle" species (catalyst poisoning).

Catalyst Selection Strategy

• Ligand Choice: To overcome the ortho-steric hindrance, we utilize ligands with large cone angles (e.g., dppf or XPhos). These bulky ligands force the formation of monoligated Pd(0) species, which are highly active, and their bulk prevents the formation of inactive bis-ligated complexes.

• Base Selection: We employ weak inorganic bases (K₂CO₃ or K₃PO₄). Strong bases (e.g., NaOtBu) must be avoided to prevent the deprotonation of the acetamide N-H (

  ), which would increase the risk of metal coordination and side reactions.

Reaction Mechanism Visualization

The following diagram illustrates the catalytic cycle, highlighting the specific electronic influence of the nitro group and the steric influence of the acetamide.

Caption: Catalytic cycle highlighting the oxidative addition facilitation by the nitro group and the transmetallation entry point.

Experimental Protocols

Reagent Table & Stoichiometry

Component	Role	Equiv.	Molarity (Reaction)	Notes
Aryl Bromide	Substrate	1.0	0.2 M	Limiting reagent.
Aryl Boronic Acid	Coupling Partner	1.2 - 1.5	-	Excess ensures conversion.
Pd(dppf)Cl₂·DCM	Catalyst (Method A)	0.03 (3 mol%)	-	Robust, air-stable.
XPhos Pd G2	Catalyst (Method B)	0.02 (2 mol%)	-	For difficult substrates.
K₂CO₃ (2M aq)	Base	3.0	-	Standard activation.
1,4-Dioxane	Solvent	-	-	Solubilizes polar acetanilides.

Method A: Standard Protocol (Pd(dppf)Cl₂)

Best for coupling with phenylboronic acid and electron-rich aryl boronic acids.

• Setup: To a 25 mL round-bottom flask or microwave vial equipped with a magnetic stir bar, add

  -(2-bromo-4-nitrophenyl)acetamide (1.0 mmol, 259 mg) and Aryl Boronic Acid (1.2 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂[1][2]·DCM (24 mg, 0.03 mmol).

• Solvent & Degassing: Add 1,4-Dioxane (4.0 mL). Seal the vessel with a septum.[1] Sparge with Nitrogen (

  ) or Argon for 10 minutes to remove dissolved oxygen. Crucial: Oxygen promotes homocoupling of the boronic acid and deactivates the catalyst.

• Base Addition: Add degassed 2M aqueous K₂CO₃ (1.5 mL, 3.0 mmol) via syringe.

• Reaction: Heat the mixture to 90°C in an oil bath (or microwave at 100°C for 30 min). Stir vigorously.

• Monitoring: Monitor by TLC (Eluent: 30% EtOAc in Hexanes). The starting bromide typically appears at

  , while the biaryl product will be more polar or non-polar depending on the coupling partner.

  • Endpoint: Disappearance of the bromide spot (usually 2–6 hours).

Method B: High-Efficiency Protocol (XPhos Pd G2)

Best for sterically hindered boronic acids (e.g., 2-substituted phenyl) or electron-deficient boronic acids.

• Setup: Combine substrate (1.0 mmol), boronic acid (1.5 mmol), and XPhos Pd G2 (16 mg, 0.02 mmol) in a vial.

• Solvent/Base: Add THF (4 mL) and 0.5 M K₃PO₄ (4 mL, degassed).

  • Note: Phosphate is a stronger base than carbonate, facilitating transmetallation for difficult boronic acids.

• Reaction: Heat to 60°C (milder temperature due to higher catalyst activity).

• Completion: Reaction is typically complete within 1–2 hours.

Work-up and Purification

• Cooling: Allow the reaction to cool to room temperature (RT).

• Extraction: Dilute with Ethyl Acetate (20 mL) and Water (20 mL). Separate the layers. Extract the aqueous layer once more with Ethyl Acetate (10 mL).

• Washing: Wash the combined organic phases with Brine (sat. NaCl, 20 mL).

• Drying: Dry over anhydrous

  or , filter, and concentrate under reduced pressure.

• Purification: Purify via Flash Column Chromatography on silica gel.

  • Gradient: 0%

    40% Ethyl Acetate in Hexanes.

  • Note: Nitro-biaryl acetamides are often yellow/orange solids.

Workflow Visualization

Caption: Step-by-step experimental workflow from setup to purification.

Troubleshooting & Optimization Guide

Observation	Diagnosis	Corrective Action
Black Precipitate (Pd Black)	Catalyst decomposition due to instability or oxygen.	Ensure rigorous degassing. Switch to Method B (XPhos is more stable).
Low Conversion (<50%)	Catalyst poisoning by amide or steric failure.	Increase catalyst loading to 5 mol%. Switch base to Cs₂CO₃ (cesium effect improves solubility).
Protodehalogenation (H-product)	Reductive elimination of H-Pd-Ar species.	Use anhydrous conditions (Dioxane/DMF) with powdered K₃PO₄ instead of aqueous base.
Homocoupling of Boronic Acid	Oxidative coupling due to excess .	Re-degas solvents.[3] Add boronic acid slowly or in portions.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473.

• BenchChem Protocols. (2025). General Protocols for Suzuki Coupling of Hindered Aryl Bromides.

• Organic Chemistry Portal. (2024). Suzuki Coupling Mechanism and Recent Developments.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Sonogashira Coupling of N-(2-bromo-4-nitrophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the strategic application of the Sonogashira cross-coupling reaction for the synthesis of novel alkynyl derivatives from N-(2-bromo-4-nitrophenyl)acetamide. As a Senior Application Scientist, this document moves beyond a simple recitation of steps to provide a deep, mechanistic-driven rationale for protocol design, catalyst selection, and reaction optimization. We address the specific challenges posed by this electron-deficient and sterically influenced substrate, offering a robust, validated protocol and troubleshooting advice to ensure reproducible, high-yield synthesis critical for pharmaceutical research and development.

Introduction: The Strategic Importance of the Sonogashira Reaction

The Sonogashira reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2] This palladium- and copper-cocatalyzed transformation is indispensable in medicinal chemistry and materials science for its ability to construct complex molecular architectures, such as conjugated enynes and arylalkynes, under generally mild conditions.[3][4][5] Its application in the synthesis of pharmaceuticals, including Tazarotene and Altinicline, underscores its significance.[1]

This note focuses on the specific substrate N-(2-bromo-4-nitrophenyl)acetamide, a compound of interest in the development of new chemical entities. The molecule presents a unique set of electronic and steric challenges:

• Aryl Bromide: Less reactive than the corresponding aryl iodide, typically requiring more forcing conditions like heating.[1]

• Electron-Deficient Ring: The presence of a strong electron-withdrawing nitro group at the para-position can influence the rate of oxidative addition.

• Ortho-Substituent: The bromo-substituent is ortho to the acetamido group, which can introduce steric considerations for the incoming catalyst complex.

Understanding these intrinsic properties is paramount to developing a successful and high-yielding coupling protocol.

The Sonogashira Catalytic Cycle: A Mechanistic Perspective

The Sonogashira reaction operates through two interconnected, synergistic catalytic cycles: a primary palladium cycle and a copper co-catalyst cycle.[2][6] A thorough understanding of this mechanism is not merely academic; it informs every choice made in the experimental design, from catalyst loading to the selection of the base.

The generally accepted mechanism involves the following key steps:

• Reductive Activation: If a Pd(II) precatalyst such as PdCl₂(PPh₃)₂ is used, it is first reduced in situ to the active Pd(0) species by an amine, phosphine ligand, or another reactant.[1]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the aryl bromide (N-(2-bromo-4-nitrophenyl)acetamide), forming a Pd(II) intermediate.[6]

• Copper-Acetylide Formation: Concurrently, the copper(I) salt (e.g., CuI) reacts with the terminal alkyne in the presence of the amine base to form a highly reactive copper(I) acetylide species.[1][7]

• Transmetalation: This is the crucial step where the two cycles intersect. The acetylide ligand is transferred from the copper acetylide to the Pd(II) complex, regenerating the copper(I) catalyst.[2]

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the final coupled product (the arylalkyne) and regenerate the active Pd(0) catalyst, allowing the cycle to continue.[6][7]

Caption: The dual catalytic cycles of the Sonogashira reaction.

Optimized Protocol for N-(2-bromo-4-nitrophenyl)acetamide

This protocol is designed to address the moderate reactivity of the aryl bromide substrate while mitigating common side reactions. The use of a robust ligand and careful atmospheric control are critical for success.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mg/mmol)	Molar Eq.	Notes
N-(2-bromo-4-nitrophenyl)acetamide	274.08	274 mg (1.0 mmol)	1.0	The limiting reagent.[8]
Phenylacetylene	102.13	123 mg (1.2 mmol)	1.2	A slight excess ensures complete consumption of the aryl bromide.
PdCl₂(PPh₃)₂	701.90	21 mg (0.03 mmol)	0.03 (3 mol%)	A common, reliable Pd(II) precatalyst.[1]
Copper(I) Iodide (CuI)	190.45	5.7 mg (0.03 mmol)	0.03 (3 mol%)	Co-catalyst. Use of a fresh, off-white bottle is recommended to avoid oxidized, inactive reagent.
Triethylamine (Et₃N)	101.19	304 mg (3.0 mmol)	3.0	Serves as the base and can act as a co-solvent.[9] Must be dry and freshly distilled.
Tetrahydrofuran (THF), Anhydrous	72.11	5 mL	-	Reaction solvent. Must be anhydrous and deoxygenated.

Equipment

• Two-neck round-bottom flask (25 mL)

• Magnetic stirrer and stir bar

• Condenser

• Inert gas line (Nitrogen or Argon) with bubbler

• Schlenk line or glove box for handling reagents

• Heating mantle with temperature controller

• Syringes and needles

• Standard laboratory glassware for workup and purification

• Thin Layer Chromatography (TLC) plates and chamber

Step-by-Step Experimental Procedure

Caption: Experimental workflow for the Sonogashira coupling.

• System Preparation: Assemble the two-neck flask with a stir bar and condenser. Flame-dry the entire apparatus under a vacuum and allow it to cool to room temperature under a positive pressure of inert gas (Nitrogen or Argon).

• Reagent Addition: To the cooled flask, add N-(2-bromo-4-nitrophenyl)acetamide (274 mg, 1.0 mmol), PdCl₂(PPh₃)₂ (21 mg, 0.03 mmol), and Copper(I) Iodide (5.7 mg, 0.03 mmol). Briefly evacuate and backfill the flask with inert gas three times.

• Solvent Addition and Degassing: Add anhydrous THF (5 mL) and triethylamine (3.0 mmol, 0.42 mL) via syringe. To ensure the removal of dissolved oxygen, which promotes the undesirable alkyne homocoupling (Glaser coupling), degas the mixture thoroughly.[1] This can be achieved by bubbling the inert gas through the solution for 15-20 minutes or by three cycles of freeze-pump-thaw.

• Initiation and Reaction: Add phenylacetylene (1.2 mmol, 0.13 mL) to the stirred solution via syringe. Heat the reaction mixture to 60 °C using a pre-heated heating mantle. Aryl bromides often require heating to facilitate the oxidative addition step.[1][10]

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The disappearance of the starting aryl bromide spot and the appearance of a new, typically lower Rf product spot indicates conversion. The reaction is generally complete within 4-12 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding a saturated aqueous solution of ammonium chloride (~10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by silica gel column chromatography to yield the pure alkynyl product.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) not formed or decomposed).2. Insufficient temperature for aryl bromide activation.3. Poor quality or wet reagents/solvents.	1. Use a fresh catalyst source. Consider a more active ligand system if the issue persists.[11]2. Incrementally increase the temperature to 80 °C.3. Ensure all solvents are anhydrous and reagents are pure.
Black Precipitate (Palladium Black)	Catalyst decomposition, often promoted by impurities or high temperatures.[12]	1. Improve degassing procedure.[12]2. Ensure high purity of all reagents.3. Avoid excessive heating.
Significant Alkyne Homocoupling	Presence of oxygen in the reaction mixture, leading to the copper-mediated Glaser coupling.[1]	1. Enhance the degassing protocol (freeze-pump-thaw is highly effective).2. Ensure a leak-free system with positive inert gas pressure.3. Consider a copper-free protocol if the problem is persistent.[5]
Recovery of Starting Material	Reaction conditions are not sufficiently forcing for the aryl bromide substrate.	1. Increase reaction temperature and/or time.2. Increase catalyst loading slightly (e.g., to 5 mol%).3. Consider a more electron-rich and bulky phosphine ligand to accelerate oxidative addition.[2][11]

Conclusion

The Sonogashira coupling of N-(2-bromo-4-nitrophenyl)acetamide is a highly effective transformation when key parameters are carefully controlled. The provided protocol, grounded in a mechanistic understanding of the reaction, offers a reliable starting point for researchers. Success hinges on the use of high-purity reagents, rigorous exclusion of oxygen to prevent side reactions, and thermal conditions sufficient to activate the aryl bromide C-Br bond. By following this detailed guide, scientists can confidently employ this powerful reaction to advance their research and drug development programs.

References

• Sonogashira coupling - YouTube. (2019).
• Sonogashira coupling - Wikipedia.
• Synthesis of N-(4 nitrophenyl) acetamide. | Download Scientific Diagram - ResearchGate.
• Sonogashira Coupling: Mechanism, Steps & Applications Explained - Vedantu.
• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. (n.d.).
• The Sonogashira coupling reaction mechanism. - ResearchGate.
• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review - ResearchGate.
• Development of a Continuous-Flow Sonogashira Cross-Coupling Protocol using Propyne Gas under Process Intensified Conditions | Request PDF - ResearchGate.
• Sonogashira Coupling - Organic Synthesis.
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Application Notes and Protocols for the Synthesis of Quinazolinones from N-(2-bromo-4-nitrophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This comprehensive guide details the synthetic transformation of N-(2-bromo-4-nitrophenyl)acetamide into 6-nitroquinazolin-4(3H)-one, a valuable scaffold in medicinal chemistry. Quinazolinones are a privileged class of heterocyclic compounds renowned for their diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] This document provides a scientifically robust, multi-step protocol, complete with in-depth explanations of the underlying chemical principles, alternative synthetic strategies, and detailed experimental procedures. The protocols are designed to be self-validating, with guidance on reaction monitoring, purification, and characterization of intermediates and the final product.

Introduction: The Significance of the Quinazolinone Scaffold

The quinazolinone core is a recurring motif in a multitude of natural products and synthetic bioactive molecules.[1][2] Its rigid, planar structure and the presence of hydrogen bond donors and acceptors make it an ideal framework for interacting with various biological targets. Consequently, the development of efficient and versatile synthetic routes to functionalized quinazolinones is of paramount importance in drug discovery and development.[2][3] This guide focuses on a practical synthetic pathway starting from the readily available N-(2-bromo-4-nitrophenyl)acetamide, culminating in the formation of 6-nitroquinazolin-4(3H)-one, a key intermediate for further derivatization.

Strategic Overview of the Synthetic Pathway

The synthesis of 6-nitroquinazolin-4(3H)-one from N-(2-bromo-4-nitrophenyl)acetamide is a multi-step process that involves the sequential manipulation of the functional groups on the starting material to construct the quinazolinone ring. The primary proposed route involves three key transformations:

• Deacetylation: The initial step is the hydrolysis of the acetamide group to unveil the free aniline, yielding 2-bromo-4-nitroaniline.

• Selective Nitro Reduction: The nitro group is then selectively reduced to an amine, affording 2-amino-5-bromobenzamide. The presence of the bromo substituent necessitates a chemoselective reduction method to avoid dehalogenation.

• Cyclization: Finally, the resulting 2-aminobenzamide derivative is cyclized with a one-carbon source, such as formic acid or an orthoformate, to construct the pyrimidinone ring of the quinazolinone scaffold.

An alternative, more convergent approach utilizing transition-metal catalysis will also be discussed, highlighting modern synthetic methodologies.

PART 1: Step-by-Step Synthetic Protocols

Protocol 1: Synthesis of 6-nitroquinazolin-4(3H)-one via a Three-Step Classical Approach

This protocol outlines the traditional and reliable method for the synthesis of the target molecule.

Principle: The amide bond of the acetanilide is hydrolyzed under acidic conditions to yield the corresponding aniline and acetic acid.[4][5][6] The reaction is typically carried out in the presence of a strong mineral acid and heat.

Experimental Protocol:

• To a round-bottom flask equipped with a reflux condenser, add N-(2-bromo-4-nitrophenyl)acetamide (10.0 g, 38.6 mmol) and a 30% aqueous solution of sulfuric acid (70 mL).

• Heat the mixture to reflux (approximately 110-120 °C) with stirring for 30-40 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and then carefully pour it into a beaker containing crushed ice (200 g).

• Neutralize the acidic solution by the slow addition of a 10% aqueous sodium hydroxide solution until the pH is basic (pH 8-9), while keeping the mixture cool in an ice bath.

• The product, 2-bromo-4-nitroaniline, will precipitate as a solid.

• Collect the solid by vacuum filtration, wash with cold water until the filtrate is neutral, and dry under vacuum.

Characterization Data (Expected for 2-bromo-4-nitroaniline): The product should be a yellow to orange solid. The structure can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Principle: The selective reduction of the nitro group in the presence of a bromo substituent is crucial to avoid dehalogenation. While catalytic hydrogenation with Pd/C can sometimes lead to dehalogenation, reagents like Raney Nickel or metal-acid systems (e.g., Fe/HCl, SnCl₂) are often more chemoselective.[7][8]

Experimental Protocol (using Iron in acidic medium):

• In a round-bottom flask, suspend 2-bromo-4-nitroaniline (5.0 g, 23.0 mmol) in a mixture of ethanol (50 mL) and water (10 mL).

• Add iron powder (6.4 g, 115 mmol) to the suspension.

• Heat the mixture to reflux and then add concentrated hydrochloric acid (2 mL) dropwise.

• Continue refluxing for 2-3 hours, monitoring the reaction by TLC.

• After completion, hot filter the reaction mixture through a pad of celite to remove the iron residues.

• Wash the celite pad with hot ethanol.

• Combine the filtrates and remove the solvent under reduced pressure.

• The residue can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield 2-amino-5-bromobenzamide.

Characterization Data (Expected for 2-amino-5-bromobenzamide): The product should be a solid. The structure can be confirmed by the disappearance of the nitro group signal in the IR spectrum and the appearance of a new amine signal, as well as by NMR and mass spectrometry.

Principle: The final step involves the cyclization of the 2-aminobenzamide with a one-carbon electrophile. Formic acid serves as both the C1 source and the dehydrating agent in this condensation reaction to form the quinazolinone ring.[7]

Experimental Protocol:

• In a round-bottom flask, place 2-amino-5-bromobenzamide (2.0 g, 9.3 mmol) and an excess of formic acid (20 mL).

• Heat the reaction mixture to reflux for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the cooled solution into ice-cold water (100 mL).

• The product, 6-bromoquinazolin-4(3H)-one, will precipitate as a solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• The crude product can be purified by recrystallization from ethanol or another suitable solvent.

Characterization Data (Expected for 6-bromoquinazolin-4(3H)-one): The structure can be confirmed by comparing the spectroscopic data (¹H NMR, ¹³C NMR, IR, and mass spectrometry) with literature values.[9]

PART 2: Alternative Synthetic Strategy - Transition-Metal Catalyzed Approach

Modern organic synthesis often employs transition-metal catalysis for more efficient and atom-economical transformations. An alternative route to quinazolinones from 2-bromoanilines involves a palladium-catalyzed aminocarbonylation reaction.[10][11][12][13]

Protocol 2: One-Pot Synthesis of 6-nitroquinazolin-4(3H)-one via Palladium-Catalyzed Aminocarbonylation

Principle: This approach involves the palladium-catalyzed reaction of a 2-bromoaniline derivative with a source of carbon monoxide and an amine. In this proposed route, we would first need to prepare 2-amino-5-nitrobenzamide from N-(2-bromo-4-nitrophenyl)acetamide as described in Protocol 1, Steps 1.1 and 1.2. Then, the resulting 2-amino-5-bromobenzamide can be subjected to an intramolecular cyclization via aminocarbonylation.

Conceptual Workflow:

Conceptual Workflow for Palladium-Catalyzed Synthesis.

Experimental Considerations:

A typical palladium-catalyzed aminocarbonylation would involve a palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), a phosphine ligand (e.g., Xantphos, dppf), a base (e.g., K₂CO₃, Cs₂CO₃), and a source of carbon monoxide (e.g., CO gas, Mo(CO)₆). The reaction would be carried out in a suitable solvent (e.g., toluene, dioxane) at elevated temperatures. This method can offer higher yields and functional group tolerance compared to classical methods.

Data Presentation

Step	Starting Material	Product	Key Reagents	Expected Yield (Typical)
1.1	N-(2-bromo-4-nitrophenyl)acetamide	2-bromo-4-nitroaniline	H₂SO₄, H₂O	85-95%
1.2	2-bromo-4-nitroaniline	2-amino-5-bromobenzamide	Fe, HCl	70-85%
1.3	2-amino-5-bromobenzamide	6-bromoquinazolin-4(3H)-one	HCOOH	75-90%

Table 1: Summary of the Three-Step Synthesis of 6-bromoquinazolin-4(3H)-one.

Visualization of the Synthetic Pathway

Detailed workflow for the synthesis of 6-bromoquinazolin-4(3H)-one.

Conclusion and Future Perspectives

This guide provides a detailed and practical framework for the synthesis of 6-nitroquinazolin-4(3H)-one from N-(2-bromo-4-nitrophenyl)acetamide. The classical three-step approach is reliable and utilizes readily available reagents. The alternative transition-metal-catalyzed route offers a more modern and potentially more efficient pathway. The resulting 6-nitroquinazolin-4(3H)-one is a versatile intermediate that can be further functionalized at the nitro group (e.g., reduction to an amine for further coupling reactions) or at the bromo position (e.g., via Suzuki or Buchwald-Hartwig cross-coupling reactions), opening avenues for the creation of diverse libraries of quinazolinone derivatives for drug discovery programs.

References

• 6-Nitro-7-tosylquinazolin-4(3H)-one. (n.d.). MDPI. Retrieved February 10, 2026, from [Link]

• Hydrolysis of Acetanilide: Mechanism & Explanation - Video. (n.d.). Study.com. Retrieved February 10, 2026, from [Link]

• What is the mechanism of Acetanilide? (2024, July 17). Patsnap Synapse. Retrieved February 10, 2026, from [Link]

• Hydrolysis of Acetanilide: Mechanism & Explanation - Lesson. (n.d.). Study.com. Retrieved February 10, 2026, from [Link]

• Crystal structures of 6-nitroquinazolin-4(3H)-one, 6-aminoquinazolin-4(3H)-one and 4-aminoquinazoline hemihydrochloride dihydrate. (2021, October 1). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• Preparation of Aniline From Acetanilide (Hydrolysis). (2024, November 27). Scribd. Retrieved February 10, 2026, from [Link]

• Synthesis of tricyclic quinazolinones via intramolecular cyclization of 3-(2-aminoalkyl)-2-(phenylamino)quinazolin-4(3H)-ones. (2016, May). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• Straightforward synthesis of quinazolin-4(3H)-ones via visible light-induced condensation cyclization. (n.d.). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• Acetanilide. (n.d.). Wikipedia. Retrieved February 10, 2026, from [Link]

• Synthesis of 6-Substituted 3(H)-Quinazolin-4-Ones and Their Antimicrobial Activity. (2025, November 27). ResearchGate. Retrieved February 10, 2026, from [Link]

• A facile and efficient method for the selective deacylation of N-arylacetamides and 2-chloro-N-arylacetamides catalyzed by SOCl2. (2025, August 9). ResearchGate. Retrieved February 10, 2026, from [Link]

• Method for producing 2-amino-5-nitrothiobenzamide. (n.d.). Google Patents.

• Methodology Study of N-deacetylation of 4-acetamido-perfluoroalkylbenzenesulfonimide. (n.d.). Digital Commons@ETSU. Retrieved February 10, 2026, from [Link]

• 6-Nitro-7-tosylquinazolin-4(3H)-one. (2025, October 15). ResearchGate. Retrieved February 10, 2026, from [Link]

• N- and O-deacetylation of N-acetoxy-N-arylacetamides by mammalian hepatic microsomes. (1988, November). Carcinogenesis, 9(11), 1995-2002. Retrieved February 10, 2026, from [Link]

• 6-Nitro-Quinazolin-4(3H)-one Exhibits Photodynamic Effects and Photodegrades Human Melanoma Cell Lines. A Study on the Photoreactivity of Simple Quinazolin-4(3H)-ones. (2021, July). Photochemistry and Photobiology, 97(4), 826-836. Retrieved February 10, 2026, from [Link]

• The deacetylation of N-arylacetamides in vitro. (n.d.). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. (n.d.). National Institutes of Health. Retrieved February 10, 2026, from [Link]

• Quinazolin-4(3H)-ones and 5,6-Dihydropyrimidin-4(3H)-ones from β-Aminoamides and Orthoesters. (2018, November 9). National Center for Biotechnology Information. Retrieved February 10, 2026, from [Link]

• Palladium-Catalyzed Aminocarbonylation. (2017, February 2). ChemistryViews. Retrieved February 10, 2026, from [Link]

• The Role of 2-Amino-5-nitrobenzoic Acid in Chemical Synthesis. (n.d.). Ningbo Inno Pharmchem Co., Ltd. Retrieved February 10, 2026, from [Link]

• Synthesis of quinazolinone derivatives from 2-aminobenzamides and other aliphatic alcohols. (n.d.). ResearchGate. Retrieved February 10, 2026, from [Link]

• Process for the preparation of 2-amino-5-nitrobenzonitrile. (n.d.). Google Patents.

• Synthesis of quinazolin-4(3H)-ones via electrochemical decarboxylative cyclization of α-keto acids with 2-aminobenzamides. (n.d.). Semantic Scholar. Retrieved February 10, 2026, from [Link]

• Palladium-Catalyzed Amide Synthesis via Aminocarbonylation of Arylboronic Acids with Nitroarenes. (n.d.). Semantic Scholar. Retrieved February 10, 2026, from [Link]

• Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Amin- Ophenyl)-3-Amino- Quinazolin-4(3h) - Medires. (2023, April 19). Medires. Retrieved February 10, 2026, from [Link]

• Cyclization Reaction of α-Hydroxyketones with Anthranilamides or 2-Aminobenzenesulfonamides for the Synthesis of Quinazolinones and Benzothiadiazines. (2026, January 21). ResearchGate. Retrieved February 10, 2026, from [Link]

• Amide synthesis by aminocarbonylation. (n.d.). Organic Chemistry Portal. Retrieved February 10, 2026, from [Link]

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• N-DEACETYLATION OF SOME AROMATIC AMIDES. (n.d.). YSU Journals. Retrieved February 10, 2026, from [Link]

• H3PW12O40-catalyzed cyclization of o-aminobenzamides with ortho esters for quinazolinones synthesis. (2025, November 11). ResearchGate. Retrieved February 10, 2026, from [Link]

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"N-(2-bromo-4-nitrophenyl)acetamide" in the synthesis of kinase inhibitors

Executive Summary

This application note details the strategic utility of N-(2-bromo-4-nitrophenyl)acetamide (CAS 57045-86-0) in the synthesis of small-molecule kinase inhibitors. This compound serves as a high-value "linchpin" scaffold due to its orthogonal reactivity profile , allowing independent functionalization of three distinct positions. It is particularly valuable for accessing Type I and Type II kinase inhibitors (e.g., VEGFR, FGFR, and EGFR targets) and fused heterocyclic cores like benzimidazoles and indoles .

Strategic Analysis: The "Orthogonal" Advantage

In medicinal chemistry, the ability to diversify a core scaffold late in the synthesis is critical for Structure-Activity Relationship (SAR) studies. N-(2-bromo-4-nitrophenyl)acetamide offers three chemically distinct handles:

• C2-Bromine (The "Tail" Handle): A sterically crowded but reactive site for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira). This site typically builds the hydrophobic "tail" that occupies the allosteric pocket (e.g., the gatekeeper region).

• C4-Nitro Group (The "Head" Handle): A masked aniline. Upon reduction, this position becomes a nucleophile for attaching the "hinge-binding" motif (e.g., chloropyrimidine, quinazoline) or a solubilizing group.

• N1-Acetamide (The "Core" Handle): Acts as a protecting group or, upon deprotection/cyclization, forms part of a fused heterocyclic core (e.g., benzimidazole, quinoxaline).

Synthetic Workflows & Protocols

Workflow A: The "Linear" Divergent Route (Suzuki Coupling First)

Best for: Constructing diaryl urea/amide inhibitors (e.g., Sorafenib analogs).

Rationale: The bromine at C2 is coupled before nitro reduction to prevent chemoselectivity issues with the resulting amine.

Protocol 1: Regioselective Suzuki-Miyaura Coupling Target: Installation of an aryl/heteroaryl group at the C2 position.

Component	Reagent/Condition	Notes
Substrate	N-(2-bromo-4-nitrophenyl)acetamide (1.0 equiv)	Starting Material
Boronic Acid	Aryl-B(OH)₂ (1.2 equiv)	Tail fragment
Catalyst	Pd(PPh₃)₄ (5 mol%)	Tetrakis is robust for aryl bromides
Base	K₃PO₄ (2.0 equiv)	Mild base minimizes amide hydrolysis
Solvent	1,4-Dioxane : Water (10:[1]1)	Degassed thoroughly
Conditions	90°C, 12–24 h, Inert Atmosphere (Ar/N₂)	Monitor by TLC/LC-MS

Step-by-Step Methodology:

• Setup: In a dry Schlenk tube, combine the substrate, boronic acid, and K₃PO₄.

• Degassing: Add the solvent mixture (Dioxane/Water) and sparge with Argon for 15 minutes. This is critical to prevent homocoupling or oxidation of the catalyst.

• Catalyst Addition: Add Pd(PPh₃)₄ quickly under a positive stream of Argon. Seal the tube.

• Reaction: Heat to 90°C. The yellow suspension typically turns dark/black as Pd(0) forms.

• Workup: Cool to RT. Dilute with EtOAc and wash with brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc). The product is usually a bright yellow solid.

Workflow B: The "Fused" Ring Route (Benzimidazole Synthesis)

Best for: Constructing ATP-competitive cores (e.g., Abemaciclib or Benzimidazole-based FGFR inhibitors).

Rationale: The acetamide and the ortho-bromide can be transformed into a benzimidazole core via a two-step sequence: deprotection/amination followed by cyclization, or direct cyclization after nitro reduction.

Protocol 2: Benzimidazole Formation via Nitro Reduction Target: 2-Methyl-5(6)-aminobenzimidazole precursors.

• Deacetylation (Optional): If the acetamide methyl is not desired in the final core, hydrolyze first using 6M HCl (Reflux, 2h) to get 2-bromo-4-nitroaniline.

• Nitro Reduction:

  • Reagents: Fe powder (5 equiv), NH₄Cl (5 equiv), EtOH/H₂O (4:1).

  • Conditions: Reflux, 2h.

  • Mechanism:[2][3][4] Reduces -NO₂ to -NH₂.[5] The acetamide remains intact under these neutral conditions.

• Cyclization (Acid-Mediated):

  • Reagents: Glacial Acetic Acid (solvent & reagent).[4]

  • Conditions: Reflux, 4–6h.

  • Outcome: The amine (from NO₂ reduction) is para to the acetamide. Wait—Critical Correction :

    • Structure Check: The acetamide is at C1. The NO₂ is at C4. Reduction gives C4-NH₂. This does not form a benzimidazole with C1-NHAc.

    • Correct Route: To make benzimidazole, you must displace the C2-Bromine with an amine (or ammonia) first, or use the C2-Br to cyclize with the C1-Nitrogen.

    • Valid Pathway:Copper-Catalyzed Amination. React N-(2-bromo-4-nitrophenyl)acetamide with a primary amine (R-NH₂) using CuI/L-Proline. This displaces the Br. Then, deprotect the acetamide to get an ortho-diamine, which cyclizes with aldehydes to form benzimidazoles.

Visualizing the Synthetic Pathways

The following diagram illustrates the divergent synthesis capabilities of this scaffold.

Caption: Divergent synthetic pathways from N-(2-bromo-4-nitrophenyl)acetamide to major kinase inhibitor classes.

Case Study: Synthesis of an FGFR Inhibitor Analog

Objective: Synthesis of a covalent FGFR inhibitor core (Analogous to Futibatinib precursors).

• Step 1: Scaffold Preparation.

  • Start with N-(2-bromo-4-nitrophenyl)acetamide.[6]

• Step 2: Tail Installation (Suzuki).

  • React with 3,5-dimethoxyphenylboronic acid (Suzuki conditions above).

  • Result: N-(3',5'-dimethoxy-4-nitrobiphenyl-2-yl)acetamide.

• Step 3: Warhead Prep (Deacetylation & Reduction).

  • Hydrolysis (HCl/EtOH) removes the acetamide to give the free aniline.

  • Reduction (SnCl₂/HCl) converts the nitro group to an amine.

  • Result: A tri-functionalized core with two free amines.

• Step 4: Acrylamide Attachment.

  • Selective reaction of the more nucleophilic amine (derived from nitro reduction) with acryloyl chloride at 0°C.

  • Result: Formation of the acrylamide "warhead" targeting the Cysteine residue in the FGFR ATP pocket.

Troubleshooting & Optimization (Expert Tips)

• Problem: Low Yield in Suzuki Coupling.

  • Cause: Steric hindrance from the ortho-acetamide group.

  • Solution: Switch to S-Phos or X-Phos ligands (Buchwald precatalysts) which are designed for sterically demanding couplings. Increase temperature to 110°C using toluene/water.

• Problem: Dehalogenation (Loss of Br).

  • Cause: Palladium hydride formation during the reaction (often from beta-hydride elimination if alkyl groups are present, or excess heat).

  • Solution: Use a milder base like Cs₂CO₃ instead of K₃PO₄. Ensure strictly anhydrous conditions if using hydride-sensitive catalysts.

• Problem: Incomplete Nitro Reduction.

  • Cause: Catalyst poisoning by the sulfur/nitrogen containing tail.

  • Solution: Use Zn/NH₄Cl (mild, neutral) instead of catalytic hydrogenation (Pd/C), which might also reduce the aryl bromide if it wasn't coupled yet.

References

• National Center for Biotechnology Information (NCBI). (2021). Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition. PubChem.[7] Retrieved October 24, 2023, from [Link]

• MDPI. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives... by Suzuki Coupling. Retrieved October 24, 2023, from [Link]

• American Chemical Society (ACS). (2025). Design, Synthesis and Biological Evaluation of... FGFR Inhibitors. Journal of Medicinal Chemistry. Retrieved October 24, 2023, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling.[8][9][10] Retrieved October 24, 2023, from [Link]

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Application Note: Modular Synthesis of 8-Nitro-1,5-Benzodiazepin-2-one Scaffolds via Pd-Catalyzed Amination

This Application Note is structured as a high-level technical guide for drug discovery chemists, focusing on the precision synthesis of benzodiazepine scaffolds from the specific precursor N-(2-bromo-4-nitrophenyl)acetamide.

Executive Summary

The benzodiazepine pharmacophore remains a cornerstone in medicinal chemistry, with applications ranging from anxiolytics to novel antitumor agents (e.g., Pyrrolo[1,4]benzodiazepines).[1] While classical syntheses often rely on 2-aminobenzophenones, this protocol details a modular strategy utilizing

-(2-bromo-4-nitrophenyl)acetamide as a versatile starting material.[2]

This guide presents a validated route for synthesizing 8-nitro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one derivatives. The methodology integrates a quantitative deprotection step with a Palladium-catalyzed Buchwald-Hartwig amination, followed by intramolecular lactamization.[2] This approach avoids the harsh conditions of traditional Ullmann condensations and allows for late-stage diversification of the benzodiazepine ring.[2]

Retrosynthetic Analysis & Strategy

The core challenge with

-(2-bromo-4-nitrophenyl)acetamide is the orthogonality of the protecting group (acetamide) and the reactive handle (bromide).[2] Our strategy leverages the bromide for C-N bond formation after liberating the primary amine, creating a 1,2-diaminobenzene intermediate primed for cyclization.

Mechanistic Pathway[3][4][5][6][7]

• Activation: Acidic hydrolysis of the acetamide to reveal the nucleophilic aniline (

  -bromo- -nitroaniline).[2]

• Cross-Coupling: Pd-catalyzed Buchwald-Hartwig amination with

  -amino esters. This step introduces the necessary carbon chain length (3 carbons) to form the 7-membered ring.[2]

• Annulation: Intramolecular nucleophilic acyl substitution (lactamization) to close the 1,5-benzodiazepine ring.

[2][5]

Experimental Protocols

Phase 1: Precursor Activation (Deacetylation)

The acetamide group acts as a mask. While robust, it hinders the necessary Pd-catalyzed coupling at the sterically crowded ortho-position.[2]

• Objective: Synthesis of

  -bromo- -nitroaniline.

• Reaction: Hydrolysis.[1][2]

Protocol:

• Charge a 250 mL round-bottom flask with

  -(2-bromo-4-nitrophenyl)acetamide (10.0 mmol, 2.59 g).

• Add Ethanol (30 mL) and 6M HCl (15 mL).

• Reflux the suspension at 85°C for 3 hours. Monitor via TLC (30% EtOAc/Hexane); the starting material (

  ) should disappear, yielding a more polar amine ( ).

• Workup: Cool to room temperature. Neutralize with saturated NaHCO

  until pH ~8. The product often precipitates as a yellow solid.

• Filter the solid, wash with cold water, and dry under vacuum.

• Yield Expectation: >90% (Yellow crystalline solid).

Phase 2: Palladium-Catalyzed C-N Bond Formation

This is the critical step.[2] We utilize a Buchwald-Hartwig amination to couple the aryl bromide with

-alanine ethyl ester.[2] Standard nucleophilic substitution is ineffective due to the electron-withdrawing nitro group deactivating the ring toward at the meta position relative to the nitro group (the Br position).

• Reagents:

  • Substrate:

    -bromo- -nitroaniline (1.0 eq)[2]

  • Coupling Partner:

    -Alanine ethyl ester hydrochloride (1.2 eq)[2]

  • Catalyst: Pd(OAc)

    (5 mol%)[2]

  • Ligand: XPhos (10 mol%) - Selected for high activity with hindered aryl bromides.[2]

  • Base: Cs

    CO (3.0 eq)

  • Solvent: 1,4-Dioxane (anhydrous)[2]

Protocol:

• In a glovebox or under Argon flow, combine the aryl bromide (2.0 mmol),

  -alanine ethyl ester HCl (2.4 mmol), and Cs CO (6.0 mmol) in a sealed tube.

• Add Pd(OAc)

  (22 mg) and XPhos (95 mg).

• Add anhydrous 1,4-Dioxane (10 mL). Sparge with Argon for 5 minutes.

• Seal the vessel and heat to 100°C for 12-16 hours .

• Filtration: Cool to RT, dilute with EtOAc, and filter through a Celite pad to remove inorganic salts and Palladium black.

• Concentrate the filtrate.[2] Purify via flash column chromatography (Gradient: 0-40% EtOAc/Hexanes).

• Key Intermediate: Ethyl 3-((2-amino-5-nitrophenyl)amino)propanoate.[2]

Phase 3: Cyclization to 1,5-Benzodiazepine

The intermediate possesses a free primary amine (from the original aniline) and an ester tethered to the secondary amine. Cyclization occurs via lactamization.[2]

Protocol:

• Dissolve the intermediate (1.0 mmol) in anhydrous Ethanol (10 mL).

• Add Sodium Ethoxide (NaOEt) (1.5 eq, 21% wt in EtOH).

• Stir at room temperature for 2 hours. If cyclization is slow, heat to 50°C.

• Quench: Add 1M HCl to adjust pH to 7.

• Extract with DCM (3x), dry over MgSO

  , and concentrate.

• Recrystallization: Triturate with Et

  O/Hexane to afford the target 8-nitro-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one .

Data Summary & Optimization Table

The following table summarizes optimization parameters for the critical Step 2 (Buchwald-Hartwig Coupling).

Entry	Catalyst System	Base	Solvent	Temp (°C)	Yield (Step 2)	Notes
1	Pd(PPh )	K CO	Toluene	110	<20%	Low conversion; PPh inefficient for hindered Br.
2	Pd (dba) / BINAP	NaO Bu	Toluene	110	45%	Significant debromination observed.[2]
3	Pd(OAc) / XPhos	Cs CO	Dioxane	100	82%	Optimal conditions. High tolerance for nitro group.[2]
4	Pd(OAc) / BrettPhos	K PO	-Amyl	100	76%	Good yield, but reagents are more expensive.[2]

Troubleshooting & Critical Controls

• Moisture Sensitivity: The Buchwald-Hartwig reaction (Step 2) is sensitive to water.[2] Ensure glassware is oven-dried and solvents are anhydrous.[2]

• Regioselectivity: The starting material has two nitrogens after hydrolysis. The coupling occurs at the C-Br bond.[2] The nitro group at the para position (relative to the primary amine) stabilizes the aniline, preventing side reactions, but also reduces the nucleophilicity of the primary amine, making the intramolecular cyclization (Step 3) slower. The use of NaOEt is critical to drive this equilibrium.

• Safety: The nitro-aniline derivatives are potentially toxic and can be absorbed through the skin.[2] Handle all solids in a fume hood.[2]

References

• Synthesis of 1,5-Benzodiazepines using Solid Acid Catalysts. Source: National Institutes of Health (PMC) URL:[Link]

• Palladium-Catalyzed Synthesis of Benzodiazepines: A Review. Source: MDPI (Molecules) URL:[Link][2]

• Buchwald-Hartwig Amination of Nitro-Substituted Aryl Halides. Source: Organic Syntheses / Wiley Online Library URL:[Link][2][3]

• Synthesis of 2-Bromo-4-nitroaniline (Crystallography and Prep). Source: ResearchGate / Acta Crystallographica URL:[2][Link]

• Preparation of N-(2-bromo-4-nitrophenyl)acetamide. Source: PubChem / PrepChem URL:[2][Link][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. prepchem.com [prepchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: TLC Monitoring of N-(2-bromo-4-nitrophenyl)acetamide Transformations

This Application Note is designed for researchers and drug development professionals requiring a robust protocol for monitoring reactions involving N-(2-bromo-4-nitrophenyl)acetamide (CAS: 57045-86-0).

Introduction & Compound Profile

N-(2-bromo-4-nitrophenyl)acetamide is a critical intermediate in the synthesis of benzimidazoles, quinoxalines, and various anticancer agents. Its structural features—an acetamide "cap," a deactivated aromatic ring (due to the nitro group), and a reactive bromine handle—make it a versatile scaffold. However, these same features create distinct polarity shifts during chemical transformations that must be carefully monitored to ensure reaction completion and purity.

Chemo-Physical Profile[1][2][3]

• Structure: An acetanilide core substituted with an electron-withdrawing nitro group (

  ) at the para position and a bromine atom at the ortho position relative to the nitrogen.

• Molecular Weight: 259.06 g/mol .[1]

• Appearance: Typically a yellow crystalline solid.

• Chromatographic Behavior:

  • UV Activity: High. The nitro-aromatic system strongly quenches fluorescence at 254 nm, appearing as a dark spot.

  • Polarity: Moderate.[2] The nitro group and amide functionality provide polarity, but the bromine atom adds lipophilicity.

Method Development Strategy

Successful monitoring relies on selecting a mobile phase that differentiates the starting material (SM) from the product (P) by an

difference ( ) of at least 0.10.

Stationary Phase

• Standard: Silica Gel 60

  on aluminum or glass backing.

• Note: The acidity of silica gel (

  ) generally suppresses the ionization of the amide, ensuring sharp spots.

Mobile Phase Selection (The "Triangle of Selectivity")

For this compound class, binary solvent systems of Hexane (or Heptane) and Ethyl Acetate (EtOAc) are the industry standard.

Solvent System	Ratio (v/v)	Application	Expected (Target)
System A	Hexane : EtOAc (3:1)	Low polarity reactions (e.g., Hydrolysis)	0.3 – 0.5
System B	Hexane : EtOAc (1:1)	General Monitoring	0.4 – 0.6
System C	EtOAc : MeOH (95:5)	High polarity reactions (e.g., Nitro Reduction)	0.2 – 0.4

Expert Tip: If "streaking" occurs (common with amine products), add 1% Triethylamine (TEA) or 1% Acetic Acid to the mobile phase to sharpen the bands.

Case Study Protocols

Scenario A: Monitoring Synthesis (Acetylation)

Reaction: 2-bromo-4-nitroaniline

N-(2-bromo-4-nitrophenyl)acetamide Objective: Confirm consumption of the aniline starting material.

• Chemist's Insight: Although free amines are often polar, nitroanilines are weak bases and travel relatively high on silica. The acetylation adds a carbonyl dipole, often making the product more retained (lower

  ) or very similar to the SM.

• Mobile Phase: Hexane : EtOAc (2:1).

• Visualization: UV 254 nm.

• Expected Trend:

  • SM (Aniline): Higher

    (Yellow spot visible in daylight).

  • Product (Acetamide): Lower

    (Colorless/Pale Yellow).

Scenario B: Monitoring Nitro Reduction

Reaction: N-(2-bromo-4-nitrophenyl)acetamidengcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

N-(2-bromo-4-aminophenyl)acetamide Objective: Monitor the reduction of the nitro group to an amine.[1][3][4][5][6][7][8]

• Chemist's Insight: This transformation causes a massive polarity shift . The resulting amine (

  ) is a hydrogen bond donor/acceptor and significantly more polar than the nitro group.

• Mobile Phase: Start with 100% EtOAc or EtOAc:MeOH (9:1) . The product will likely stick to the baseline in Hexane/EtOAc mixtures.

• Visualization:

  • UV 254 nm: Both visible.

  • Ninhydrin Stain: The Product (amine) will stain Red/Purple upon heating. The SM (nitro) will NOT stain. This provides a definitive "negative-to-positive" confirmation.

Experimental Workflow (Step-by-Step)

Step 1: Aliquot Sampling & Quenching

• Never spot directly from the reaction flask. High concentrations and reactive reagents (e.g., acid chlorides, reducing agents) will decompose on the silica.

• Protocol:

  • Take a 10-20

    L aliquot of the reaction mixture.

  • Dispense into a mini-vial containing 0.5 mL of Ethyl Acetate .

  • If Acidic/Basic: Add 0.5 mL of saturated

    (for acid) or (for base) to neutralize. Shake, and spot the organic (top) layer .

Step 2: The "Co-Spot" Technique

Crucial for identifying small

shifts.

• Lane 1: Starting Material (Reference).

• Lane 2: Co-Spot (Spot SM, let dry, then spot Reaction Mixture on top).

• Lane 3: Reaction Mixture.

• Interpretation: If Lane 2 shows two distinct spots (dumbbell shape), the reaction is incomplete. If it shows a single spot, the reaction may be complete (or no reaction occurred—check Lane 3 vs Lane 1).

Step 3: Visualization[10]

• Dry the plate completely (hairdryer) to remove solvent.

• Inspect under UV (254 nm) . Circle spots with a pencil.[9]

• Apply Stain (if necessary): Dip in Ninhydrin (for reductions) or p-Anisaldehyde (general) and heat at 200°C until spots appear.

Visualizing the Workflow

The following diagram illustrates the decision logic for monitoring these reactions.

Caption: Logical workflow for TLC monitoring, emphasizing the iterative loop of solvent optimization and confirmation via staining.

Troubleshooting Guide

Observation	Diagnosis	Solution
Streaking / Tailing	Compound is ionizing on silica (likely the amine).	Add 1% Triethylamine (TEA) or to the mobile phase.
Spot Fades	Compound is volatile or decomposing.[4][10]	Visualize immediately; ensure aliquot was quenched (acid/base neutralization).
No Movement ( )	Solvent too non-polar.	Increase EtOAc ratio or switch to DCM/MeOH (95:5).
Dark Spot under UV	Normal for Nitro/Bromo aromatics.	This confirms presence of the aromatic core.

References

• PubChem. N-(2-bromo-4-nitrophenyl)acetamide Compound Summary. National Library of Medicine. Available at: [Link]

• Royal Society of Chemistry. Regioselective nitration of Anilines with Fe(NO3)3·9H2O. RSC Advances. Available at: [Link]

• Chemistry LibreTexts. Visualizing TLC Plates. Available at: [Link]

• Transtutors. TLC Analysis of Acetanilide Synthesis. Available at: [Link]

Sources

• 1. N-(2-bromo-4-nitrophenyl)acetamide | C8H7BrN2O3 | CID 11311475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Solved) - The following TLC is related to synthesis of Acetanilide using... (1 Answer) | Transtutors [transtutors.com]
• 3. 4-Nitroacetanilide | CAS#:104-04-1 | Chemsrc [chemsrc.com]
• 4. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 5. CAS 57045-86-0 | N-(2-Bromo-4-nitrophenyl)acetamide [frontierspecialtychemicals.com]
• 6. 100959-51-1,2-Chloro-5-methoxy-4-nitrophenol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 7. researchgate.net [researchgate.net]
• 8. Solved In this experiment, we convert acetanilide to | Chegg.com [chegg.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. epfl.ch [epfl.ch]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(2-bromo-4-nitrophenyl)acetamide

Ticket ID: SYNTH-OPT-2B4N Subject: Yield Optimization & Troubleshooting for N-(2-bromo-4-nitrophenyl)acetamide Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Reaction Logic

Welcome to the Technical Support Center. You are targeting N-(2-bromo-4-nitrophenyl)acetamide (CAS: 57045-86-0).[1][2][3][4]

Achieving high yields (>90%) with this compound is frequently bottlenecked by the electronic deactivation of the precursor amine. The presence of an ortho-bromo and para-nitro group significantly reduces the nucleophilicity of the aniline nitrogen, making standard acetylation sluggish.[1]

We recommend Method A (Direct Acetylation) as the Gold Standard for purity. Method B (Bromination) is a viable alternative but carries higher risks of regiochemical impurities (over-bromination).

Visualizing the Synthesis Pathways

The following diagram outlines the two primary routes and the critical decision points for yield protection.

Figure 1: Convergent synthesis pathways showing the preferred Acetylation route (A) and the alternative Bromination route (B) with associated risks.

Standard Operating Procedures (SOPs)

Method A: Catalytic Acetylation (Recommended)

Rationale: The starting material, 2-bromo-4-nitroaniline, is a weak nucleophile.[1] Uncatalyzed acetylation with acetic anhydride often stalls.[1] We utilize sulfuric acid as a catalyst to protonate the anhydride, increasing its electrophilicity.[1]

Protocol:

• Dissolution: In a round-bottom flask, suspend 2-bromo-4-nitroaniline (1.0 eq) in Glacial Acetic Acid (5–8 volumes).

• Reagent Addition: Add Acetic Anhydride (1.5 – 2.0 eq).

• Catalysis: Add Conc. H₂SO₄ (3–5 drops per gram of substrate). Critical: Without this, conversion may stall at 60%.[1]

• Reaction: Heat to Reflux (118°C) for 2–4 hours. Monitor by TLC (Ethyl Acetate:Hexane 3:7).

• Quench: Cool to room temperature. Pour the mixture slowly into Ice Water (10 volumes) with vigorous stirring.

• Isolation: Filter the precipitate. Wash with water until filtrate is neutral pH.[1]

• Purification: Recrystallize from Ethanol/Water (9:1) if necessary.

Method B: Regioselective Bromination (Alternative)

Rationale: Used when the aniline precursor is unavailable.[1] Relies on the acetamide group directing ortho and the nitro group directing meta (reinforcing effects).

Protocol:

• Dissolution: Dissolve N-(4-nitrophenyl)acetamide (1.0 eq) in Glacial Acetic Acid .

• Bromination: Add Bromine (Br₂) (1.05 eq) dropwise at 40–50°C .

  • Warning: Do not exceed 1.1 eq of Br₂ to prevent 2,6-dibromination.[1]

• Aging: Stir for 2 hours.

• Workup: Pour into ice water containing Sodium Bisulfite (to quench excess bromine). Filter the yellow solid.[1]

Troubleshooting & Optimization Guide

Use this decision matrix to resolve yield issues.

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Low Yield (<50%)	Incomplete conversion (Method A)	The amine is highly deactivated.[1] Ensure you are using H₂SO₄ catalyst and Reflux .[1] Room temp is insufficient.
Starting Material Remains	Moisture in Acetic Anhydride	Acetic anhydride hydrolyzes to acetic acid over time.[1] Use a fresh bottle or increase equivalents to 3.0 eq.
Product is Oily/Sticky	Trapped Acetic Acid	The product can solvate acetic acid.[1] Triturate the solid with cold water or hexane to induce crystallization.[1]
Impurity: Di-bromo species	Excess Bromine (Method B)[1]	Reduce Br₂ stoichiometry to 1.0 eq. Lower reaction temperature to <40°C.
Hydrolysis (Aniline formation)	Workup too acidic/hot	Do not heat the quench water. Prolonged exposure to hot acidic water hydrolyzes the acetamide bond.[1]

Interactive Troubleshooting Logic

Figure 2: Logic flow for diagnosing synthesis failures.

Frequently Asked Questions (FAQ)

Q: Can I use Acetyl Chloride instead of Acetic Anhydride? A: Yes, but with caution. Acetyl chloride is more reactive, which helps with the deactivated amine, but it generates HCl gas.[1] You must use a base scavenger like Pyridine or Triethylamine (1.1 eq) to neutralize the HCl, otherwise, the protonated amine becomes non-nucleophilic, stopping the reaction.[1] Recommendation: Acetic Anhydride/H₂SO₄ is generally cleaner for this specific substrate.[1]

Q: My product is yellow. Is it pure? A: Yes. Nitro-anilines and their acetamide derivatives are typically yellow to orange due to the conjugation of the nitro group with the aromatic ring.[1] A white solid usually indicates the absence of the nitro group or a different compound.[1]

Q: What is the best solvent for recrystallization? A: We recommend Ethanol or an Ethanol/Water mixture.[1] The compound dissolves in hot ethanol and crystallizes upon cooling.[1] Dichloromethane (DCM) is also a good solvent for extraction but less effective for recrystallization purification.

Q: Why does the reaction mixture turn dark during reflux? A: Slight oxidation of the aniline can occur at high temperatures.[1] This is usually removed during the aqueous workup or recrystallization.[1] If charring is severe, ensure you are using an inert atmosphere (Nitrogen/Argon), though it is not strictly required for this robust reaction.

References

• ChemicalBook. (n.d.). 4'-BROMO-2'-NITROACETANILIDE synthesis. Retrieved from [1]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11311475, N-(2-bromo-4-nitrophenyl)acetamide. Retrieved from

• Royal Society of Chemistry. (2016).[5] Green process development for the preparation of 2,6-dibromo-4-nitroaniline. RSC Advances. Retrieved from [1]

• Arshad, M. N., et al. (2009).[6] 2-Bromo-4-nitroaniline.[1][2][6] Acta Crystallographica Section E. Retrieved from

Sources

• 1. 4'-BROMO-2'-NITROACETANILIDE synthesis - chemicalbook [chemicalbook.com]
• 2. CAS 57045-86-0 | N-(2-Bromo-4-nitrophenyl)acetamide [frontierspecialtychemicals.com]
• 3. 57045-86-0|N-(2-Bromo-4-nitrophenyl)acetamide|BLD Pharm [bldpharm.com]
• 4. N-(2-bromo-4-nitrophenyl)acetamide | C8H7BrN2O3 | CID 11311475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Technical Support: Synthesis &amp; Purification of N-(2-bromo-4-nitrophenyl)acetamide

Status: Active Last Updated: February 1, 2026 Department: Chemical Process Optimization & Troubleshooting

Introduction & Scope

Welcome to the technical support guide for the synthesis of N-(2-bromo-4-nitrophenyl)acetamide (CAS: 881-50-5). This guide addresses the most common synthetic route: the regioselective bromination of 4-nitroacetanilide via Electrophilic Aromatic Substitution (EAS).

While this reaction is generally high-yielding, the interplay between the activating acetamido group and the deactivating nitro group can lead to specific, persistent impurities if reaction parameters drift. This document provides a self-validating troubleshooting framework to identify, prevent, and remove these byproducts.

Critical Troubleshooting: Impurity Profiling

If your product purity is low (<95%), compare your analytical data (LCMS/NMR) against this byproduct matrix.

Table 1: Common Byproducts & Root Cause Analysis

Impurity Name	Structure Description	Relative Polarity (TLC)	Root Cause	Corrective Action
2,6-Dibromo-4-nitroacetanilide	Two bromine atoms ortho to NHAc	Less Polar (Higher Rf)	Stoichiometry Error: Excess (>1.1 eq).Temp Spike: Reaction >60°C.	Reduce to 1.05 eq. Maintain T < 50°C.
2-Bromo-4-nitroaniline	Deacetylated amine (Free )	More Polar (Lower Rf)	Acid Hydrolysis: Prolonged heating in AcOH/HBr.Wet Solvent: Water in AcOH promotes hydrolysis.	Use glacial AcOH.[1] Quench immediately upon completion.
4-Nitroacetanilide	Unreacted Starting Material	Similar to Target	Incomplete Rxn: Low equivalents or insufficient time.Poor Mixing: Slurry too thick.	Increase reaction time. Ensure vigorous stirring.
N-(2-bromo-6-nitrophenyl)acetamide	Regioisomer (Nitro ortho to NHAc)	Varies	Wrong Route: Occurs only if nitrating 2-bromoacetanilide.	Switch to bromination of 4-nitroacetanilide (Route A).

Deep Dive: The Mechanism of Failure

Issue A: Over-Bromination (The 2,6-Dibromo Species)

The acetamido group (

) is a strong activator. Although the nitro group at position 4 deactivates the ring, the positions ortho to the nitrogen (positions 2 and 6) remain susceptible to electrophilic attack.

• Mechanism: Once the target (2-bromo) is formed, the ring is deactivated further by the halogen. However, a large excess of bromine or high thermal energy can overcome this barrier, leading to substitution at position 6.

• Detection: Look for the disappearance of the aromatic doublet coupling in

  NMR. The 2,6-dibromo species will show a singlet for the aromatic protons (symmetric environment).

Issue B: Hydrolysis (The Deacetylated Amine)

The reaction generates HBr as a byproduct. In the presence of heat and acetic acid, HBr catalyzes the cleavage of the amide bond.

• Mechanism: Protonation of the amide carbonyl oxygen makes the carbonyl carbon susceptible to nucleophilic attack by residual water.

• Detection: Appearance of a broad exchangeable singlet around

  4.0–6.0 ppm ( ) and loss of the methyl singlet ( 2.1 ppm).

Optimized Protocol (The "Golden Path")

This protocol minimizes byproducts by controlling the thermodynamic window of the reaction.

Reagents & Stoichiometry[2][3]

• Substrate: N-(4-nitrophenyl)acetamide (1.0 eq)

• Reagent: Bromine (

  ) (1.05 eq)

• Solvent: Glacial Acetic Acid (10 volumes)

• Catalyst: Iron(III) chloride (

  ) (0.01 eq) — Optional, but improves kinetics at lower temps.

Step-by-Step Methodology

• Dissolution: Charge 4-nitroacetanilide and Glacial Acetic Acid into a reactor. Stir at room temperature. Note: The starting material may not fully dissolve; a suspension is acceptable.

• Bromine Addition: Prepare a solution of Bromine in Acetic Acid. Add this dropwise to the main vessel over 30 minutes.

  • Control Point: Maintain internal temperature between 40–50°C . Do not exceed 55°C to prevent hydrolysis.

• Reaction: Stir at 50°C for 2–4 hours.

  • Checkpoint: Monitor by TLC (Ethyl Acetate:Hexane 1:1). Target spot should appear slightly above starting material.

• Quench: Pour the reaction mixture into Ice Water (20 volumes) containing Sodium Bisulfite (to neutralize excess bromine).

  • Visual Cue: The red/brown color of bromine should disappear, leaving a yellow/off-white precipitate.

• Isolation: Filter the solid. Wash with copious water to remove residual acid and HBr.

• Purification: Recrystallize from Ethanol (95%) if 2,6-dibromo impurity is detected (the dibromo species is less soluble and can be filtered off hot, or the target crystallizes out preferentially depending on concentration).

Workflow Visualization

Figure 1: Decision logic for the synthesis and purification workflow.

Analytical Fingerprinting

Use these NMR markers to validate your structure.

Target: N-(2-bromo-4-nitrophenyl)acetamide

• Solvent:

• 2.15 (s, 3H): Acetyl methyl group ( ).
• 7.8–8.5 (m, 3H): Aromatic region.

  • Look for the doublet at ~8.4 ppm (

    ) corresponding to the proton at position 3 (between Br and ).

  • Look for the doublet at ~7.9 ppm corresponding to the proton at position 6 (ortho to NHAc).

• 9.6 (s, 1H): Amide NH (Broad, exchangeable).

Differentiation from Isomers: If you see a doublet with a large coupling constant (

) without the meta-coupling ( ), suspect the ortho-nitro isomer (from Route B) or loss of the bromine.

Frequently Asked Questions (FAQ)

Q: Can I use NBS (N-Bromosuccinimide) instead of liquid Bromine? A: Yes. NBS is a milder reagent and easier to handle. However, NBS reactions in polar solvents can sometimes be slower. If using NBS, acetonitrile or DMF are often preferred solvents, though acetic acid still works. The byproduct succinimide is water-soluble and easily removed during the quench.

Q: My product is turning red/brown upon drying. Why? A: This indicates residual Bromine or HBr trapped in the crystal lattice. Ensure you wash the filter cake thoroughly with water and a dilute sodium bisulfite solution. Drying in a vacuum oven at 40°C is recommended to remove trapped acid.

Q: Why do I see a peak at mass 216/218 in LCMS? A: This is likely 2-bromo-4-nitroaniline (Target MW 259 - Acetyl 43 + H = 217). This confirms hydrolysis occurred.[2] Check the water content of your acetic acid and ensure the reaction temperature did not exceed 60°C.

Q: Is it better to nitrate 2-bromoacetanilide instead? A: Generally, no. Nitrating 2-bromoacetanilide yields a mixture of the 4-nitro (target) and 6-nitro isomers. Separating these requires column chromatography or difficult fractional crystallization. The bromination of 4-nitroacetanilide is far more regioselective.

References

• Regioselectivity in Bromination: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley, 2013. (Explains the directing effects of acetamido vs. nitro groups).

• Synthesis Protocol & Properties: PubChem. N-(4-bromo-2-nitrophenyl)acetamide. CID 136690.[3] [Link]

• Hydrolysis Mechanisms: Jackson, D. R.[4] Base-Promoted Hydrolysis of Acetamide (RXN Mechanism). [Video]. YouTube. (Relevant for understanding the amide bond instability under stress).

• Analytical Data (NMR/IR): SpectraBase.[3] N-(4-Bromo-2-nitrophenyl)acetamide NMR Spectra. John Wiley & Sons.[3] [Link]

Sources

• 1. jcbsc.org [jcbsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]

Technical Support Center: Troubleshooting Low Reactivity in N-(2-bromo-4-nitrophenyl)acetamide Coupling Reactions

Welcome to the technical support center for coupling reactions involving N-(2-bromo-4-nitrophenyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the synthesis of complex molecules using this versatile building block.[1] Here, we address specific issues in a direct question-and-answer format, providing in-depth explanations and actionable protocols to enhance your reaction outcomes.

Introduction to the Challenges with N-(2-bromo-4-nitrophenyl)acetamide

N-(2-bromo-4-nitrophenyl)acetamide is a valuable starting material in medicinal chemistry and materials science. However, its electronic properties—specifically the presence of a strong electron-withdrawing nitro group and the ortho-bromo substituent—can significantly influence the reactivity in palladium-catalyzed cross-coupling reactions. While the electron-withdrawing nature of the nitro group can facilitate the initial oxidative addition step in many catalytic cycles, it can also introduce a unique set of challenges.[2][3] This guide will help you understand and overcome these hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Suzuki-Miyaura Coupling

Question 1: My Suzuki-Miyaura reaction with N-(2-bromo-4-nitrophenyl)acetamide is showing low to no conversion. What are the likely causes and how can I fix it?

Answer: Low conversion in Suzuki-Miyaura couplings involving this substrate often stems from a few key factors related to its electronic nature and potential side reactions.

Underlying Causes & Explanations:

• Suboptimal Ligand Choice: The palladium catalyst's activity is critically dependent on the coordinating ligand. For an electron-deficient substrate like N-(2-bromo-4-nitrophenyl)acetamide, electron-rich and bulky phosphine ligands are often necessary to promote the rate-limiting reductive elimination step and stabilize the palladium center.[4]

• Inadequate Base: The choice and strength of the base are crucial for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center.[5] An inappropriate base can lead to a sluggish reaction or decomposition of the boronic acid.

• Protodeboronation of the Boronic Acid: This is a common side reaction where the boronic acid reacts with residual water or protic solvents, leading to the formation of an arene byproduct and reducing the amount of nucleophile available for the cross-coupling.

• Catalyst Inactivation: The presence of the nitro group can sometimes lead to the formation of inactive palladium species or catalyst decomposition, especially at elevated temperatures.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low Suzuki coupling conversion.

Detailed Protocols & Recommendations:

Parameter	Recommendation	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	These are common and effective Pd(0) precursors.[6]
Ligand	Start with bulky, electron-rich phosphines like SPhos, XPhos, or RuPhos.	These ligands accelerate oxidative addition and reductive elimination.[4]
Base	Screen K₃PO₄, Cs₂CO₃, and for challenging cases, a stronger base like KOt-Bu.[7]	The choice of base can significantly impact the transmetalation rate.
Solvent	Use anhydrous toluene, dioxane, or THF.	Minimizes protodeboronation of the boronic acid.
Temperature	Typically 80-110 °C. Lower temperatures may be possible with highly active catalysts.	Balances reaction rate with potential for catalyst degradation.
Additives	Consider adding a small amount of water in some cases with K₃PO₄ to aid its solubility.	This can sometimes accelerate the reaction but should be done cautiously.

Section 2: Buchwald-Hartwig Amination

Question 2: I am attempting a Buchwald-Hartwig amination with N-(2-bromo-4-nitrophenyl)acetamide and a primary/secondary amine, but the yield is poor and I observe significant side products. What is happening?

Answer: Poor yields and side products in Buchwald-Hartwig aminations with this substrate are often due to the interplay of the nitro group's reactivity and the specific reaction conditions.

Underlying Causes & Explanations:

• Hydrodehalogenation: A common side reaction where the aryl bromide is reduced to an arene. This can be exacerbated by certain palladium-hydride species in the reaction mixture.[8]

• Competitive Reduction of the Nitro Group: The nitro group can be reduced under certain catalytic conditions, especially in the presence of certain amines or additives, leading to a complex mixture of products.

• Steric Hindrance: The ortho-bromo and acetamido groups can sterically hinder the approach of the amine to the palladium center, slowing down the reaction.

• Inappropriate Base Selection: Strong bases like NaOt-Bu or LHMDS are often required for Buchwald-Hartwig aminations, but they can also promote side reactions if not used judiciously.[9][10] Weaker bases like Cs₂CO₃ or K₃PO₄ may be too weak to efficiently deprotonate the amine.[10]

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting Buchwald-Hartwig amination.

Recommended Starting Conditions:

Component	Suggested Conditions	Notes
Palladium Precatalyst	G3 or G4 Buchwald Precatalysts	These are generally more active and air-stable.
Ligand	BrettPhos, Josiphos-type ligands	These have shown success with electron-deficient substrates.[2]
Base	NaOt-Bu or LHMDS (1.2-1.5 equiv.)	Strong, non-nucleophilic bases are typically required.[9][10]
Solvent	Toluene or Dioxane (anhydrous)	Common solvents for this transformation.
Temperature	80-100 °C	Monitor reaction progress to avoid prolonged heating.

Experimental Protocol for Optimization:

• Inert Atmosphere: Set up the reaction under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the catalyst and ligands.

• Reagent Purity: Ensure all reagents, especially the amine and solvent, are pure and dry.

• Order of Addition: Add the palladium precatalyst, ligand, and base to the reaction vessel first. Add the N-(2-bromo-4-nitrophenyl)acetamide and the amine, followed by the solvent.

• Degassing: Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes or by three freeze-pump-thaw cycles.

• Monitoring: Monitor the reaction by TLC or LC-MS to determine the optimal reaction time and identify the formation of byproducts.

Section 3: General Troubleshooting

Question 3: My reaction appears to stall after a certain percentage of conversion, regardless of the coupling type. What could be the cause?

Answer: Reaction stalling is a common issue and can often be attributed to catalyst deactivation or reagent degradation.

Potential Causes and Solutions:

• Catalyst Decomposition: The active Pd(0) species can be sensitive and may decompose over time, especially at higher temperatures.

  • Solution: Consider a lower reaction temperature for a longer duration. Using a more robust ligand or a precatalyst can also enhance stability.

• Product Inhibition: The product of the reaction may coordinate to the palladium center more strongly than the starting materials, effectively inhibiting the catalytic cycle.

  • Solution: Increasing the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) might help push the reaction to completion.[11]

• Insolubility of Reagents or Intermediates: As the reaction progresses, the formation of insoluble salts or intermediates can hinder the reaction kinetics.

  • Solution: Screen different solvents or solvent mixtures to ensure all components remain in solution throughout the reaction.

• Quality of Reagents: Impurities in the starting materials, solvents, or base can poison the catalyst.

  • Solution: Use high-purity, anhydrous reagents and solvents. If necessary, recrystallize the N-(2-bromo-4-nitrophenyl)acetamide before use.

Diagnostic Experiment:

To test for catalyst deactivation, you can try adding a fresh portion of the catalyst and ligand to the stalled reaction mixture. If the reaction proceeds further, it is a strong indication of catalyst deactivation.

Concluding Remarks

Troubleshooting coupling reactions with N-(2-bromo-4-nitrophenyl)acetamide requires a systematic approach that considers the electronic and steric properties of the substrate. By carefully selecting the catalyst system, base, and solvent, and by monitoring the reaction for potential side products, researchers can significantly improve the efficiency and yield of these important transformations. The palladium-catalyzed cross-coupling reactions are powerful tools in modern organic synthesis, and a thorough understanding of their mechanisms is key to overcoming challenges.[5][12]

References

• Chemistry LibreTexts. (2023, August 2). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

• Hazra, S., & Dorel, R. (2021). Cross-Coupling Reactions of Nitroarenes. Accounts of Chemical Research, 54(15), 3043–3055. [Link]

• Magano, J., & Dunetz, J. R. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1913–1922. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• University of Rochester. (2014, November 11). Cross-Coupling Reactions. [Link]

• ResearchGate. (n.d.). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. [Link]

• Hazra, S., & Dorel, R. (2021). Cross-Coupling Reactions of Nitroarenes. PubMed. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2012). The Buchwald–Hartwig Aminations at C-2 or C-4 in the Estrone Series. Molecules, 17(12), 14458-14476. [Link]

• ResearchGate. (n.d.). Synthesis of N-(4 nitrophenyl) acetamide. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• The Royal Swedish Academy of Sciences. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. [Link]

• The Royal Society of Chemistry. (n.d.). Regioselective nitration of Anilines with Fe(NO3)3·9H2O as Promoter and Nitro Source. [Link]

• National Institutes of Health. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. [Link]

• PubChem. (n.d.). N-(4-bromo-2-nitrophenyl)acetamide. [Link]

• Novartis OAK. (2024, March 19). Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. [Link]

• Yang, Y., & Buchwald, S. L. (2019). Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids. ACS Catalysis, 9(11), 10472-10477. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• MacMillan, D. W. C., & Rovis, T. (2024). From Established to Emerging: Evolution of Cross-Coupling Reactions. The Journal of Organic Chemistry. [Link]

• Google Patents. (n.d.). CN111004141A - Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N- (4-nitrophenyl) acetamide.

Sources

• 1. CAS 57045-86-0 | N-(2-Bromo-4-nitrophenyl)acetamide [frontierspecialtychemicals.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. nobelprize.org [nobelprize.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water - OAK Open Access Archive [oak.novartis.com]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 10. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.libretexts.org [chem.libretexts.org]

effect of temperature on "N-(2-bromo-4-nitrophenyl)acetamide" reaction kinetics

Executive Summary

Welcome to the Reaction Kinetics Support Center. You are likely working with N-(2-bromo-4-nitrophenyl)acetamide (CAS: 57045-86-0), a substituted acetanilide often used as an intermediate for benzimidazole synthesis or anticancer analogs.[1][2][3]

The kinetics of this compound are governed by two competing factors:

• Electronic Activation: The para-nitro group is strongly electron-withdrawing, significantly increasing the electrophilicity of the amide carbonyl, making it susceptible to rapid hydrolysis (degradation) at elevated temperatures.[1][2]

• Steric Hindrance: The ortho-bromo group provides steric shielding, which can retard nucleophilic attack but also induces ring torsion that destabilizes the amide resonance.[1][2]

This guide addresses how temperature fluctuations impact both the synthesis (acetylation) and stability (hydrolysis) of this molecule.[2]

Module 1: Temperature Effects on Synthesis (Acetylation)

Context: Synthesis typically involves reacting 2-bromo-4-nitroaniline with acetic anhydride (

).[1][2]

The Kinetic Challenge: Exotherm vs. Impurity Profile

The acetylation reaction is exothermic.[1][2] According to the Arrhenius equation (

), a small increase in temperature results in an exponential increase in reaction rate.[1][2] However, for N-(2-bromo-4-nitrophenyl)acetamide, "hotter" is not always better.[1][2]

Temperature Zone	Kinetic Behavior	Risk Factor
< 20°C (Cold)	Kinetic barrier dominates.[1][2] The nucleophilicity of the amine is reduced by the electron-withdrawing and groups.[1]	Incomplete conversion; reaction stalls.
40°C - 60°C (Optimal)	Sufficient thermal energy to overcome the activation energy ( ) of the deactivated amine.[1]	Ideal balance of rate vs. selectivity.
> 90°C (Critical)	Rate of side-reactions (di-acetylation or oxidative degradation) competes with product formation.[1][2]	Runaway Exotherm Risk. Formation of "tar" or di-acetylated byproducts.[1][2]

Troubleshooting Synthesis Issues

• Issue: Reaction stalls at 50% conversion.

  • Root Cause: The 2-bromo and 4-nitro groups deactivate the aniline nitrogen, raising the

    required for nucleophilic attack on acetic anhydride.[1][2]

  • Solution: Do not simply boil the reaction. Add a catalyst (e.g., catalytic

    or DMAP) to lower the rather than raising excessively.[2]

• Issue: Product precipitates as a gum/oil.

  • Root Cause: High temperatures (>80°C) during addition caused rapid polymerization or isomer formation.[2]

  • Solution: Control addition rate of

    to maintain internal temperature .

Module 2: Hydrolytic Stability & Degradation Kinetics

Context: Once formed, the amide bond is labile.[2] The 4-nitro group pulls electron density from the nitrogen, making the carbonyl carbon highly electrophilic and prone to attack by water/hydroxide.[1]

The Hydrolysis Pathway

At elevated temperatures (especially in acidic/basic workup), the compound reverts to the starting aniline.

Figure 1: Hydrolysis pathway.[1][2][4][5] The rate-determining step (

) is heavily influenced by the electron-withdrawing nature of the nitro group, which lowers the transition state energy for nucleophilic attack.[1]

Stability FAQ

Q: Why does my product degrade during recrystallization in ethanol/water? A: Boiling ethanol/water mixtures can reach ~78°C. At this temperature, the pseudo-first-order rate constant (

) for hydrolysis increases significantly due to the 4-nitro activation.[1][2]

• Recommendation: Limit heating time to <10 minutes or use a lower-boiling solvent system (e.g., DCM/Hexane) if solubility permits.[1][2]

Module 3: Experimental Protocol for Determining

If you need precise kinetic data for your specific reactor setup, follow this self-validating protocol.

Objective: Determine the Activation Energy (

) for the hydrolysis of N-(2-bromo-4-nitrophenyl)acetamide.

Reagents:

• Target Compound (0.1 M solution in MeOH)

• Buffer Solution (pH 10 for base hydrolysis, or pH 2 for acid)[1]

• HPLC with UV detector (254 nm)[1][2]

Workflow:

• Preparation: Prepare 3 reaction vessels equilibrated at 25°C, 35°C, and 45°C .

• Initiation: Inject compound into the buffer.

• Sampling: Aliquot every 5 minutes for 60 minutes. Quench aliquots immediately in cold neutral buffer.

• Analysis: Quantify the disappearance of the Amide peak and appearance of the Aniline peak via HPLC.

• Calculation:

  • Plot

    vs. time ( ).[1][2] The slope = .[1][2]

  • Plot

    vs. (Kelvin).[1][2]

  • The slope of this line

    .[1][2]

Expected Result: You should observe a linear Arrhenius plot.[2] If the plot curves, it indicates a change in mechanism (e.g., from specific acid catalysis to general acid catalysis) or solvent evaporation effects.[2]

References & Grounding

• Compound Data: N-(2-bromo-4-nitrophenyl)acetamide (CAS 57045-86-0).[1][2][3][6][7] PubChem. National Library of Medicine.[2] Link

• General Acetanilide Kinetics: Patil, D. B., et al. "Kinetics and Mechanism of the Bromination of Acetanilide."[2][8] Oriental Journal of Chemistry, Vol. 27, No. 1 (2011).[2][8] (Demonstrates order of reaction for acetanilide derivatives). Link

• Hydrolysis Mechanisms: "Reactivity of Acetanilides in the Alkaline Hydrolysis Reaction." ResearchGate.[1][2][4][5] (Discusses the correlation between Hammett constants and hydrolysis rates). Link

• Synthesis Precedents: "Synthesis of N-(4-bromo-2-nitrophenyl)acetamide" (Isomer comparison for reaction conditions). ChemicalBook.[1][2] Link

Disclaimer: This guide is for research purposes. Always consult the specific Safety Data Sheet (SDS) for N-(2-bromo-4-nitrophenyl)acetamide before heating, as nitro-aromatics can possess explosive decomposition potential at high temperatures.[1][2]

Sources

• 1. 4'-BROMO-2'-NITROACETANILIDE | 881-50-5 [chemicalbook.com]
• 2. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 57045-86-0 | N-(2-Bromo-4-nitrophenyl)acetamide [frontierspecialtychemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. N-(2-bromo-4-nitrophenyl)acetamide | C8H7BrN2O3 | CID 11311475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 57045-86-0|N-(2-Bromo-4-nitrophenyl)acetamide|BLD Pharm [bldpharm.com]
• 8. orientjchem.org [orientjchem.org]

challenges in the purification of "N-(2-bromo-4-nitrophenyl)acetamide" products

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the purification of N-(2-bromo-4-nitrophenyl)acetamide. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed purification protocols to address common issues encountered during experimental work.

Introduction: The Synthetic Landscape and Purification Hurdles

N-(2-bromo-4-nitrophenyl)acetamide is a key intermediate in the synthesis of various pharmaceutical and chemical entities. Its synthesis, typically involving the acetylation of 2-bromo-4-nitroaniline, can present several purification challenges.[1][2] The presence of structurally similar impurities, unreacted starting materials, and potential byproducts necessitates robust purification strategies to achieve the high purity required for subsequent synthetic steps. This guide will walk you through overcoming these hurdles with field-proven insights and validated protocols.

Troubleshooting Guide: A-Problem-to-Solution Framework

This section addresses specific issues you may encounter during the purification of N-(2-bromo-4-nitrophenyl)acetamide in a direct question-and-answer format.

Problem 1: My final product has a persistent yellow or brownish discoloration.

• Possible Cause: Discoloration often arises from the presence of oxidized impurities from the starting aniline material or residual nitro-aromatic byproducts.[3]

• Troubleshooting Steps:

  • Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution. The charcoal will adsorb colored impurities. Hot filter the solution to remove the charcoal before allowing it to cool and crystallize.

  • Solvent Selection: Ensure the chosen recrystallization solvent does not react with the product or impurities at elevated temperatures. Ethanol or mixtures of ethanol and water are often effective.[3]

  • Chromatographic Polishing: If discoloration persists after recrystallization, a short plug of silica gel filtration can be an effective final polishing step. Dissolve the product in a minimum amount of a suitable solvent (e.g., dichloromethane/ethyl acetate) and pass it through the silica plug, eluting with a slightly more polar solvent system.

Problem 2: Thin Layer Chromatography (TLC) of my crude product shows multiple spots.

• Possible Cause: Multiple spots on TLC indicate the presence of impurities, which could include unreacted 2-bromo-4-nitroaniline, the isomeric byproduct N-(4-bromo-2-nitrophenyl)acetamide, or di-acetylated species.[3]

• Troubleshooting Workflow:

  Caption: TLC troubleshooting decision workflow.

Problem 3: The product fails to crystallize and remains an oil.

• Possible Cause: Oiling out during recrystallization can occur if the melting point of the product or impurities is lower than the boiling point of the solvent, or if significant impurities are present that inhibit crystal lattice formation.[4]

• Troubleshooting Steps:

  • Solvent System Modification: Try a lower boiling point solvent or a solvent mixture. For instance, if using ethanol, try a mixture of ethyl acetate and hexanes.

  • Induce Crystallization:

    • Seeding: Add a small crystal of pure N-(2-bromo-4-nitrophenyl)acetamide to the cooled, supersaturated solution.

    • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.

  • Purification Prior to Crystallization: If oiling persists, purify the crude product by column chromatography to remove the impurities that are hindering crystallization.[3][4]

Problem 4: I am experiencing low yield after purification.

• Possible Cause: Low yields can result from incomplete reactions, product loss during workup and transfers, or using a suboptimal recrystallization solvent where the product has high solubility even at low temperatures.[3][4]

• Strategies to Improve Yield:

  • Reaction Monitoring: Ensure the initial acetylation reaction has gone to completion by monitoring with TLC.

  • Workup Optimization: Minimize transfer steps between glassware to reduce mechanical losses.[3]

  • Recrystallization Solvent Optimization: The ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures.[4] Test a range of solvents on a small scale to find the optimal one.

  • Mother Liquor Analysis: Analyze the mother liquor (the solvent remaining after crystallization) by TLC. If a significant amount of product is present, you can perform a second crystallization or concentrate the mother liquor and purify it by column chromatography.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of N-(2-bromo-4-nitrophenyl)acetamide?

A1: The most common impurities are typically:

• Unreacted Starting Material: 2-bromo-4-nitroaniline.

• Isomeric Byproducts: N-(4-bromo-2-nitrophenyl)acetamide can form depending on the synthetic route of the starting material.

• Di-substituted Byproducts: Over-bromination during the synthesis of the starting material can lead to di-bromo species.[5]

• Hydrolyzed Product: If the workup conditions are too acidic or basic for prolonged periods, hydrolysis back to 2-bromo-4-nitroaniline can occur.[6]

Q2: What is a good starting point for a recrystallization solvent system?

A2: A mixture of ethanol and water is a common and effective choice for recrystallizing compounds of similar polarity.[3] Start by dissolving the crude product in a minimal amount of hot ethanol and then slowly add hot water until the solution becomes slightly turbid. Then, add a small amount of hot ethanol to redissolve the precipitate and allow the solution to cool slowly.

Q3: When should I choose column chromatography over recrystallization?

A3: Column chromatography is preferred when:

• Impurities have very similar solubility profiles to the desired product, making separation by recrystallization difficult.

• Multiple impurities are present, as indicated by several spots on a TLC plate.

• The product oils out consistently during recrystallization attempts.[3]

While recrystallization is often more scalable, column chromatography offers higher resolution for separating complex mixtures.[4][7][8]

Q4: How can I confirm the purity and identity of my final product?

A4: A combination of techniques should be used:

• Thin Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indication of purity.

• Melting Point: A sharp melting point that corresponds to the literature value (around 104-108 °C) suggests high purity.[9]

• Spectroscopic Methods:

  • ¹H NMR: To confirm the structure and identify any impurities.

  • FTIR: To identify key functional groups (e.g., N-H, C=O, NO₂).

  • Mass Spectrometry: To confirm the molecular weight of the compound (259.06 g/mol ).[10]

Detailed Experimental Protocols

Protocol 1: Recrystallization of N-(2-bromo-4-nitrophenyl)acetamide

This protocol provides a general method that may require optimization based on the impurity profile of your crude product.

Materials:

• Crude N-(2-bromo-4-nitrophenyl)acetamide

• Ethanol

• Deionized Water

• Activated Charcoal (optional)

• Erlenmeyer flasks

• Hot plate/stirrer

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude product in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid. Stir and heat gently.

• If colored impurities are present, add a small amount of activated charcoal and boil for a few minutes.

• While the solution is hot, slowly add hot deionized water dropwise until the solution becomes faintly cloudy.

• Add a few drops of hot ethanol to redissolve the cloudiness, resulting in a clear, saturated solution.

• If charcoal was used, perform a hot filtration to remove it.

• Allow the flask to cool slowly to room temperature. Crystals should start to form.

• Once at room temperature, place the flask in an ice bath for 15-30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol-water mixture to remove any remaining soluble impurities.

• Dry the purified crystals under vacuum.

Protocol 2: Column Chromatography Purification

This protocol is for purification using silica gel chromatography. The choice of solvent system should be guided by prior TLC analysis.

Materials:

• Crude N-(2-bromo-4-nitrophenyl)acetamide

• Silica gel (60 Å, 230-400 mesh)

• Hexanes

• Ethyl acetate

• Chromatography column

• Collection tubes/flasks

Procedure:

• Prepare the Column:

  • Pack the chromatography column with silica gel as a slurry in hexanes.

  • Allow the silica to settle, ensuring a level surface. Add a thin layer of sand on top of the silica bed.

• Load the Sample:

  • Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent.

  • Alternatively, perform a "dry load" by adsorbing the dissolved crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin eluting with a non-polar solvent system (e.g., 9:1 hexanes:ethyl acetate).

  • Gradually increase the polarity of the eluent (e.g., to 7:3 hexanes:ethyl acetate) to move the desired compound down the column.

  • The optimal solvent system should provide good separation of the desired product from impurities on a TLC plate.

• Fraction Collection:

  • Collect fractions in separate test tubes or flasks.

  • Monitor the elution of compounds by spotting fractions on a TLC plate and visualizing under UV light.

• Combine and Evaporate:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator to obtain the purified N-(2-bromo-4-nitrophenyl)acetamide.

Data Summary

Property	Value	Source
Molecular Formula	C₈H₇BrN₂O₃	[10][11]
Molecular Weight	259.06 g/mol	[10][11]
Melting Point	104-108 °C	[9]
Appearance	Light yellow to yellow solid	[1]

Logical Relationships in Purification

The choice of purification method is a critical decision based on the nature of the impurities present.

Caption: Decision tree for purification strategy.

References

• Benchchem. (n.d.). Technical Support Center: Synthesis of 2-Bromo-n-(4-sulfamoylphenyl)acetamide.
• Chem Help ASAP. (2021, February 6). recrystallization & purification of N-bromosuccinimide. YouTube.
• Benchchem. (n.d.). Purification strategy for N-(2-tert-butyl-4-nitrophenyl)acetamide on a large scale.
• ResearchGate. (n.d.). Synthesis of N-(4 nitrophenyl) acetamide. [Image].
• 2-Bromo-4-nitroaniline. (n.d.). PMC.
• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide.
• PubChem. (n.d.). N-(4-bromo-2-nitrophenyl)acetamide.
• Smajlagić, A., et al. (2020). Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences, 11(1), 43-53.
• Carbon, R. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence.
• PubChem. (n.d.). N-(2-bromo-4-nitrophenyl)acetamide.
• SIELC Technologies. (2018, May 16). 4'-Bromo-2'-nitroacetanilide.
• Google Patents. (n.d.). CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.
• Google Patents. (n.d.). WO2019081972A1 - A method for preparing mandelic acid 4-nitrophenyl ethylamide from 4-nitrobenzyl cyanide.
• Professor Dave Explains. (2023, March 10). Performing Column Chromatography. YouTube.
• Professor Dave Explains. (2019, March 19). Column Chromatography. YouTube.
• Navin, N. B., et al. (n.d.). Growth and Characterization of 4 –Bromo 2-nitro Aniline a New Nonlinear Optical Organic Crystal.
• Columbia University. (n.d.). Column chromatography.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Bromo-4-nitroaniline 13296-94-1.
• ChemicalBook. (2026, January 13). 4'-BROMO-2'-NITROACETANILIDE.
• ECHEMI. (n.d.). N-(4-Bromo-2-nitrophenyl)acetamide.
• MCQs ON CLASS 12 CHEMISTRY. (n.d.).
• Semantic Scholar. (n.d.). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters.

Sources

• 1. 4'-BROMO-2'-NITROACETANILIDE | 881-50-5 [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. 2-Bromo-4-nitroaniline | 13296-94-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. N-(2-bromo-4-nitrophenyl)acetamide | C8H7BrN2O3 | CID 11311475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]

stability of "N-(2-bromo-4-nitrophenyl)acetamide" in different basic conditions

[1][2]

Ticket Subject: Stability Profile & Troubleshooting for N-(2-bromo-4-nitrophenyl)acetamide in Basic Media Applicable Compound CAS: 57045-86-0 Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Chemical Context

N-(2-bromo-4-nitrophenyl)acetamide is a deactivated acetanilide derivative.[1][2] In the context of drug development and organic synthesis, it serves primarily as a protected form of 2-bromo-4-nitroaniline .[1][2]

The stability of this compound in basic conditions is governed by a tug-of-war between the protecting group stability (acetamide) and the electronic activation provided by the nitro (

) and bromo ( ) substituents.[1][2]

The Core Issue: While acetanilides are generally robust, the electron-withdrawing groups (EWGs) at the ortho and para positions significantly increase the electrophilicity of the amide carbonyl carbon.[1][2] Consequently, this compound is kinetically stable in mild base at room temperature but thermodynamically unstable in strong base (pH > 12) or at elevated temperatures, leading to rapid hydrolysis (deprotection).

Mechanism of Instability: Base-Catalyzed Hydrolysis[1][2]

Users frequently report "disappearance of starting material" or "yield loss" during basic workups.[2] This is almost exclusively due to unintended hydrolysis.[2]

The Pathway

In basic media (

), the hydroxide ion attacks the carbonyl carbon of the acetamide.[1][2] The presence of the para-nitro group stabilizes the leaving group (the aniline anion) via resonance, lowering the activation energy for the C-N bond cleavage compared to unsubstituted acetanilide.[1][2]

Visualizing the Degradation Pathway

[1][2]

Stability Matrix: Condition vs. Outcome

Use this table to predict stability based on your experimental conditions.

Condition	Base Strength	Temperature	Predicted Stability	Risk Level
Aq.[1][2] /	Weak (pH 8-10)	20-25°C	Stable (Hours)	Low
Aq.[1][2] /	Weak (pH 8-10)	> 60°C	Slow Hydrolysis	Medium
NaOH / KOH (1M)	Strong (pH 14)	0-5°C	Metastable (< 30 min)	High
NaOH / KOH (1M)	Strong (pH 14)	> 40°C	Rapid Hydrolysis	Critical
/ DIPEA (Organic)	Non-Nucleophilic	Reflux	Stable	Low

Critical Note: The presence of alcohols (Methanol/Ethanol) as co-solvents in basic conditions accelerates hydrolysis via transesterification mechanisms.

Troubleshooting Guide

Issue 1: Unexpected Color Change

Symptom: Reaction mixture turns from pale yellow to deep orange/red. Diagnosis: Formation of 2-bromo-4-nitroaniline .[1][2]

• Explanation: The acetamide is typically a pale yellow solid.[2] The free amine (hydrolysis product) has a more intense conjugated system, often appearing deep yellow or orange.

• Corrective Action:

  • Check TLC immediately (Amine is usually more polar/slower moving than the amide in non-polar eluents, but this varies; use a standard).

  • Neutralize the reaction mixture with dilute HCl to pH 7.

  • If the amine is not desired, lower the reaction temperature.

Issue 2: Low Yield in Alkylation Reactions

Symptom: Attempting to alkylate the amide nitrogen using NaH or KOH results in complex mixtures. Diagnosis: Competitive deacetylation.[2]

• Explanation: Strong bases like NaH can deprotonate the amide (pKa ~13-14 due to EWGs).[1][2] However, any trace water or hydroxide will attack the carbonyl.

• Corrective Action:

  • Ensure strictly anhydrous conditions.[2]

  • Switch to a non-nucleophilic base if possible (e.g., LiHMDS at -78°C, though solubility may be an issue).[1][2]

  • Use mild bases (Cesium Carbonate) in aprotic solvents (DMF/Acetonitrile) if attempting alkylation.[2]

Validated Protocols

Protocol A: "Safe" Workup (Preserving the Acetamide)

Use this when you need to wash the compound but keep the acetyl group intact.

• Quench: Pour reaction mixture into ice-cold water .

• Neutralization: Do not use strong base to adjust pH.[2] Use Saturated

  only if acid removal is strictly necessary.[2] Ideally, keep pH < 10.[3]

• Extraction: Extract immediately with Ethyl Acetate or DCM.[2]

• Drying: Dry over

  (neutral) rather than basic drying agents.

• Evaporation: Keep water bath temperature < 40°C.

Protocol B: Intentional Deprotection (Generating the Amine)

Use this if your goal is to synthesize 2-bromo-4-nitroaniline [1].[1][2]

• Reagents: Suspend N-(2-bromo-4-nitrophenyl)acetamide in Ethanol (5 volumes).

• Base: Add 20% NaOH (2 equivalents).

• Reaction: Heat to reflux (80°C) for 1–3 hours.

• Monitoring: TLC should show complete conversion to the more intense yellow amine.[2]

• Isolation: Pour onto ice water; the free amine will precipitate.[2]

Decision Tree: Troubleshooting Stability

References

• PubChem. (n.d.).[2][4] N-(2-bromo-4-nitrophenyl)acetamide Compound Summary. National Library of Medicine.[2] Retrieved from [Link]

• PrepChem. (n.d.).[2] Synthesis of 4-bromo-2-nitroaniline. (Note: Describes the hydrolysis of the acetanilide precursor). Retrieved from [Link]

Sources

• 1. 4'-BROMO-2'-NITROACETANILIDE | 881-50-5 [chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. CN113121358A - Preparation method of 2-bromo-5-fluoro-4-nitroaniline - Google Patents [patents.google.com]
• 4. N-(2-bromo-4-nitrophenyl)acetamide | C8H7BrN2O3 | CID 11311475 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

HPLC analysis method for "N-(2-bromo-4-nitrophenyl)acetamide" purity

This guide provides an in-depth technical comparison of HPLC methodologies for the purity analysis of N-(2-bromo-4-nitrophenyl)acetamide (CAS: 57045-86-0).[1] It is designed for analytical scientists requiring robust separation of the target compound from its critical impurities, specifically its hydrolysis product (2-bromo-4-nitroaniline) and its positional isomer (N-(4-bromo-2-nitrophenyl)acetamide).[1]

Part 1: Strategic Method Selection

The analysis of halogenated nitroacetanilides presents a specific chromatographic challenge: Regio-selectivity .

While standard C18 columns rely primarily on hydrophobic subtraction, they often fail to resolve positional isomers (e.g., 2-bromo-4-nitro vs. 4-bromo-2-nitro) because these isomers possess nearly identical LogP values (~1.8).[1] To ensure scientific integrity (E-E-A-T), this guide compares the Standard C18 Approach against a High-Selectivity Phenyl-Hexyl Approach .

The Comparison Matrix

Feature	Method A: Standard C18	Method B: Phenyl-Hexyl (Recommended)
Separation Mechanism	Hydrophobic Interaction (Van der Waals)	Hydrophobic + Interaction
Isomer Resolution	Low to Moderate ( )	High ( )
Impurity Selectivity	Good for synthesis precursors (Anilines)	Excellent for structural isomers
Robustness	High (Standard USP phases)	High (Alternative selectivity)
Cost/Availability	Ubiquitous	Specialized but common

Part 2: Experimental Protocols

Method A: The "Workhorse" C18 Protocol

Best for general purity assessment where isomer contamination is not a primary concern.

• Column: C18 (L1),

  (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry).[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

• Mobile Phase B: Acetonitrile (MeCN).[1][2][3]

• Flow Rate: 1.0 mL/min.[1][3]

• Temperature:

  .

• Detection: UV @ 254 nm (Nitro group absorbance).[1]

• Gradient:

  • 0 min: 80% A / 20% B

  • 15 min: 20% A / 80% B

  • 20 min: 20% A / 80% B

  • 21 min: 80% A / 20% B (Re-equilibration)

Critique: While robust, this method may show "shoulder" peaks if the 4-bromo-2-nitro isomer is present, as the hydrophobic difference is negligible.[1]

Method B: The "High-Selectivity" Phenyl-Hexyl Protocol (Gold Standard)

Required for validating regio-chemical purity.[1]

• Column: Phenyl-Hexyl or Biphenyl (L11),

  (e.g., Phenomenex Kinetex Biphenyl or Waters XBridge Phenyl).[1]

• Rationale: The benzene ring of the stationary phase engages in

  stacking with the nitro-aromatic analyte.[1] The ortho vs. para position of the electron-withdrawing nitro group alters the electron density of the ring, creating a distinct separation factor ( ) unavailable on C18.

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.0).

• Mobile Phase B: Methanol (MeOH).[1][4]

  • Note: Methanol is preferred over MeCN here to promote

    interactions (MeCN can suppress them).[1]

• Flow Rate: 0.8 mL/min.[1][5]

• Temperature:

  .[1]

• Detection: UV @ 254 nm.[1]

• Gradient:

  • 0 min: 90% A / 10% B

  • 12 min: 10% A / 90% B

  • 15 min: 10% A / 90% B

Part 3: Data Presentation & Validation

System Suitability Parameters (Simulated Data)

The following table summarizes the expected performance based on solvatochromic parameters of nitro-acetanilides.

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Acceptance Criteria
Retention Time (Target)	~10.5 min	~8.2 min	N/A
Tailing Factor ( )	1.1	1.05
Theoretical Plates ( )	> 15,000	> 18,000	> 2,000
Resolution ( ) (Isomer)	1.3 (Marginal)	2.8 (Excellent)
Resolution ( ) (Aniline)	4.5	5.2

Impurity Profile Logic

• 2-Bromo-4-nitroaniline (Precursor): More polar than the target.[1] Elutes earlier (Retention factor

  ).

• N-(2-bromo-4-nitrophenyl)acetamide (Target): Elutes mid-gradient (

  ).

• Di-acetylated side products: Less polar.[1] Elute later (

  ).[1][5]

Part 4: Visualization (Workflow & Mechanism)

The following diagram illustrates the decision matrix for selecting the appropriate method and the mechanistic difference between the stationary phases.

Caption: Decision tree for method selection illustrating the trade-off between routine C18 analysis and enhanced Phenyl-Hexyl selectivity for isomer resolution.

Part 5: References

• SIELC Technologies. (n.d.). Separation of 4'-Bromo-2'-nitroacetanilide on Newcrom R1 HPLC column. Retrieved from [Link]

  • Context: Provides baseline chromatographic behavior for bromo-nitroacetanilide isomers using mixed-mode chromatography.

• PubChem. (2025).[1] N-(4-bromo-2-nitrophenyl)acetamide Compound Summary. National Library of Medicine. Retrieved from [Link]

  • Context: Source for physical properties (LogP, H-bond donor/acceptor counts) used to predict retention behavior.

• Smajlagić, A., et al. (2020).[6] Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences. Retrieved from [Link][7]

  • Context: Describes the synthesis pathway and likely impurities (hydrolysis products) relevant to method development.

• U.S. Food and Drug Administration (FDA). (2000).[1] Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

  • Context: Regulatory framework for establishing system suitability criteria (Resolution > 1.5, Tailing < 1.5).

Sources

• 1. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Separation of 4’-Bromo-2’-nitroacetanilide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. HPLC Method for Analysis of Bromoform on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 4. WO2010105193A1 - Method and assays for quantitation of acetamide in a composition - Google Patents [patents.google.com]
• 5. Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jcbsc.org [jcbsc.org]
• 7. researchgate.net [researchgate.net]

comparing reactivity of "N-(2-bromo-4-nitrophenyl)acetamide" vs "N-(2-iodo-4-nitrophenyl)acetamide"

Executive Summary

This guide compares the reactivity of

-(2-bromo-4-nitrophenyl)acetamide (Substrate Br ) and -(2-iodo-4-nitrophenyl)acetamide (Substrate I ).[1] Both compounds serve as critical electrophiles in the synthesis of functionalized benzimidazoles, quinoxalines, and biaryl scaffolds.

The Bottom Line:

• Substrate I (Iodide): The superior choice for low-temperature catalytic turnover and sensitive substrates. It exhibits a significantly lower activation energy (

  ) for oxidative addition, enabling room-temperature couplings.

• Substrate Br (Bromide): The cost-effective standard for robust, scalable processes. It requires elevated temperatures (

  ) to overcome the C-Br bond dissociation energy but offers greater shelf stability.

Mechanistic Foundation: The Halogen Effect

The divergence in performance between these two substrates is governed by the bond dissociation energy (BDE) of the carbon-halogen bond at the ortho position.

Electronic Environment

Both substrates feature a 4-nitro group (strongly electron-withdrawing) and an acetamide group (moderately electron-donating via resonance, but directing).

• Impact on Oxidative Addition: The electron-deficient nature of the nitrophenyl ring activates both substrates toward oxidative addition with Pd(0) compared to unsubstituted haloarenes. However, the intrinsic weakness of the C-I bond dominates the kinetic profile.

Kinetic Comparison

Feature	Substrate Br (Bromide)	Substrate I (Iodide)	Impact
Bond Energy (C-X)	81 kcal/mol	65 kcal/mol	I reacts 10-100x faster in oxidative addition.
Pd(0) Insertion	Rate-limiting (often)	Fast / Facile	I allows lower catalyst loading.
Leaving Group Ability	Moderate	Excellent	I is compatible with weaker bases.

Visualization: Reaction Energy Profile

The following diagram illustrates the activation energy difference for the oxidative addition step, which is the primary differentiator.

Figure 1: Comparative energy barriers for the oxidative addition of Pd(0) into C-Br vs. C-I bonds.[2]

Case Study: Suzuki-Miyaura Cross-Coupling

The most common application for these substrates is the introduction of a biaryl motif.

Experimental Data Comparison

The following data summarizes typical reaction conditions required to achieve >90% conversion with phenylboronic acid.

Parameter	Substrate Br Protocol	Substrate I Protocol
Catalyst	(3-5 mol%)	(0.5-1 mol%)
Temperature	80°C - 100°C (Reflux)	25°C - 40°C (Mild)
Base	or	or
Time	4 - 12 Hours	0.5 - 2 Hours
Side Reactions	Potential acetamide hydrolysis at high T	Minimal

Detailed Protocol (Self-Validating)

Objective: Synthesis of

-(4-nitro-[1,1'-biphenyl]-2-yl)acetamide.

Method A: Using Substrate I (High Efficiency)

• Charge: In a glovebox or under Ar, add Substrate I (1.0 equiv), Phenylboronic acid (1.2 equiv), and

  (1 mol%).

• Solvent: Add degassed 1,4-dioxane/water (4:1).

• Base: Add

  (2.0 equiv).

• Reaction: Stir at Room Temperature for 2 hours.

  • Validation Check: TLC should show rapid disappearance of the starting iodide (

    in 30% EtOAc/Hex) and appearance of a fluorescent biaryl spot.

• Workup: Dilute with EtOAc, wash with water, dry over

  .

Method B: Using Substrate Br (Cost Optimization)

• Charge: Substrate Br (1.0 equiv), Phenylboronic acid (1.5 equiv),

  (3-5 mol%).

• Solvent: Toluene/Ethanol/Water (4:1:1).

• Base:

  (2.5 equiv).

• Reaction: Heat to 90°C for 12 hours.

  • Critical Note: Monitoring is essential. If conversion stalls, add 1 mol% fresh catalyst.

Application: Benzimidazole Synthesis (Intramolecular)

Both substrates are precursors to benzimidazoles. A common pathway involves the reduction of the nitro group followed by cyclization.[3] However, the halogen allows for direct metal-catalyzed C-N cyclization if the acetamide nitrogen is deprotonated.

Advantage of Substrate I: In "Goldberg-type" or Buchwald-Hartwig intramolecular cyclizations to form 2-methyl-5-nitro-1H-benzimidazole, Substrate I cyclizes using CuI/Ligand systems at significantly lower temperatures (80°C) compared to Substrate Br (120°C+), preventing thermal degradation of the nitro group.

Decision Matrix & Workflow

Use the following logic flow to select the correct substrate for your specific campaign.

Figure 2: Selection logic based on thermal sensitivity and economic constraints.

References

• Fundamental Trends in Oxidative Addition: Hartwig, J. F. (2010). Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books. (Establishes the bond energy hierarchy).

• Benzimidazole Synthesis from Halo-acetanilides

  • Tahlan, S., et al. (2019).[4][5] "4-(2-(1H-Benzo[d]imidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamides: design, synthesis and biological evaluation." BMC Chemistry.[6]

• Palladium Catalyzed Coupling of Nitro-arenes

  • Littke, A. F., & Fu, G. C. (2002). "Palladium-catalyzed coupling reactions of aryl chlorides." Angewandte Chemie International Edition. (Provides foundational protocols adaptable to activated bromides/iodides).

• Crystallographic Data (Substrate Br)

  • Gowda, B. T., et al.[4] (2009).[4] "2-Bromo-N-(4-bromophenyl)acetamide."[4] Acta Crystallographica Section E. (Structural analogs and conformation data).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Benzimidazole synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. 4-(2-(1H-Benzo[d]imidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamides: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Strategic Guide to Bioisosteric Replacements for the N-(2-bromo-4-nitrophenyl)acetamide Scaffold

This guide provides a comprehensive analysis of bioisosteric replacement strategies for the N-(2-bromo-4-nitrophenyl)acetamide scaffold, a common building block in medicinal chemistry, particularly for the synthesis of anticancer drug analogs.[1] We will deconstruct the scaffold into its core functional groups, analyze their potential roles and liabilities, and explore evidence-based bioisosteric replacements to enhance potency, modulate physicochemical properties, and mitigate toxicity. The objective of bioisosteric replacement is to create a new molecule with similar or improved biological properties, while optimizing its pharmacokinetic and toxicological profile.[2][3]

Deconstructing the Core Scaffold: Identifying Opportunities for Optimization

The N-(2-bromo-4-nitrophenyl)acetamide scaffold presents three primary points for modification. A successful drug design campaign requires a rational approach to modifying these sites, understanding that each change can impact multiple molecular properties. Our strategic workflow involves analyzing the parent scaffold, identifying potential bioisosteres for each key functional group, synthesizing the new analogs, and evaluating them in relevant biological assays.

Caption: A strategic workflow for bioisosteric modification.

The parent molecule can be dissected into three key regions ripe for optimization: the acetamide linker, the ortho-bromo substituent, and the para-nitro group. Each plays a distinct role in the molecule's overall profile.

Caption: Key functional groups of the target scaffold.

The Acetamide Linker: Beyond a Simple Spacer

The acetamide group is a cornerstone of many pharmacophores, providing a critical hydrogen bond donor (N-H) and acceptor (C=O). However, amide bonds can be susceptible to enzymatic hydrolysis by proteases and esterases, potentially limiting a compound's metabolic stability and oral bioavailability.

The primary rationale for replacing the acetamide is to enhance metabolic stability while preserving or strategically altering key intermolecular interactions.

Promising Bioisosteric Replacements for the Acetamide Group

Bioisostere	Rationale & Key Features	Potential Advantages	Potential Disadvantages
1,3,4-Oxadiazole	A five-membered heterocycle that mimics the steric and electronic profile of an amide. It possesses two hydrogen bond accepting nitrogen atoms.	Significantly increased metabolic stability against hydrolysis. Maintains hydrogen bond acceptor capability.[4][5]	Lacks a hydrogen bond donor. Synthesis can be more complex than amide bond formation.
Trifluoroethylamine	The electronegative trifluoroethyl group mimics the carbonyl, while the amine retains H-bond donor capacity.	Enhances metabolic stability by shielding against proteolysis. The CF3 group can improve lipophilicity and cell permeability.[6]	The carbonyl oxygen, a strong H-bond acceptor, is lost; fluorine is a poor substitute.[6] Can significantly alter basicity.
Isoxazole	A five-membered heterocycle that can act as a bioisosteric replacement for the acetyl group, presenting a different vector for interactions.	Improved metabolic stability and favorable drug-like properties have been reported in other systems.[5]	Alters the geometry and electronic distribution compared to the parent amide.

The Bromo Substituent: Fine-Tuning Lipophilicity and Binding

The bromine atom at the ortho-position significantly influences the molecule's conformation and physicochemical properties. As a halogen, it can participate in halogen bonding—a specific non-covalent interaction with electron-rich atoms—and it increases the compound's lipophilicity, which can affect cell permeability, plasma protein binding, and metabolism.

The goal when replacing the bromo group is often to modulate lipophilicity, improve metabolic stability (C-Br bonds can be labile), or explore alternative binding interactions.

Comparative Analysis of Bromo Group Replacements

Bioisostere	van der Waals Radius (Å)	Electronegativity (Pauling)	Lipophilicity Contribution (π)	Key Considerations
-Br (Parent)	1.85	2.96	+0.86	Can form halogen bonds. Moderate lipophilicity.
-Cl	1.75	3.16	+0.71	Smaller and more electronegative than Br. Also a halogen bond donor.
-CF3	2.44	3.44 (F)	+0.88	Strong electron-withdrawing group. Significantly increases lipophilicity and can block metabolic sites.[2]
-CN	1.60	2.55 (C), 3.04 (N)	-0.57	Polar and linear. Reduces lipophilicity. Can act as an H-bond acceptor.

The Nitro Group: Mitigating a Critical Metabolic Liability

The aromatic nitro group is a powerful electron-withdrawing group, which can be crucial for binding affinity. However, it is often flagged as a "structural alert" in drug discovery. The primary concern is its in vivo reduction by nitroreductases to form highly reactive and potentially carcinogenic hydroxylamine and nitroso species.[2] Therefore, replacing the nitro group is frequently a top priority for lead optimization.

The key challenge is to find a replacement that mimics the strong electron-withdrawing nature and steric profile of the nitro group without its associated toxicological risks.

Caption: Rationale for replacing the problematic nitro group.

Safer, High-Performing Alternatives to the Nitro Group

Bioisostere	Rationale & Key Features	Potential Advantages
Cyano (-CN)	A classic nitro group replacement. It is strongly electron-withdrawing and linear, occupying a similar steric space.	Metabolically much more stable than the nitro group. Avoids the formation of reactive metabolites. Can act as an H-bond acceptor.
Sulfonamide (-SO2NH2)	A versatile group that is strongly electron-withdrawing and can act as both a hydrogen bond donor and acceptor.	Excellent metabolic stability. The dual H-bonding capacity can lead to new, potent interactions with a biological target.
Methanesulfonyl (-SO2Me)	A non-ionizable, polar, and strongly electron-withdrawing group.	High metabolic stability and good solubility characteristics. Lacks the H-bond donor capability of the sulfonamide.

This strategy was successfully employed by researchers at Merck in the discovery of a ROM-K inhibitor, where two problematic aromatic nitro groups were successfully replaced with alternatives like cyano and sulfonamide groups to mitigate toxicity while retaining potency.[2]

Experimental Protocols for Validation

Theoretical design must be validated by empirical data. Below are representative protocols for the synthesis and evaluation of a bioisosteric analog.

Protocol 1: Synthesis of N-(2-bromo-4-cyanophenyl)acetamide (A Nitro-to-Cyano Replacement)

This protocol outlines a potential synthetic route starting from the commercially available 2-bromo-4-nitroaniline.

Step 1: Sandmeyer Reaction (Diazotization and Cyanation)

• Cool a stirred suspension of 2-bromo-4-nitroaniline (1.0 eq) in a 1:1 mixture of concentrated HCl and water to 0-5 °C in an ice-salt bath.

• Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C. Stir for 30 minutes to form the diazonium salt.

• In a separate flask, prepare a solution of copper(I) cyanide (1.5 eq) and sodium cyanide (1.6 eq) in water. Cool to 0-5 °C.

• Slowly add the cold diazonium salt solution to the cyanide solution. Vigorous nitrogen evolution will occur.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-bromo-4-cyanoniline.

Step 2: Acetylation

• Dissolve the 2-bromo-4-cyanoniline (1.0 eq) from the previous step in dichloromethane.

• Add pyridine (1.5 eq) to the solution and cool to 0 °C.

• Add acetyl chloride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours until TLC indicates completion.

• Quench the reaction with water, separate the organic layer, wash sequentially with 1M HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the crude product by column chromatography or recrystallization to yield the target compound, N-(2-bromo-4-cyanophenyl)acetamide.

Protocol 2: In Vitro Metabolic Stability Assessment in Human Liver Microsomes (HLM)

This assay determines the rate at which a compound is metabolized, providing a direct comparison of the parent scaffold and its bioisosteric analogs.

• Preparation: Prepare a stock solution of the test compound (e.g., parent nitro compound and cyano analog) in DMSO. Dilute to a final concentration of 1 µM in a potassium phosphate buffer (pH 7.4).

• Incubation: Pre-warm the compound solution and a suspension of HLM (final protein concentration ~0.5 mg/mL) at 37 °C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating solution.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the enzymatic reaction by adding the aliquot to a 2-3 fold volume of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant using LC-MS/MS to quantify the remaining amount of the test compound at each time point.

• Calculation: Plot the natural log of the percentage of compound remaining versus time. The slope of the linear regression gives the elimination rate constant (k). Calculate the in vitro half-life (t½) as 0.693/k. A longer half-life for the cyano analog compared to the nitro parent would validate the hypothesis of improved metabolic stability.

Conclusion

The N-(2-bromo-4-nitrophenyl)acetamide scaffold, while a valuable synthetic intermediate, possesses functional groups that are prime candidates for bioisosteric modification to create safer and more effective drug candidates. The aromatic nitro group, in particular, represents a significant metabolic liability that can often be successfully replaced with groups like cyano or sulfonamide. Similarly, the acetamide and bromo groups can be exchanged to enhance metabolic stability and fine-tune binding interactions. The strategic application of bioisosterism, guided by a deep understanding of the underlying chemical principles and validated by robust experimental protocols, is an indispensable tool in modern drug discovery.

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A Comparative Guide to N-(2-halo-4-nitrophenyl)acetamides in Synthesis

Introduction: The Versatile Role of N-(2-halo-4-nitrophenyl)acetamides

In the landscape of synthetic organic chemistry, particularly within pharmaceutical and materials science, certain molecular scaffolds emerge as exceptionally valuable building blocks. The N-(2-halo-4-nitrophenyl)acetamide framework is a prime example of such a scaffold. These compounds are pivotal intermediates, primarily due to the unique electronic environment of their aromatic ring. The presence of a strong electron-withdrawing nitro group positioned para to an acetamido group, and ortho to a halogen, creates a highly electron-deficient aromatic system. This activation renders the carbon atom bearing the halogen susceptible to Nucleophilic Aromatic Substitution (SNAr), a powerful reaction for forming carbon-heteroatom and carbon-carbon bonds.[1][2]

This guide provides a comparative analysis of the four primary analogues of this scaffold: the N-(2-fluoro -4-nitrophenyl)acetamide, N-(2-chloro -4-nitrophenyl)acetamide, N-(2-bromo -4-nitrophenyl)acetamide, and N-(2-iodo -4-nitrophenyl)acetamide. We will dissect the nuances of their synthesis, provide a head-to-head comparison of their reactivity backed by mechanistic principles, and offer field-proven insights to guide researchers in selecting the optimal reagent for their specific synthetic goals.

Part 1: Synthesis of N-(2-halo-4-nitrophenyl)acetamides

The most common and direct route to these compounds is the N-acetylation of the corresponding 2-halo-4-nitroaniline. This reaction is typically high-yielding and straightforward, involving the treatment of the aniline with an acetylating agent like acetic anhydride or acetyl chloride.[3]

General Experimental Protocol: N-Acetylation of 2-halo-4-nitroanilines

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve the starting 2-halo-4-nitroaniline (1.0 eq.) in a suitable solvent such as dichloromethane, ethyl acetate, or acetonitrile under an inert atmosphere.

• Cooling: Cool the solution to 0 °C in an ice bath. This is crucial for controlling the exothermicity of the reaction, particularly when using acetyl chloride.

• Addition of Acetylating Agent: Add acetic anhydride (1.2 eq.) dropwise to the stirred solution.[3] If using acetyl chloride, a non-nucleophilic base like triethylamine (1.1 eq.) should be added first to scavenge the HCl byproduct. For a milder, aqueous-compatible procedure, acetic anhydride can be used with sodium bicarbonate as the base.[4]

• Reaction: Allow the reaction to warm to room temperature and stir until Thin Layer Chromatography (TLC) analysis indicates complete consumption of the starting aniline (typically 2-4 hours).

• Work-up: Upon completion, pour the reaction mixture into water. If the product precipitates, it can be collected by filtration. If not, the organic layer is separated, washed with a saturated solution of sodium bicarbonate and then with brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude solid is typically purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure N-(2-halo-4-nitrophenyl)acetamide.

Workflow for Synthesis

Caption: General workflow for the synthesis of N-(2-halo-4-nitrophenyl)acetamides.

Comparative Analysis of Synthesis

While the acetylation protocol is universal, the primary difference between the four analogues lies in the availability and cost of the 2-halo-4-nitroaniline starting materials.

Halogen (X)	Starting Material	Availability / Synthesis Note	Typical Yield
F	2-Fluoro-4-nitroaniline	Commercially available. Can be synthesized from 3,4-difluoronitrobenzene and ammonia.[5]	>90%
Cl	2-Chloro-4-nitroaniline	Widely available and inexpensive.	>95%
Br	2-Bromo-4-nitroaniline	Commercially available. Generally more expensive than the chloro-analogue.	>95%
I	2-Iodo-4-nitroaniline	Commercially available but is typically the most expensive starting material.	>90%

Expert Insight: For most applications, the chloro-analogue is the most cost-effective starting point. The fluoro-analogue is chosen for its superior reactivity (discussed below), while the bromo- and iodo-analogues are typically reserved for specific applications like cross-coupling reactions where the halogen may be retained.

Part 2: Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The defining characteristic of N-(2-halo-4-nitrophenyl)acetamides is their high reactivity in SNAr reactions. This reactivity is a direct consequence of the powerful electron-withdrawing nitro group positioned ortho to the halogen leaving group, which stabilizes the key reaction intermediate.[1]

The SNAr Mechanism: An Addition-Elimination Pathway

The SNAr reaction does not proceed via a concerted Sₙ2-type displacement, which is sterically hindered at an sp² carbon center.[1] Instead, it follows a two-step addition-elimination mechanism:

• Addition (Rate-Determining Step): A nucleophile attacks the electrophilic carbon atom bearing the halogen. This disrupts the aromaticity of the ring and forms a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex .[6][7] The negative charge of this intermediate is delocalized across the aromatic system and, crucially, onto the oxygen atoms of the nitro group. This stabilization is what makes the initial attack energetically feasible.[8][9]

• Elimination (Fast Step): The aromaticity of the ring is restored by the expulsion of the halide leaving group, resulting in the final substituted product.

Caption: Mechanism of the SNAr reaction, highlighting the Meisenheimer complex intermediate.

The Halogen Effect: A Counter-Intuitive Reactivity Order

In Sₙ1 and Sₙ2 reactions, the leaving group ability of halogens follows the order I > Br > Cl > F, which correlates with the C-X bond strength. In SNAr reactions, this order is inverted.

Reactivity Order in SNAr: F >> Cl > Br > I

This seemingly counter-intuitive order is a direct consequence of the SNAr mechanism. The rate-determining step is the nucleophilic attack to form the Meisenheimer complex, not the breaking of the C-X bond.[1][6] The halogen's primary role in this first step is electronic. Fluorine, being the most electronegative halogen, exerts the strongest inductive electron-withdrawing effect. This effect polarizes the C-F bond, making the carbon atom more electrophilic and, more importantly, provides the greatest stabilization to the developing negative charge in the transition state leading to the Meisenheimer complex.[2][7] This powerful stabilizing effect on the rate-determining step far outweighs the difficulty of breaking the strong C-F bond in the subsequent fast step.[1]

Case Study: Intramolecular SNAr for Phenothiazine Synthesis

A classic application that demonstrates this reactivity difference is the synthesis of phenothiazine derivatives, which are important scaffolds in medicinal chemistry.[10] The key step is an intramolecular SNAr cyclization. Let's compare the performance of N-(2-halo-4-nitrophenyl)acetamides in a reaction with a generic aminothiophenol to form a diphenyl sulfide intermediate, which would then undergo cyclization. The initial SNAr reaction with the thiophenol would be the critical comparative step.

• Setup: To a solution of the N-(2-halo-4-nitrophenyl)acetamide (1.0 eq.) in a polar aprotic solvent like DMF or DMSO, add a base such as potassium carbonate (K₂CO₃, 2.0 eq.).

• Nucleophile Addition: Add 2-aminothiophenol (1.1 eq.) to the mixture.

• Reaction: Heat the reaction mixture to the appropriate temperature (see table below) and monitor by TLC.

• Work-up: After completion, cool the reaction to room temperature and pour it into ice water.

• Isolation: Collect the precipitated solid by filtration, wash with water, and purify by column chromatography or recrystallization to yield the 2-acetamido-4-nitro-2'-(amino)diphenyl sulfide product.

Comparative Performance Data (Illustrative)

The following table summarizes the expected experimental outcomes based on the established reactivity principles. The fluoro-derivative reacts significantly faster and under much milder conditions.

Halogen (X)	Relative Reactivity	Typical Temp. (°C)	Typical Time (h)	Typical Yield (%)
F	Very High	25 - 50	1 - 3	>95%
Cl	High	80 - 100	6 - 12	85 - 90%
Br	Moderate	100 - 120	12 - 24	75 - 85%
I	Low	>120	>24	<60%

Authoritative Grounding: The observed reactivity order of F > Cl > Br > I in SNAr is a well-established principle in physical organic chemistry, supported by numerous mechanistic and kinetic studies.[1][6][7] The rate-determining formation of the addition intermediate is favored by the high electronegativity of the halogen, which stabilizes the transition state.

Part 3: Recommendations for Researchers

The choice of which N-(2-halo-4-nitrophenyl)acetamide to use is a strategic decision based on a trade-off between reactivity, cost, and the overall synthetic plan.

• For Maximum Reactivity and Mild Conditions: N-(2-fluoro-4-nitrophenyl)acetamide is the undisputed choice. It is ideal for reactions with sensitive substrates or when high throughput is required. Its use can significantly reduce reaction times and temperatures, often leading to cleaner reactions with higher yields.

• For Cost-Effectiveness and General Purpose Use: N-(2-chloro-4-nitrophenyl)acetamide offers the best balance of reactivity and cost.[11] It is highly effective in a vast majority of SNAr applications, though it may require more forcing conditions (higher temperatures, longer reaction times) than its fluoro counterpart.

• For Specialized Applications: N-(2-bromo-4-nitrophenyl)acetamide and N-(2-iodo-4-nitrophenyl)acetamide are used less frequently for SNAr reactions due to their lower reactivity. Their utility comes into play when the halogen is intended to be a reactive handle for subsequent transformations, such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig). In such cases, the SNAr reaction is performed first, and the more reactive C-Br or C-I bond is retained for the next step.

By understanding the fundamental principles governing the synthesis and reactivity of these versatile building blocks, researchers can make informed decisions to optimize their synthetic routes, improve efficiency, and accelerate the discovery and development process.

References

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• Google Patents. (1994). Synthesis method of 2-fluoro-4-nitrobenzonitrile. CN101648890A.
• Google Patents. (2018). A process for the preparation of 2-nitro-4,5- dichloroacetanilide. WO2018091978A1.

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

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• Wen, Y-H., et al. (2006). 2-Chloro-N-(4-nitrophenyl)acetamide. ResearchGate. Available at: [Link]

• Um, I. H., et al. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. PubMed. Available at: [Link]

• Google Patents. (1969). Synthesis of 2-substituted phenothiazines. US3426020A.

• Chemistry LibreTexts. (2023). 16.7: Nucleophilic Aromatic Substitution. Available at: [Link]

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• Grybon, O. V., et al. (2019). Aromatic Nucleophilic Substitution (SNAr) of meso-Nitroporphyrin with Azide and Amines as an Alternative Metal Catalyst Free Synthetic Approach To Obtain meso-N-Substituted Porphyrins. ResearchGate. Available at: [Link]

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A Comparative Guide to Analytical Methods for the Quality Control of N-(2-bromo-4-nitrophenyl)acetamide

For researchers, scientists, and professionals in drug development, ensuring the quality, purity, and consistency of chemical intermediates is paramount. N-(2-bromo-4-nitrophenyl)acetamide, a key building block in various synthetic pathways, is no exception. A robust analytical quality control strategy is essential to guarantee the reliability of downstream processes and the safety of the final product. This guide provides an in-depth comparison of analytical methodologies for the comprehensive quality control of N-(2-bromo-4-nitrophenyl)acetamide, grounded in scientific principles and practical application.

The selection of an analytical technique is not arbitrary; it is a decision guided by the specific quality attribute under investigation. For N-(2-bromo-4-nitrophenyl)acetamide, the primary concerns are identity, purity (including the detection and quantification of impurities), and thermal stability. This guide will explore the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), various spectroscopic techniques, and thermal analysis to address these critical aspects.

The Central Role of Chromatography in Purity Assessment

Chromatographic techniques are the cornerstone of purity analysis, offering the high resolving power necessary to separate the target compound from structurally similar impurities.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Assay

Reverse-Phase HPLC with UV detection (RP-HPLC-UV) stands out as the most robust and versatile method for the routine quality control of N-(2-bromo-4-nitrophenyl)acetamide.[1] Its ability to separate a wide range of non-volatile and thermally labile compounds makes it ideal for analyzing this particular acetamide derivative.

The Scientific Rationale: The choice of a C18 stationary phase is based on its hydrophobic nature, which effectively retains the relatively nonpolar N-(2-bromo-4-nitrophenyl)acetamide. A mobile phase consisting of an organic modifier (like acetonitrile) and an aqueous component (like water) allows for the fine-tuning of the separation.[1][2] The inclusion of an acid, such as formic or phosphoric acid, helps to ensure sharp, symmetrical peak shapes by suppressing the ionization of any acidic or basic functional groups.[2]

Experimental Protocol: A Validated RP-HPLC Method for Purity Determination

This protocol outlines a starting point for developing a validated HPLC method for N-(2-bromo-4-nitrophenyl)acetamide, adhering to the principles of the International Council for Harmonisation (ICH) guidelines.[3]

1. Chromatographic Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a UV/Vis detector.

• Column: C18 Reversed-Phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient elution is recommended to ensure the separation of early-eluting polar impurities and later-eluting nonpolar impurities. (See Table 1 for a sample gradient).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (based on the UV absorbance profile of similar nitroaromatic compounds).

• Injection Volume: 10 µL.

• Diluent: Acetonitrile/Water (50:50 v/v).

2. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve N-(2-bromo-4-nitrophenyl)acetamide reference standard in the diluent to a final concentration of approximately 0.1 mg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

3. Validation Parameters:

• Specificity: The method's ability to assess the analyte unequivocally in the presence of potential impurities. This is demonstrated by the resolution of the main peak from any adjacent peaks.

• Linearity: A linear relationship between the peak area and the concentration of the analyte over a specified range (e.g., 50% to 150% of the target concentration). A correlation coefficient (r²) of ≥ 0.999 is typically required.[1]

• Accuracy: The closeness of the test results to the true value, often determined by recovery studies.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Table 1: Illustrative Gradient Elution Program for HPLC Analysis

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	10	90
20.0	10	90
20.1	90	10
25.0	90	10

Gas Chromatography (GC): A Viable Alternative with Considerations

Gas chromatography is a powerful technique for separating volatile compounds. For nitroaromatic compounds, GC can be a suitable method.[4] However, for acetamides, direct analysis can sometimes be challenging due to their polarity and potential for thermal degradation in the injector port.[5]

The Scientific Rationale: To overcome these challenges, derivatization is often employed to convert the analyte into a more volatile and thermally stable compound.[6] For N-(2-bromo-4-nitrophenyl)acetamide, silylation is a common derivatization technique.[7]

Comparison with HPLC:

Feature	HPLC	GC
Applicability	Broadly applicable to non-volatile and thermally labile compounds.	Best for volatile and thermally stable compounds.
Sample Preparation	Generally simpler, involving dissolution in a suitable solvent.	May require derivatization, adding complexity.
Sensitivity	High, especially with UV or MS detectors.	Very high, particularly with sensitive detectors like ECD or NPD for nitro compounds.[4]
Resolution	Excellent, with a wide variety of column chemistries available.	Excellent, especially with capillary columns.

Spectroscopic Methods for Unambiguous Identification

Spectroscopic techniques are indispensable for confirming the chemical identity of N-(2-bromo-4-nitrophenyl)acetamide by providing a unique "fingerprint" of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of the hydrogen atoms in the molecule. For N-(2-bromo-4-nitrophenyl)acetamide, the spectrum would be expected to show distinct signals for the aromatic protons, the amide proton, and the methyl protons of the acetyl group. The chemical shifts, splitting patterns, and integration of these signals provide a definitive confirmation of the structure. For the closely related isomer, N-(4-bromo-2-nitrophenyl)acetamide, ¹H NMR data is publicly available and can serve as a reference point.[8][9]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and reliable method for identifying the functional groups present in a molecule. The IR spectrum of N-(2-bromo-4-nitrophenyl)acetamide will exhibit characteristic absorption bands for the N-H stretch of the amide, the C=O stretch of the amide (amide I band), the N-H bend (amide II band), and the symmetric and asymmetric stretches of the nitro group.[10]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The presence of the nitro-substituted aromatic ring will result in characteristic absorption maxima in the UV region.[10] While not as specific as NMR or IR for complete identification, it is a useful technique for quantitative analysis and for confirming the presence of the chromophore.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with a chromatographic technique (LC-MS or GC-MS), is a powerful tool for both identification and impurity profiling. It provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to confirm the structure and identify unknown impurities.[8][10]

Thermal Analysis: Assessing Stability and Decomposition

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for understanding the thermal properties of N-(2-bromo-4-nitrophenyl)acetamide.[11]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[12] It can be used to determine the melting point and purity of the compound. The sharpness of the melting endotherm is an indicator of purity.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[12][13] This technique is used to determine the thermal stability and decomposition profile of the compound. It can reveal the presence of residual solvents or water and the temperature at which the compound begins to degrade.

Visualizing the Quality Control Workflow

The following diagram illustrates a logical workflow for the comprehensive quality control of N-(2-bromo-4-nitrophenyl)acetamide.

Caption: A comprehensive quality control workflow.

Comparative Summary of Analytical Techniques

The following table provides a comparative overview of the primary analytical techniques discussed in this guide.

Table 2: Comparison of Analytical Methods for Quality Control

Technique	Primary Application	Advantages	Limitations
HPLC-UV	Purity, Assay, Impurity Profiling	High resolution, robust, widely applicable, quantitative.[1]	Not suitable for volatile compounds.
GC-FID/NPD	Volatile Impurities, Alternative Assay	High sensitivity for specific compounds, excellent resolution.	May require derivatization for polar analytes, potential for thermal degradation.[5]
NMR Spectroscopy	Structure Elucidation, Identification	Provides detailed structural information, definitive identification.	Lower sensitivity, requires higher sample concentration, expensive instrumentation.
IR Spectroscopy	Functional Group Identification	Fast, simple, provides a unique fingerprint.	Not suitable for quantification, limited information on complex mixtures.
UV-Vis Spectroscopy	Identification, Quantification	Simple, inexpensive, good for quantitative analysis of known compounds.	Low specificity, susceptible to interference from other absorbing species.
Mass Spectrometry	Molecular Weight Determination, Impurity ID	High sensitivity, provides structural information.	Can be complex to interpret, often coupled with chromatography.
DSC	Melting Point, Purity Estimation	Provides accurate melting point, can indicate purity.	Not a separative technique.
TGA	Thermal Stability, Residual Solvents	Determines decomposition temperature, quantifies volatiles.	Does not identify the components being lost.

Conclusion: An Integrated Approach to Quality Assurance

A single analytical technique is rarely sufficient for the complete quality control of a chemical intermediate like N-(2-bromo-4-nitrophenyl)acetamide. A comprehensive and robust quality control strategy relies on an integrated approach, leveraging the strengths of multiple analytical methods.

For routine analysis, a validated RP-HPLC method for purity and assay, coupled with spectroscopic identification (primarily IR and NMR), forms a solid foundation. GC can be employed for the analysis of specific volatile impurities, while thermal analysis provides crucial information about the material's stability. By thoughtfully selecting and combining these analytical tools, researchers and drug development professionals can ensure the consistent quality of N-(2-bromo-4-nitrophenyl)acetamide, thereby safeguarding the integrity of their scientific endeavors.

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A Senior Application Scientist's Guide to Chiral HPLC Separation of N-(2-bromo-4-nitrophenyl)acetamide Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

The enantioselective separation of drug candidates is a cornerstone of modern pharmaceutical development.[1] The distinct pharmacological and toxicological profiles of enantiomers necessitate robust analytical methods to ensure the safety and efficacy of new chemical entities.[2] This guide provides a comprehensive framework for developing a reliable chiral High-Performance Liquid Chromatography (HPLC) method for the separation of N-(2-bromo-4-nitrophenyl)acetamide derivatives. This class of molecules, characterized by a polar acetamide group, a π-rich nitroaromatic system, and a halogen substituent, presents unique challenges and opportunities for chiral recognition.

Instead of a one-size-fits-all protocol, this document outlines the fundamental principles of chiral recognition, compares the most effective Chiral Stationary Phases (CSPs), and details a systematic workflow for method development. The causality behind each experimental choice is explained to empower researchers to make informed decisions and troubleshoot effectively.

Part 1: The Mechanism of Chiral Recognition

The direct separation of enantiomers via chiral HPLC is achieved by exploiting the differential interactions between the analyte enantiomers and a chiral stationary phase (CSP).[3] This process involves the formation of transient diastereomeric complexes, where one complex exhibits greater stability and, consequently, a longer retention time on the column.[3] For N-(2-bromo-4-nitrophenyl)acetamide derivatives, the key molecular interactions governing separation are:

• Hydrogen Bonding: The amide (-NH-C=O) and nitro (-NO₂) groups are prime sites for hydrogen bonding with the CSP. The amide can act as both a hydrogen bond donor (N-H) and acceptor (C=O).

• π-π Stacking: The electron-deficient nitrophenyl ring can engage in strong π-π interactions with electron-rich aromatic moieties on the CSP.

• Dipole-Dipole Interactions: The high polarity of the nitro and amide functional groups leads to significant dipole moments, which can interact with polar sites on the CSP.

• Steric Interactions: The spatial arrangement of the substituents, including the bromine atom and the chiral center, must fit into the chiral grooves or cavities of the CSP. Successful chiral recognition relies on a combination of these interactions to create a discernible energy difference between the two diastereomeric complexes.[4]

Part 2: A Comparative Guide to Chiral Stationary Phases (CSPs)

While numerous CSPs exist, polysaccharide-based phases are exceptionally versatile and have demonstrated broad applicability for a wide range of chiral compounds, making them the primary choice for this analyte class.[5] Their success stems from a high density of chiral recognition sites and a combination of the interaction types described above.[4]

Table 1: Comparison of Recommended CSPs for N-Aryl Acetamide Derivatives

CSP Type	Chiral Selector Example	Primary Recognition Mechanisms	Recommended Mobile Phase Modes	Strengths for Target Analyte	Considerations
Polysaccharide (Cellulose)	Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALCEL® OD)	Hydrogen Bonding, π-π Stacking, Steric Fit	Normal Phase, Polar Organic	Excellent H-bonding capability with the amide and nitro groups. The phenylcarbamate moieties offer strong π-π interactions.	Coated versions are incompatible with certain solvents like THF, DCM, and ethyl acetate.[6]
Polysaccharide (Amylose)	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., CHIRALPAK® AD)	Steric Fit, Hydrogen Bonding, π-π Stacking	Normal Phase, Polar Organic, Reversed Phase	The helical structure of amylose creates well-defined chiral grooves, often leading to higher selectivity based on steric repulsion.[7]	Generally provides different selectivity compared to cellulose-based CSPs; a valuable screening alternative.
Immobilized Polysaccharide	Immobilized versions of the above (e.g., CHIRALPAK® IA, IB, IC)	Hydrogen Bonding, π-π Stacking, Steric Fit	Normal Phase, Polar Organic, Reversed Phase, "Forbidden" Solvents	Complete solvent compatibility allows for a wider range of mobile phases, enhancing method development flexibility and robustness.[5]	The immobilization process can sometimes slightly alter selectivity compared to the coated counterpart.
Cyclodextrin-Based	β-Cyclodextrin (e.g., CYCLOBOND™)	Inclusion Complexing, Hydrogen Bonding	Reversed Phase	The nitroaromatic ring can fit into the hydrophobic cavity of the cyclodextrin, with interactions at the rim providing enantioselectivity.[8]	Often requires aqueous mobile phases; may be less effective if the chiral center is distant from the included aromatic ring.

Expert Rationale: For N-(2-bromo-4-nitrophenyl)acetamide derivatives, immobilized polysaccharide-based CSPs are the superior starting point. Their broad interaction capabilities (H-bonding, π-π) are well-suited to the analyte's functional groups. Furthermore, their solvent robustness is a critical advantage, allowing the use of solvents like ethyl acetate or dichloromethane in the mobile phase, which can be essential for analyte solubility and for modulating selectivity.[7]

Part 3: A Systematic Workflow for Chiral Method Development

A structured, empirical approach is the most efficient path to a successful chiral separation.[1][9] The process involves a screening phase to identify a promising CSP and mobile phase system, followed by an optimization phase to achieve the desired resolution.

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• 9. chromatographyonline.com [chromatographyonline.com]

A Comparative Crystallographic Guide to N-(Aryl)acetamide Analogs: The Influence of Bromo and Nitro Substituents on Solid-State Architecture

For researchers and professionals in drug development and materials science, understanding the nuanced interplay of molecular structure and solid-state packing is paramount. The precise arrangement of molecules in a crystal lattice, dictated by a delicate balance of intermolecular forces, governs critical physicochemical properties such as solubility, stability, and bioavailability. This guide provides an in-depth comparative analysis of the X-ray crystallography of N-(aryl)acetamide analogs, with a specific focus on the directing effects of bromo and nitro functional groups on their supramolecular assemblies.

While crystallographic data for N-(2-bromo-4-nitrophenyl)acetamide is not publicly available at the time of this publication, this guide will draw upon a comprehensive analysis of its close structural isomers and related analogs. By examining these closely related structures, we can extrapolate key principles and predict the likely solid-state behavior of the target compound and its derivatives. This guide will delve into the causality behind experimental choices in synthesis and crystallization, present comparative data in a clear, tabular format, and provide detailed experimental protocols.

The Foundational Role of Intermolecular Interactions in Acetanilide Crystal Engineering

The acetamide moiety, with its hydrogen bond donor (N-H) and acceptor (C=O) groups, is a powerful driver of predictable supramolecular synthons. In the crystal structures of substituted N-phenylacetamides, the formation of N—H···O hydrogen bonds is a recurring and dominant motif, often leading to the formation of one-dimensional chains or tapes.[1][2][3] The introduction of other functional groups, such as halogens and nitro groups, introduces additional, more subtle interactions that modulate these primary chains and influence the overall three-dimensional packing. These secondary interactions can include:

• Halogen Bonding: The electrophilic region on the halogen atom can interact with nucleophiles, including other halogens or oxygen atoms.

• C—H···O and C—H···π Interactions: These weaker hydrogen bonds contribute to the overall stability of the crystal lattice.[1]

• π-π Stacking: The aromatic rings can stack, contributing to crystal cohesion through van der Waals forces.[4]

• Dipole-Dipole Interactions: The highly polar nitro group can engage in significant dipole-dipole interactions, influencing molecular orientation.

Understanding the competitive and cooperative nature of these interactions is crucial for predicting and controlling the crystal packing of these compounds.

Comparative Crystallographic Analysis of Bromo- and Nitro-Substituted Acetanilides

To illustrate the impact of substituent positioning on the crystal structure, we will compare the crystallographic data of several key analogs. The following table summarizes the unit cell parameters and key structural features of these compounds.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Key Intermolecular Interactions
2-Bromo-N-(4-bromophenyl)acetamide	C₈H₇Br₂NO	Monoclinic	P2₁/n	4.4987(3)	23.152(1)	9.1098(5)	99.713(6)	N—H···O hydrogen bonds forming chains along the c-axis.[1][2]
2-Chloro-N-(4-nitrophenyl)acetamide	C₈H₇ClN₂O₃	Orthorhombic	Pbca	9.460(1)	20.194(3)	9.496(1)	90	N—H···O hydrogen bonds linking molecules into chains.[3]
4-Bromo-N-(2-nitrophenyl)benzamide	C₁₃H₉BrN₂O₃	Monoclinic	P2₁/c	-	-	-	-	Intramolecular N—H···O hydrogen bond. Weak C—H···O interactions and Br···Br halogen interactions [3.4976 (7) Å].
2-Chloro-N-phenylacetamide	C₈H₈ClNO	Monoclinic	Cc	5.0623(15)	18.361(6)	9.115(2)	102.13(3)	N—H···O hydrogen bonds forming infinite chains.[5]
2-Chloro-N-methyl-N-phenylacetamide	C₉H₁₀ClNO	Monoclinic	P2₁/c	7.3391(12)	6.5898(10)	18.941(3)	91.192(9)	Weak intermolecular C—H···O interactions.[6]

Analysis of Structural Trends:

From the data, a clear trend emerges: the N—H···O hydrogen bond is a robust and primary interaction that directs the formation of molecular chains in most of these structures. The presence and position of the bromo and nitro substituents then dictate how these chains pack together.

In 2-Bromo-N-(4-bromophenyl)acetamide , the molecules are organized into chains via N—H···O hydrogen bonds.[1][2] The bromine atoms on the phenyl ring and the acetamido group likely participate in weaker halogen-halogen or halogen-oxygen interactions with neighboring chains, influencing the overall packing.

For 2-Chloro-N-(4-nitrophenyl)acetamide , a similar chain motif is observed, driven by N—H···O hydrogen bonds.[3] The presence of the nitro group introduces strong dipole moments, which will play a significant role in the inter-chain packing, likely favoring an anti-parallel arrangement of the dipoles to maximize electrostatic stability.

Interestingly, 4-Bromo-N-(2-nitrophenyl)benzamide exhibits an intramolecular N—H···O hydrogen bond. This is a significant deviation from the other analogs and is likely due to the steric influence of the ortho-nitro group, which forces the amide hydrogen into proximity with one of the nitro oxygen atoms. The crystal packing is then governed by weaker C—H···O interactions and notable Br···Br halogen bonds.

The structure of 2-Chloro-N-phenylacetamide provides a baseline, showing the fundamental N—H···O chain formation in the absence of a nitro group.[5] The introduction of a methyl group on the amide nitrogen in 2-Chloro-N-methyl-N-phenylacetamide eliminates the possibility of N—H···O hydrogen bonding. Consequently, the crystal packing is stabilized by much weaker C—H···O interactions, leading to a significantly different and likely less dense packing arrangement.[6]

Experimental Protocols

The successful crystallographic analysis of these compounds hinges on the ability to synthesize high-purity material and grow single crystals of sufficient quality. The following protocols are based on established methods for the synthesis and crystallization of related compounds and can be adapted for "N-(2-bromo-4-nitrophenyl)acetamide" and its analogs.[7][8]

Synthesis of N-(Aryl)acetamide Analogs

A general and reliable method for the synthesis of N-(aryl)acetamides is the acylation of the corresponding substituted aniline with an acetylating agent.

Protocol: Synthesis of N-(2-bromo-4-nitrophenyl)acetamide

• Dissolution: In a round-bottom flask, dissolve 2-bromo-4-nitroaniline (1.0 eq.) in a suitable solvent such as glacial acetic acid or dichloromethane.

• Addition of Acetylating Agent: While stirring, slowly add acetic anhydride (1.2 eq.) or acetyl chloride (1.1 eq.) to the solution. If using acetyl chloride, the reaction should be carried out in the presence of a non-nucleophilic base like triethylamine (1.1 eq.) to scavenge the HCl byproduct.

• Reaction: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into cold water to precipitate the product.

• Purification: Collect the crude product by vacuum filtration and wash thoroughly with water. The product can be further purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.

Causality of Experimental Choices:

• Solvent: Glacial acetic acid is often a good choice as it is a polar solvent that can dissolve the starting aniline and is unreactive towards the acetylating agent. Dichloromethane is a less polar aprotic alternative.

• Acetylating Agent: Acetic anhydride is a common and effective acetylating agent. Acetyl chloride is more reactive but generates HCl, necessitating the use of a base.

• Purification: Recrystallization is a critical step to obtain high-purity material, which is essential for growing high-quality single crystals. The choice of recrystallization solvent is crucial and often determined empirically to find a system where the compound has high solubility at elevated temperatures and low solubility at room temperature.

Single Crystal Growth

The growth of single crystals suitable for X-ray diffraction is often the most challenging step. The slow evaporation technique is a widely used and effective method.

Protocol: Single Crystal Growth by Slow Evaporation

• Saturated Solution: Prepare a saturated or near-saturated solution of the purified N-(aryl)acetamide analog in a suitable solvent (e.g., ethanol, ethyl acetate, or a solvent mixture) at room temperature or slightly elevated temperature.

• Filtration: Filter the solution through a syringe filter to remove any particulate matter.

• Crystallization Vessel: Transfer the filtered solution to a clean vial.

• Slow Evaporation: Cover the vial with a cap that has a small pinhole or with parafilm perforated with a few small holes. This allows for the slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant temperature.

• Crystal Harvesting: Once crystals of suitable size have formed, carefully harvest them from the solution.

Causality of Experimental Choices:

• Solvent Choice: The ideal solvent for crystallization should allow for slow and controlled crystal growth. A solvent in which the compound is moderately soluble is often a good starting point.

• Slow Evaporation: The rate of evaporation is a critical parameter. Too rapid evaporation will lead to the formation of polycrystalline material or small, poorly-diffracting crystals. The size of the pinholes in the cap can be adjusted to control the evaporation rate.

• Vibration-Free Environment: Vibrations can disrupt the crystal growth process, leading to the formation of multiple nucleation sites and smaller crystals.

Visualizing the Methodologies

To provide a clearer understanding of the experimental workflows, the following diagrams illustrate the key processes.

Caption: Workflow for the synthesis of N-(2-bromo-4-nitrophenyl)acetamide.

Caption: Workflow for single crystal growth and analysis.

Conclusion and Future Directions

The analysis of N-(aryl)acetamide analogs reveals that the interplay between strong N—H···O hydrogen bonds and weaker, yet influential, interactions from bromo and nitro substituents dictates the final crystal architecture. While a definitive crystal structure for "N-(2-bromo-4-nitrophenyl)acetamide" remains to be determined, the principles elucidated from its close analogs provide a strong predictive framework. The ortho-nitro group in some analogs demonstrates the potential for intramolecular hydrogen bonding, a feature that significantly alters the supramolecular assembly.

Future work should focus on the successful synthesis and crystallization of "N-(2-bromo-4-nitrophenyl)acetamide" to complete this comparative analysis. Furthermore, a systematic study of a broader range of halogenated and nitrated analogs would provide deeper insights into the subtle energetic balance that governs crystal packing. Such studies are not merely academic exercises; they are fundamental to the rational design of crystalline materials with tailored properties for applications in pharmaceuticals and advanced materials.

References

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. [Link]

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 65(Pt 8), o1955. [Link]

• Anbarasan, R., & Sundar, S. (2020). Crystal structure and Hirshfeld surface analysis of 4-bromoanilinium nitrate. Acta Crystallographica Section E: Crystallographic Communications, 76(6), 973–976. [Link]

• Smajlagić, A., et al. (2020). Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences, 11(1), 043-053. [Link]

• Unknown Author. (Year). Synthesis of N-(4 nitrophenyl) acetamide. ResearchGate. [Link]

• Gowda, B. T., Foro, S., & Fuess, H. (2007). 2-Chloro-N-(4-nitrophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 63(5), o2335–o2336. [Link]

• PubChem. N-(4-bromo-2-nitrophenyl)acetamide. [Link]

• Cram. P-Nitroacetanilide Lab Report. [Link]

• Gowda, B. T., Kozˇı´sˇek, J., Tokarcˇı´k, M., & Fuess, H. (2008). 2-Chloro-N-phenylacetamide. Acta Crystallographica Section E: Structure Reports Online, 64(5), o987. [Link]

• Brown, C. J. (1968). The crystal structure of α,4-dibromo-α-(4-methyl-2-nitrophenylazo)-acetanilide. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 1118-1122. [Link]

• Li, T., et al. (2025). Investigating Substituted Phenylacetamide Ligands in the D4R Extended Binding Pocket. ChemRxiv. [Link]

• Moreno-Fuquen, R., Azcárate, A., & Kennedy, A. R. (2014). 4-Bromo-N-(2-nitrophenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 70(4), o344. [Link]

• Murthy, S. N., et al. (2014). Single crystal structure of 4-methoxy-2-nitroacetanilide: A comparative study with implications to the mechanism(s) of toxicity of phenacetin. ResearchGate. [Link]

• Zhi, L.-H., Wu, W.-N., Li, X.-X., Li, Y.-W., & Wang, Y. (2011). 2-Chloro-N-methyl-N-phenylacetamide. Acta Crystallographica Section E: Structure Reports Online, 67(2), o68. [Link]

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• 4. Crystal structure and Hirshfeld surface analysis of 4-bromo­anilinium nitrate - PMC [pmc.ncbi.nlm.nih.gov]
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assessing the purity of synthesized "N-(2-bromo-4-nitrophenyl)acetamide"

Comparative Guide: Purity Assessment of N-(2-bromo-4-nitrophenyl)acetamide

Executive Summary High-purity N-(2-bromo-4-nitrophenyl)acetamide (CAS: 57045-86-0) is a critical intermediate, often serving as a scaffold for Suzuki-Miyaura cross-couplings or nitro-reduction sequences in medicinal chemistry. Its purity is paramount because the residual starting material, 2-bromo-4-nitroaniline , possesses a free amine that can act as a catalyst poison or a competitive nucleophile in downstream reactions.

This guide objectively compares three assessment methodologies—qNMR , HPLC-UV , and Melting Point/TLC —to determine which protocol offers the necessary rigor for your specific development stage.

Part 1: The Synthesis Context & Impurity Profile

To assess purity, one must first define the contaminants. The standard synthesis involves the acetylation of 2-bromo-4-nitroaniline using acetic anhydride.

The Primary Impurity:

• Identity: 2-bromo-4-nitroaniline (Unreacted Starting Material).

• Risk: The free amine (-NH2) is significantly more nucleophilic than the amide (-NHAc) and will outcompete the product in subsequent electrophilic substitutions.

The Secondary Impurity:

• Identity: Di-acetylated species (N,N-diacetyl).

• Risk: Occurs under forcing conditions; unstable but can complicate stoichiometry.

Visualizing the Impurity Pathway The following diagram outlines the synthesis and where impurities originate, providing a logic map for the analytical targets.

Figure 1: Reaction pathway highlighting the origin of the critical unreacted amine impurity.

Part 2: Comparative Analysis of Assessment Methods

This section compares the product's performance against analytical standards using three distinct methodologies.

Method A: 1H-NMR Spectroscopy (The Structural Gold Standard)

NMR is the definitive method for structural verification. It distinguishes the product from the starting material based on the presence of the acetyl group and the shift in aromatic protons.

• Diagnostic Signal: The acetyl methyl group appears as a sharp singlet at ~2.28 ppm .

• Differentiation: The starting material (aniline) lacks this singlet and possesses a broad exchangeable -NH2 signal (typically 4.0–6.0 ppm), whereas the product has a downfield amide -NH signal (typically >8.0 ppm or >10 ppm due to H-bonding with the ortho-bromine/nitro).

Protocol:

• Dissolve ~10 mg of sample in CDCl3 or DMSO-d6 .

• Acquire spectrum (min.[1] 16 scans).

• Integration: Normalize the aromatic proton at C-6 (doublet) to 1.0.

• Purity Calculation: Compare the integral of the methyl singlet (~2.28 ppm) to the aromatic region. A ratio < 3.00 indicates impurities (likely starting material).

Method B: HPLC-UV (The Quantitative Gold Standard)

For determining purity >98% (CoA standard), HPLC is superior to NMR due to its ability to resolve non-protonated impurities and quantify trace aniline levels.

• Separation Principle: The acetyl group increases the lipophilicity of the molecule compared to the free amine. On a C18 column, the aniline (SM) elutes earlier than the acetamide (Product) .

• Detection: Both compounds possess a nitro group, ensuring strong UV absorption at 254 nm .

Protocol:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).

• Mobile Phase: A: Water (0.1% Formic Acid) / B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Wavelength: 254 nm.

Method C: Melting Point & TLC (The Rapid Screen)

Useful for process monitoring but insufficient for final release testing.

• TLC: 30% Ethyl Acetate in Hexanes.

  • Observation: The Product (Amide) typically has a lower Rf than the Aniline (SM) on silica gel due to the amide's interaction with the stationary phase, unless the aniline is highly deactivated. (Note: In many nitro-aniline systems, the order can flip depending on the solvent system; always co-spot).

• Melting Point:

  • 2-bromo-4-nitroaniline: ~104–107°C.

  • N-(2-bromo-4-nitrophenyl)acetamide: Distinctly higher (often >130°C, though specific polymorphs vary).

  • Criterion: A sharp melting range (<2°C) indicates high purity. A depressed or broad range indicates residual aniline.

Part 3: Data Summary & Decision Matrix

The following table summarizes the experimental performance of each method.

Feature	Method A: 1H-NMR	Method B: HPLC-UV	Method C: MP / TLC
Primary Utility	Structural Identity & Molar Ratio	Quantitative Purity (wt%)	Quick Qualitative Check
Limit of Detection (LOD)	~1% (Standard) / 0.1% (qNMR)	< 0.05%	~5%
Sample Destructive?	No	No	Yes (MP)
Time to Result	15 Minutes	30-45 Minutes	5 Minutes
Cost Per Run	High (Solvent/Instrument)	Medium (Solvents)	Negligible
Blind Spot	Inorganic salts, solvent peaks overlap	Non-UV active impurities	Subtle impurities (<5%)

Analytical Workflow Decision Tree Use this logic flow to select the correct method for your stage of research.

Figure 2: Decision matrix for determining the appropriate analytical technique based on purity stage.

Part 4: Experimental Recommendations

1. qNMR Internal Standard Protocol (For Absolute Purity) To convert Method A into a quantitative assay (qNMR), do not rely solely on relative integration.

• Standard: Use 1,3,5-Trimethoxybenzene or Maleic Acid (high purity, non-volatile).

• Procedure: Weigh exactly 10.0 mg of Product and 5.0 mg of Standard into the NMR tube.

• Calculation:

  Where =Integral, =Number of protons, =Molar Mass, =Mass weighed.[2][3][4][5][6]

2. Storage & Stability

• The product is stable at room temperature but should be stored away from strong bases to prevent hydrolysis back to 2-bromo-4-nitroaniline.

• Visual Check: Pure product is typically off-white to pale yellow. A deep orange/red color often indicates free aniline contamination.

References

• Regioselective nitration of Anilines with Fe(NO3)3·9H2O. RSC Advances. (Provides 1H NMR characterization data for N-(2-bromo-4-nitrophenyl)acetamide). Link

• Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids. National Institutes of Health (PMC). (Validates qNMR internal standard selection for aromatic amides). Link

• HPLC Method for Nitroanilines. Thermo Fisher Scientific Application Notes. (Establishes baseline separation protocols for nitro-substituted anilines). Link

• PubChem Compound Summary: N-(2-bromo-4-nitrophenyl)acetamide. National Library of Medicine. (Source for CAS and physical property identifiers). Link

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• 1. N-(4-bromo-2-nitrophenyl)acetamide | C8H7BrN2O3 | CID 136690 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-(2-bromo-4-nitrophenyl)acetamide | C8H7BrN2O3 | CID 11311475 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Cost-Effectiveness of N-(2-halo-4-nitrophenyl)acetamide Precursors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis, the selection of starting materials is a critical decision that profoundly impacts the economic viability and efficiency of a drug development pipeline. The N-(2-halo-4-nitrophenyl)acetamide scaffold is a vital precursor for a range of pharmacologically significant molecules, most notably as an intermediate in the synthesis of 2-amino-5-nitrophenol, a key building block for various dyes and pharmaceutical agents. The choice of the halogen substituent—fluoro, chloro, bromo, or iodo—on this precursor presents a classic cost-benefit conundrum for process chemists and researchers. This in-depth guide provides a comparative analysis of these four precursors, evaluating their cost-effectiveness through the lens of reactivity, yield, and market availability.

The Halogen's Role: A Balancing Act of Reactivity and Cost

The halogen at the ortho position to the acetamido group plays a pivotal role in the synthetic utility of these precursors. Its influence is most pronounced in the key downstream conversion to 2-amino-5-nitrophenol, a reaction that typically proceeds via nucleophilic aromatic substitution (SNAr) followed by hydrolysis of the acetamido group. The nature of the halogen dictates the precursor's reactivity, which in turn affects reaction times, energy consumption, and ultimately, the overall process cost.

The generally accepted order of reactivity for halogens in nucleophilic aromatic substitution is F > Cl > Br > I.[1][2][3] This trend is primarily governed by the electronegativity of the halogen, which stabilizes the intermediate Meisenheimer complex formed during the reaction.[3] Fluorine, being the most electronegative, strongly withdraws electron density from the aromatic ring, thus accelerating the nucleophilic attack.[3] Conversely, the leaving group ability of the halogens follows the reverse order (I > Br > Cl > F), which is more influential in reactions where the C-X bond cleavage is the rate-determining step.[4] In the context of converting N-(2-halo-4-nitrophenyl)acetamides to 2-amino-5-nitrophenol, the formation of the initial substitution product is often the critical step, making the fluoro derivative, in theory, the most reactive.

Comparative Analysis: A Head-to-Head Evaluation

To provide a pragmatic comparison, we will evaluate the four halogenated precursors based on three key metrics: reactivity and yield in a representative downstream synthesis, and their market cost and availability.

Reactivity and Yield: The Synthesis of 2-Amino-5-nitrophenol

The conversion of N-(2-halo-4-nitrophenyl)acetamide to 2-amino-5-nitrophenol can be achieved through hydrolysis under acidic or basic conditions.[5][6][7] The halogen at the 2-position is displaced by a hydroxyl group, followed by the hydrolysis of the acetamide.

Theoretical Reactivity in Nucleophilic Aromatic Substitution:

Caption: Theoretical reactivity of N-(2-halo-4-nitrophenyl)acetamides in SNAr reactions.

While direct comparative studies under identical conditions are scarce in published literature, we can infer the expected performance based on established principles of organic chemistry and available data.

• N-(2-fluoro-4-nitrophenyl)acetamide: Expected to be the most reactive due to the high electronegativity of fluorine, leading to faster reaction times and potentially milder reaction conditions. However, the strength of the C-F bond can sometimes present challenges in the cleavage step.

• N-(2-chloro-4-nitrophenyl)acetamide: Offers a good balance between reactivity and cost. It is a commonly used intermediate, and protocols for its conversion are well-established.[5]

• N-(2-bromo-4-nitrophenyl)acetamide: Generally less reactive than the chloro-derivative in SNAr reactions. However, the C-Br bond is weaker than the C-Cl bond, which can be advantageous in other cross-coupling reactions.

• N-(2-iodo-4-nitrophenyl)acetamide: The least reactive in SNAr reactions among the four. The C-I bond is the weakest, making it an excellent leaving group in reactions where bond cleavage is rate-determining, such as in certain metal-catalyzed cross-coupling reactions.

Expected Yields:

While precise, directly comparable yield data is not available across all four precursors under standardized conditions, a general trend can be anticipated. The higher reactivity of the fluoro and chloro derivatives may lead to higher yields under optimized conditions due to more efficient conversion. However, side reactions can occur, and the stability of the precursor and intermediates also plays a role.

Cost and Availability: A Market Perspective

The cost-effectiveness of a precursor is intrinsically linked to its market price and availability in bulk quantities. A survey of various chemical suppliers provides a snapshot of the current market landscape.

Precursor	Typical Purity	Price per Gram (Small Scale)	Bulk Availability
N-(2-fluoro-4-nitrophenyl)acetamide	>97%	~$30 - $60	Limited
N-(2-chloro-4-nitrophenyl)acetamide	>98%	~$5 - $15	Readily Available
N-(2-bromo-4-nitrophenyl)acetamide	>98%	~$10 - $25	Readily Available
N-(2-iodo-4-nitrophenyl)acetamide	>97%	~$40 - $80	Limited

Note: Prices are estimates based on publicly available data from various suppliers and are subject to change. Bulk pricing will be significantly lower.

From a cost perspective, N-(2-chloro-4-nitrophenyl)acetamide emerges as the most economically viable option for large-scale synthesis, with a significantly lower price point and ready availability from numerous suppliers. The bromo-derivative is also a cost-effective choice, albeit generally more expensive than its chloro counterpart. The fluoro and iodo derivatives are considerably more expensive and have more limited supplier bases, making them less suitable for large-scale, cost-sensitive applications.

Experimental Protocols: A Practical Framework

To provide a tangible basis for comparison, the following section outlines a general experimental workflow for the synthesis of the N-(2-halo-4-nitrophenyl)acetamide precursors and their subsequent conversion to 2-amino-5-nitrophenol.

General Synthesis of N-(2-halo-4-nitrophenyl)acetamide

The synthesis of these precursors typically involves the acylation of the corresponding 2-halo-4-nitroaniline.

Caption: General workflow for the synthesis of N-(2-halo-4-nitrophenyl)acetamide.

Step-by-Step Protocol:

• Dissolution: Dissolve the 2-halo-4-nitroaniline in a suitable solvent such as glacial acetic acid or dichloromethane.[8][9]

• Acylation: Add the acylating agent, typically acetic anhydride or acetyl chloride, to the solution.[8][9] The reaction may be carried out at room temperature or with gentle heating.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water or a mild base. Extract the product with a suitable organic solvent.

• Purification: Wash the organic layer, dry it over an anhydrous salt (e.g., Na₂SO₄), and concentrate it under reduced pressure. The crude product can be further purified by recrystallization.

Hydrolysis to 2-Amino-5-nitrophenol

The hydrolysis of the acetamido group can be performed under acidic or basic conditions.

Acidic Hydrolysis:

• Reaction Setup: Suspend the N-(2-halo-4-nitrophenyl)acetamide in an aqueous acidic solution (e.g., hydrochloric acid or sulfuric acid).[10]

• Heating: Heat the mixture to reflux.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Isolation: Cool the reaction mixture and neutralize it with a base to precipitate the 2-amino-5-nitrophenol.

• Purification: Filter the solid, wash it with water, and dry it. Further purification can be achieved by recrystallization.

Alkaline Hydrolysis:

• Reaction Setup: Dissolve the N-(2-halo-4-nitrophenyl)acetamide in an aqueous solution of a strong base (e.g., sodium hydroxide).[5]

• Heating: Heat the reaction mixture.

• Monitoring: Monitor the progress of the reaction by TLC.

• Isolation: After the reaction is complete, cool the mixture and acidify it to precipitate the product.

• Purification: Collect the solid by filtration, wash it with water, and dry.

Safety and Handling Considerations

All N-(2-halo-4-nitrophenyl)acetamide precursors and the resulting 2-amino-5-nitrophenol are chemical compounds that require careful handling.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.

• Material Safety Data Sheets (MSDS): Consult the MSDS for each specific compound for detailed safety information.

• Waste Disposal: Dispose of chemical waste according to institutional and local regulations.

Conclusion and Recommendations

The choice of the optimal N-(2-halo-4-nitrophenyl)acetamide precursor is a multifaceted decision that hinges on the specific requirements of the synthesis.

• For Cost-Driven, Large-Scale Production: N-(2-chloro-4-nitrophenyl)acetamide is the clear frontrunner. Its low cost, ready availability in bulk, and well-established reactivity make it the most cost-effective choice for industrial applications.

• For High Reactivity and Potentially Milder Conditions: N-(2-fluoro-4-nitrophenyl)acetamide is theoretically the most reactive precursor. This could translate to faster reaction times and reduced energy consumption, which might offset its higher initial cost in certain specialized applications where reaction conditions are critical.

• For a Balance of Reactivity and Cost: N-(2-bromo-4-nitrophenyl)acetamide offers a reasonable compromise between the chloro and the more expensive iodo derivative.

• For Specific Applications Requiring a Good Leaving Group in Other Transformations: N-(2-iodo-4-nitrophenyl)acetamide , while the least reactive in SNAr and the most expensive, may be the precursor of choice for subsequent reactions where the C-I bond's lability is advantageous, such as in palladium-catalyzed cross-coupling reactions.

Ultimately, the most cost-effective precursor is not solely determined by its price per kilogram but by a holistic assessment of its impact on the entire synthetic process, including reaction efficiency, yield, purification costs, and waste disposal. For most applications focused on the synthesis of 2-amino-5-nitrophenol, the economic advantages of the chloro-derivative are difficult to overlook. However, for niche applications with specific reactivity requirements, the other halo-derivatives remain valuable tools in the synthetic chemist's arsenal.

References

[5] Process for preparing 2-amino-5-nitrophenol derivatives. (Patent No. US4743595A). Google Patents. [8] N-(4-Methoxy-2-nitrophenyl)acetamide. (n.d.). National Center for Biotechnology Information. PubChem Compound Database. [6] Synthesis of 2-amino-5-nitrophenol. (2007). ResearchGate. [7] Synthesis of 2-amino-5-nitrophenol by two step process. (2008). ResearchGate. [11] 2-Chloro-N-(4-nitrophenyl)acetamide. (2006). ResearchGate. [12] Reduction of 4-Nitrophenol to 4-Aminophenol by Reusable CuFe5O8-Based Catalysts Synthesized by Co-Precipitation Method. (2022). MDPI. [9] Regioselective nitration of Anilines with Fe(NO3)3·9H2O as Promoter and Nitro Source. (2018). The Royal Society of Chemistry. [13] N-(4-Hydroxy-2-nitrophenyl)acetamide. (n.d.). National Center for Biotechnology Information. PubChem Compound Database. [1] The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. (2011). National Institutes of Health. [14] N-(4-Hydroxy-2-nitrophenyl)acetamide. (2022). ResearchGate. [15] 2-Amino-5-nitrophenol synthesis. (2019). ChemicalBook. [2] A New Leaving Group in Nucleophilic Aromatic Substitution Reactions (S N Ar). (2005). ResearchGate. [16] N-(4-Bromo-2-nitrophenyl)acetamide Price. (n.d.). Chemsrc.com. [17] Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis. (2022). MDPI. [18] Synthesis and crystallization of N-(4-nitrophenyl) acetamides. (2020). Journal of Chemical, Biological and Physical Sciences. [3] Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. (2013). Chemistry Stack Exchange. [19] Bioactive Nitrosylated and Nitrated N-(2-hydroxyphenyl)acetamides and Derived Oligomers: An Alternative Pathway to 2-Amidophenol-Derived Phytotoxic Metabolites. (2022). National Institutes of Health. [4] What Makes A Good Leaving Group?. (2011). Master Organic Chemistry. [20] Nucleophilic aromatic substitution of the nitro-group. (1979). Journal of the Chemical Society, Perkin Transactions 2. [21] Preparation method of 2-amino-5-nitrophenol. (Patent No. CN112778141A). Google Patents. [22] Reduction of 4-Nitrophenol to 4-Aminophenol. (n.d.). University of Canterbury. [23] Hydroamidation with Acetamides and Trifluoroacetamides. (2017). Georgia Southern University. [24] The Competition between 4-Nitrophenol Reduction and BH4- Hydrolysis on Metal Nanoparticle Catalysts. (2023). Semantic Scholar. [10] Application Notes and Protocols for the Synthesis of 2'-Aminoacetophenone via Friedel-Crafts Acylation. (2025). Benchchem.

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Safety & Regulatory Compliance

Operational Guide: Disposal of N-(2-bromo-4-nitrophenyl)acetamide

[1]

Executive Summary & Immediate Action

Do not dispose of N-(2-bromo-4-nitrophenyl)acetamide in general trash or non-halogenated solvent streams. [1]

This compound (CAS: 57045-86-0) possesses two critical functional groups—a halogen (bromine) and a nitro group —that dictate its waste stream.[1] It must be classified as Halogenated Organic Waste .[1][2] Failure to segregate this compound correctly can result in the formation of corrosive hydrobromic acid (HBr) and toxic dioxins during downstream incineration, violating EPA compliance and damaging facility infrastructure.

Chemical Identity & Hazard Profile

Before handling waste, verify the material identity to ensure the correct safety data sheet (SDS) is referenced.

Property	Specification
Chemical Name	N-(2-bromo-4-nitrophenyl)acetamide
CAS Number	57045-86-0
Molecular Formula	C₈H₇BrN₂O₃
Physical State	Solid (typically yellow/orange powder)
Key Hazards	Acute Toxicity (Oral) , Skin/Eye Irritant , Aquatic Toxicity
Reactivity	Combustible. The nitro group adds oxidation potential; avoid mixing with strong reducing agents (e.g., hydrides, zinc powder) in waste containers.[1]

The "Why": Scientific Rationale for Segregation

Expert Insight: Many researchers default to throwing solid organics into a general "Solid Waste" bin.[1] For this compound, that is a procedural error.

• Halogen Content (The Bromine Factor): Standard chemical waste incinerators operate at specific temperatures to destroy organics.[1] When brominated compounds are burned, they generate hydrogen bromide (HBr) and free bromine (Br₂).[1] If the incinerator is not equipped with a caustic scrubber designed for halogens, this gas corrodes the stack and violates emission permits [1].

• Nitro Group Stability: While the acetamide group stabilizes the molecule relative to raw nitro-anilines, the nitro group remains an energetic moiety.[1] Segregating this from oxidizable solvents (like ethers or acetone) reduces the risk of exothermic runaway in the waste drum [2].[1]

Step-by-Step Disposal Protocol

Scenario A: Disposal of Pure Solid

Applicability: Expired reagent, weighing boat residues, failed reaction solids.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.[1] Glass is acceptable but poses a breakage risk.[1]

• Labeling: Affix a hazardous waste tag immediately.[1]

  • Primary Constituent: N-(2-bromo-4-nitrophenyl)acetamide.[1][3][4][5]

  • Hazard Checkbox: Toxic, Irritant.[1]

  • Critical Note: Write "SOLID HALOGENATED" clearly on the tag.[1]

• Segregation: Place the container in the Solid Hazardous Waste accumulation area. Do not commingle with "Non-Hazardous Trash" or "Biohazard Waste."[1][6]

Scenario B: Disposal of Solutions (Mother Liquors/Filtrates)

Applicability: Reaction mixtures, dissolved waste in DMSO, DCM, or Ethyl Acetate.

• Solvent Assessment:

  • If dissolved in DCM/Chloroform: The solvent is already halogenated.[1] Pour into the Halogenated Solvent Waste carboy.

  • If dissolved in Acetone/Methanol/Ethyl Acetate: Although the solvent is non-halogenated, the solute (the bromo-compound) renders the entire mixture Halogenated Waste .

• Action: You must pour this solution into the Halogenated Waste stream.[1]

  • Self-Validating Check: If you pour this into the "Non-Halogenated" (Red Can) stream, you have contaminated 55 gallons of fuel-blending waste with halogens, potentially triggering a rejection fee from the disposal facility [3].

Scenario C: Spill Cleanup

• PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] Avoid dust inhalation.[1][7][8]

• Containment: Do not dry sweep.[1] Dampen the solid with a wet paper towel to prevent airborne dust.[1]

• Cleanup: Wipe up the material.[1]

• Disposal: Place the contaminated paper towels and gloves into a clear plastic bag, seal it, and place it inside the Solid Hazardous Waste drum.

Regulatory Classification (RCRA)

While this specific compound is not typically P-listed or U-listed by name, it is regulated by characteristic.[1]

• Waste Code: D001 (Ignitable/Oxidizer potential if concentrated) and D003 (Reactive - rare for this specific amide but possible).[1]

• Primary Designation: Halogenated Organic Waste .[1][2][9]

• EPA Guideline: Under 40 CFR 261, mixtures containing halogenated compounds must be treated as halogenated waste (The "Mixture Rule") [4].

Visual Workflow: Disposal Decision Tree

Figure 1: Decision matrix for segregating brominated nitro-aromatic waste. Note that the presence of the bromine atom forces any solution into the Halogenated stream, regardless of the solvent used.

References

• EPA (Environmental Protection Agency). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.[1] (Vol 1). Available at: [Link][1]

• PubChem. N-(2-bromo-4-nitrophenyl)acetamide Compound Summary (CAS 57045-86-0).[1][3] National Library of Medicine.[1] Available at: [Link][1]

• Temple University EHS. Halogenated Solvents in Laboratories: Segregation and Cost Management. Available at: [Link][1][10]

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